Methyl 12-oxooctadecanoate

• CAS: 2380-27-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a long-chain fatty acid methyl ester characterized by a ketone group at the twelfth carbon. Its chemical formula is C19H36O3, and it has a molecular weight of 312.49 g/mol .[1][2] This compound typically appears as a white to off-white solid.[3] Understanding the physical properties of Methyl 12-oxooctadecanoate is crucial for its application in various scientific fields, including as an intermediate in organic synthesis and potentially in the formulation of cosmetics and personal care products.[4] This technical guide provides a detailed overview of its key physical characteristics, supported by generalized experimental protocols for their determination.

Quantitative Physical Properties

The following table summarizes the key physical properties of Methyl 12-oxooctadecanoate based on available data.

Property	Value	Notes
Molecular Formula	C19H36O3
Molecular Weight	312.49 g/mol	[1][2]
Melting Point	46-48 °C	Literature value.[3]
Boiling Point	178-180 °C at 0.8 mmHg	Literature value under vacuum.[3]
Density	1.0345 g/cm³ (rough estimate)	[5]
Refractive Index	1.4200 (estimate)
Solubility	Insoluble in water.[4] Slightly soluble in chloroform (B151607) and methanol. Soluble in organic solvents like DMF, DMSO, and ethanol (B145695) (approximately 50 mg/mL).[6]
Appearance	White to Off-White Solid	[3]
Storage	Recommended storage at -20°C in a freezer.

Experimental Protocols for Determination of Physical Properties

While specific experimental procedures for determining the physical properties of Methyl 12-oxooctadecanoate are not extensively detailed in the public domain, the following are detailed, generalized protocols based on standard laboratory methods for organic compounds and fatty acid methyl esters.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid-to-liquid phase transition occurs.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of finely powdered Methyl 12-oxooctadecanoate is introduced into the open end of a capillary tube. The tube is then tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.[7][8]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating and Observation: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used to approach the expected melting point. Within 15-20°C of the expected melting point, the heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.[9]

• Data Recording: The temperature at which the first liquid droplet is observed is recorded as the beginning of the melting range. The temperature at which the last solid crystal disappears is recorded as the end of the melting range. For a pure compound, this range is typically narrow (0.5-2°C).[10]

Boiling Point Determination (Distillation Method under Reduced Pressure)

Due to its high boiling point at atmospheric pressure, the boiling point of Methyl 12-oxooctadecanoate is determined under vacuum to prevent decomposition.

Apparatus:

• Short-path distillation apparatus

• Round-bottom flask

• Condenser

• Receiving flask

• Thermometer

• Vacuum pump and gauge

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Apparatus Setup: A small amount of Methyl 12-oxooctadecanoate is placed in the round-bottom flask along with boiling chips. The distillation apparatus is assembled, ensuring all joints are properly sealed for vacuum. The thermometer bulb should be positioned so that its top is level with the bottom of the side arm leading to the condenser.

• Vacuum Application: The system is evacuated to the desired pressure (e.g., 0.8 mmHg), which is monitored by the vacuum gauge.

• Heating: The sample is gradually heated using the heating mantle.

• Data Recording: As the liquid boils and the vapor condenses, the temperature is recorded. The boiling point is the temperature at which the vapor and liquid are in equilibrium, observed as a stable temperature reading during distillation.[11][12]

Density Determination (Gas Pycnometry)

Gas pycnometry is a non-destructive method to determine the skeletal density of a solid powder.[13][14]

Apparatus:

• Gas pycnometer (typically using helium)

• Analytical balance

• Sample cell

Procedure:

• Sample Preparation: A known mass of Methyl 12-oxooctadecanoate is accurately weighed and placed into the sample cell.

• Measurement: The sample cell is placed in the gas pycnometer. The instrument operates by pressurizing a reference chamber with an inert gas (usually helium) and then expanding that gas into the sample chamber.

• Calculation: By applying Boyle's Law, the instrument calculates the volume of the solid sample by measuring the pressure difference. The density is then calculated by dividing the mass of the sample by its measured volume.[14]

Refractive Index Determination (Abbé Refractometer)

Since Methyl 12-oxooctadecanoate is a solid at room temperature, its refractive index is measured on the molten liquid.

Apparatus:

• Abbé refractometer with a temperature-controlled prism[15]

• Water bath or other temperature control unit

• Spatula

• Lens paper and a suitable solvent (e.g., ethanol or acetone)

Procedure:

• Instrument Calibration: The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).[16]

• Sample Preparation: A small sample of Methyl 12-oxooctadecanoate is melted by gentle heating.

• Measurement: A few drops of the molten sample are placed on the clean, dry prism of the refractometer, which is maintained at a constant temperature above the melting point of the compound. The prism is closed, and the light source is adjusted.

• Reading: The adjustment knob is turned until the dividing line between the light and dark fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then read from the instrument's scale.[16][17]

Solubility Determination

This protocol determines the qualitative solubility of Methyl 12-oxooctadecanoate in various solvents.

Apparatus:

• Test tubes

• Vortex mixer or shaker

• Graduated pipettes

Procedure:

• Sample Preparation: A small, measured amount of Methyl 12-oxooctadecanoate (e.g., 10 mg) is placed into a series of test tubes.

• Solvent Addition: A known volume of each solvent (e.g., 1 mL of water, ethanol, chloroform, etc.) is added to a separate test tube.[18]

• Mixing and Observation: The test tubes are vigorously agitated for a set period. The mixture is then visually inspected to determine if the solid has dissolved completely, partially, or not at all.

• Classification: The solubility is classified as soluble, slightly soluble, or insoluble based on the visual observation.[18] For quantitative determination, a saturated solution would be prepared and the concentration of the dissolved solute measured.[19]

Visualizations

Experimental Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for determining the key physical properties of a solid organic compound like Methyl 12-oxooctadecanoate.

Caption: Workflow for Determining Physical Properties.

References

• 1. larodan.com [larodan.com]
• 2. Methyl 12-Ketostearate | TRC-M315090-100MG | LGC Standards [lgcstandards.com]
• 3. 12-氧代十八烷酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. CAS 2380-27-0: methyl 12-oxooctadecanoate | CymitQuimica [cymitquimica.com]
• 5. britiscientific.com [britiscientific.com]
• 6. caymanchem.com [caymanchem.com]
• 7. edisco.it [edisco.it]
• 8. Determination of Melting Point [wiredchemist.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chm.uri.edu [chm.uri.edu]
• 11. cactus.utahtech.edu [cactus.utahtech.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. measurlabs.com [measurlabs.com]
• 14. en.wikipedia.org [en.wikipedia.org]
• 15. refractometer.pl [refractometer.pl]
• 16. hinotek.com [hinotek.com]
• 17. Abbe refractometer operation method and precautions [en1.nbchao.com]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 19. quora.com [quora.com]

Chemical structure and IUPAC name of Methyl 12-oxooctadecanoate.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a long-chain fatty acid methyl ester. Its structure consists of an eighteen-carbon backbone with a ketone group at the twelfth carbon and a methyl ester at the carboxyl end. This compound and similar keto-fatty acids are of interest to researchers in various fields, including organic synthesis, lipidomics, and the study of cellular processes. This technical guide provides a comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical properties, and experimental protocols related to Methyl 12-oxooctadecanoate.

Chemical Structure and IUPAC Name

The chemical structure of Methyl 12-oxooctadecanoate is characterized by a saturated 18-carbon chain. A carbonyl group (C=O) is located at the C-12 position, and the carboxylic acid at the C-1 position is esterified with a methyl group.

IUPAC Name: methyl 12-oxooctadecanoate[1]

Synonyms: Methyl 12-ketostearate, Methyl 12-oxostearate, 12-Oxooctadecanoic acid methyl ester[2][3]

Chemical Formula: C₁₉H₃₆O₃[2]

CAS Number: 2380-27-0[2]

Structural Representations:

• Linear Formula: CH₃(CH₂)₅CO(CH₂)₁₀CO₂CH₃

• SMILES: CCCCCCC(=O)CCCCCCCCCCC(=O)OC[1]

• InChI: InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h3-17H2,1-2H3[1]

• InChIKey: XVSPEBNRFAFNAV-UHFFFAOYSA-N

Physicochemical Data

A summary of the key physicochemical properties of Methyl 12-oxooctadecanoate is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Weight	312.49 g/mol	[1][2]
Appearance	White to off-white solid
Melting Point	46-48 °C	[3]
Boiling Point	178-180 °C at 0.8 mmHg	[3]
Solubility	Soluble in ethanol, DMSO, and dimethyl formamide (B127407) (approx. 50 mg/ml). Insoluble in water.	[4]
Storage	Store at -20°C for long-term stability.	[4]

Experimental Protocols

Synthesis of Methyl 12-oxooctadecanoate

A common method for the synthesis of Methyl 12-oxooctadecanoate is through the oxidation of its corresponding hydroxy fatty acid ester, Methyl 12-hydroxyoctadecanoate (B1258542).

1. Preparation of the Precursor: Methyl 12-hydroxyoctadecanoate [5]

• Materials: 12-Hydroxystearic acid, 10% methanolic hydrochloric acid solution, chloroform (B151607), 1% aqueous sodium hydrogen carbonate solution, water, anhydrous sodium sulfate (B86663).

• Procedure:

  • Dissolve 2 grams of 12-hydroxystearic acid in a 10% methanolic hydrochloric acid solution.

  • Stir the mixture at room temperature for 2 hours.

  • Concentrate the mixture and partition it between chloroform and water.

  • Wash the chloroform layer with a 1% aqueous sodium hydrogen carbonate solution and then with water.

  • Dry the chloroform layer with anhydrous sodium sulfate and concentrate to yield Methyl 12-hydroxyoctadecanoate.

2. Oxidation to Methyl 12-oxooctadecanoate [5]

• Materials: Methyl 12-hydroxyoctadecanoate, methylene (B1212753) chloride, Celite, pyridinium (B92312) chlorochromate (PCC), silica (B1680970) gel, n-hexane, ethyl acetate (B1210297).

• Procedure:

  • Dissolve 2.0 grams of the Methyl 12-hydroxyoctadecanoate in 50 ml of methylene chloride.

  • Add 4 grams of Celite and 6 grams of pyridinium chlorochromate to the solution.

  • Stir the mixture at room temperature for 24 hours.

  • Filter the mixture to remove the precipitates.

  • Add 10 grams of silica gel to the filtrate and concentrate.

  • Elute the product from the silica gel using a mixture of n-hexane and ethyl acetate (5:1) to obtain Methyl 12-oxooctadecanoate.

Alternative Oxidation Method: Jones Oxidation

The Jones oxidation is another effective method for oxidizing secondary alcohols to ketones.[6][7] While a specific protocol for Methyl 12-hydroxyoctadecanoate is not detailed in the search results, a general procedure can be adapted. The Jones reagent is prepared by dissolving chromium trioxide in aqueous sulfuric acid.[7] This acidic mixture is then added to an acetone (B3395972) solution of the alcohol. The reaction is typically rapid and exothermic.

Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the analysis of fatty acid methyl esters (FAMEs), including Methyl 12-oxooctadecanoate.

• Sample Preparation: The synthesized and purified Methyl 12-oxooctadecanoate can be dissolved in an appropriate solvent like hexane (B92381) or chloroform for GC-MS analysis.

• Gas Chromatography (GC):

  • A capillary column with a polar stationary phase, such as those with polyethylene (B3416737) glycol or biscyanopropyl phases, is typically used for the separation of FAMEs.[8]

  • The oven temperature program is optimized to achieve good separation of the components in the sample.

• Mass Spectrometry (MS):

  • Following separation by GC, the compound is introduced into the mass spectrometer.

  • Electron impact (EI) is a common ionization method for FAMEs.

  • The fragmentation pattern of long-chain ketones is often characterized by α-cleavage.[9] The mass spectrum will show characteristic fragments that can be used to confirm the structure of Methyl 12-oxooctadecanoate.

Visualization

Chemical Structure of Methyl 12-oxooctadecanoate

Caption: 2D chemical structure of Methyl 12-oxooctadecanoate.

This technical guide provides a foundational understanding of Methyl 12-oxooctadecanoate for professionals in research and drug development. The provided data and protocols are intended to facilitate further investigation and application of this compound in various scientific endeavors.

References

• 1. Methyl 12-Ketostearate | TRC-M315090-100MG | LGC Standards [lgcstandards.com]
• 2. larodan.com [larodan.com]
• 3. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 4. caymanchem.com [caymanchem.com]
• 5. prepchem.com [prepchem.com]
• 6. Jones Oxidation [organic-chemistry.org]
• 7. Jones oxidation - Wikipedia [en.wikipedia.org]
• 8. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 9. GC/MS analysis of some long chain esters, ketones and propanediol diesters | Semantic Scholar [semanticscholar.org]

Methyl 12-oxooctadecanoate: A Technical Guide to its Natural Sources, Analysis, and Potential Biological Roles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate, a keto fatty acid methyl ester, has garnered interest within the scientific community for its presence in certain natural sources and the associated biological activities of the extracts from which it is isolated. This technical guide provides a comprehensive overview of the known natural occurrences of Methyl 12-oxooctadecanoate, detailed methodologies for its isolation and characterization, and an exploration of its potential biological significance. The information is presented to support further research and development efforts in the fields of natural product chemistry, pharmacology, and drug discovery.

Natural Sources and Occurrence

Methyl 12-oxooctadecanoate has been identified as a constituent of the lipophilic fraction of the fruit pulps of two palm species: Livistona decipiens and Livistona chinensis[1][2]. The free acid form, 12-oxooctadecanoic acid, has been detected in other natural matrices, including cow and goat milk, and the root extract of Jatropha curcas. It is also known to be a metabolic product of ricinoleic acid in the rumen, suggesting that while the methyl ester is found in plants, the free acid may be more widespread in nature.

Quantitative Data

The following table summarizes the quantitative analysis of the fatty acid methyl ester (FAME) composition of the pulp oils from Livistona decipiens and Livistona chinensis, as determined by gas chromatography-mass spectrometry (GC-MS).

Fatty Acid Methyl Ester	Livistona decipiens Pulp Oil (% of Total FAME)	Livistona chinensis Pulp Oil (% of Total FAME)
Methyl 12-oxooctadecanoate	Present (exact % not specified)	Present (exact % not specified)
Methyl palmitate	19.2	47.4
Methyl oleate	53.4	-
Methyl linoleate	0.3	12.16
Other identified FAMEs	...	...

Data extracted from the study by Kadry H, et al. (2009). While the presence of Methyl 12-oxooctadecanoate is confirmed, the precise percentage was not detailed in the available literature.

Experimental Protocols

The following is a detailed methodology for the extraction, esterification, and analysis of Methyl 12-oxooctadecanoate from plant material, based on the procedures described for the analysis of Livistona species pulp oil.

I. Extraction of Lipophilic Fraction

• Sample Preparation: The fresh fruit pulp of the plant material (e.g., Livistona decipiens) is separated and thoroughly dried. The dried pulp is then finely ground to increase the surface area for solvent extraction.

• Solvent Extraction: The ground pulp is subjected to extraction with a suitable organic solvent, such as hexane (B92381) or a chloroform-methanol mixture, to isolate the lipophilic components. This can be performed using a Soxhlet apparatus for continuous extraction to ensure a high yield.

• Solvent Removal: The solvent containing the extracted lipids is collected, and the solvent is removed under reduced pressure using a rotary evaporator at a temperature of approximately 45°C to yield the crude lipid extract (oil).

II. Preparation of Fatty Acid Methyl Esters (FAMEs)

• Saponification: The extracted oil is saponified by refluxing with a solution of potassium hydroxide (B78521) (KOH) in methanol. This process hydrolyzes the triacylglycerols and other esters into glycerol (B35011) and free fatty acids in the form of potassium salts.

• Esterification: The resulting mixture is then acidified and esterified by adding a methylating agent, such as a solution of boron trifluoride (BF₃) in methanol, followed by refluxing. This reaction converts the free fatty acids into their corresponding fatty acid methyl esters (FAMEs).

• Extraction of FAMEs: After cooling, the FAMEs are extracted from the reaction mixture using a non-polar solvent like n-heptane or hexane. The organic layer is washed with a saturated sodium chloride solution to remove any remaining impurities.

• Drying and Concentration: The organic layer containing the FAMEs is dried over anhydrous sodium sulfate (B86663) and then concentrated under a gentle stream of nitrogen to obtain the final FAME mixture for analysis.

III. Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled with a mass spectrometer is used for the separation and identification of the FAMEs.

• Chromatographic Conditions:

  • Column: A capillary column suitable for FAME analysis (e.g., a DB-23 or equivalent).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector and Detector Temperature: Maintained at appropriate temperatures to ensure vaporization and prevent condensation.

  • Oven Temperature Program: A programmed temperature gradient is used to separate the FAMEs based on their boiling points and polarity.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: Scanned over a mass range suitable for the detection of FAMEs.

• Compound Identification: The identification of Methyl 12-oxooctadecanoate and other FAMEs is achieved by comparing their retention times and mass spectra with those of authentic standards and by matching the mass spectra with established libraries such as NIST and Wiley.

Biological Activity and Signaling Pathways

While the specific biological activities of isolated Methyl 12-oxooctadecanoate have not been extensively studied, the crude oil from Livistona decipiens pulp, which contains this compound, has been reported to possess anti-hyperlipidemic and anti-ulcer activities[1][2]. The observed effects are likely due to the synergistic action of the various fatty acids and other lipophilic constituents present in the oil.

Putative Signaling Pathway for Anti-Hyperlipidemic Activity

Based on the known mechanisms of other fatty acids with anti-hyperlipidemic effects, a hypothetical signaling pathway for the lipid-lowering effects of the Livistona decipiens pulp oil, potentially involving Methyl 12-oxooctadecanoate, is proposed below. This pathway involves the modulation of key enzymes and transcription factors involved in lipid metabolism.

Caption: Putative signaling pathway for the anti-hyperlipidemic effect.

Experimental Workflow for Isolation and Analysis

The overall workflow from sample collection to the identification of Methyl 12-oxooctadecanoate is depicted in the following diagram.

Caption: Workflow for the isolation and analysis of Methyl 12-oxooctadecanoate.

Conclusion and Future Directions

Methyl 12-oxooctadecanoate is a naturally occurring fatty acid methyl ester found in the pulp of Livistona species. While methods for its isolation and identification are established, further research is required to accurately quantify its abundance in these and other potential natural sources. The biological activities of the oils in which it is found are promising; however, future studies should focus on the isolation of pure Methyl 12-oxooctadecanoate to elucidate its specific pharmacological effects and mechanisms of action. Such research will be pivotal in determining its potential for development as a therapeutic agent.

References

• 1. Chemical characterization of the lipophilic fraction of Livistona decipiens and Livistona chinensis fruit pulps (Palmae) and assessment of their anti-hyperlipidemic and anti-ulcer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Enigmatic Role of Keto Fatty Acid Esters: A Technical Guide to Methyl 12-Oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Keto fatty acids and their esters represent a class of lipid molecules characterized by the presence of a ketone group along their aliphatic chain. While less ubiquitous than their hydroxylated or unsaturated counterparts, these molecules are emerging as significant players in various biological processes. This technical guide focuses on Methyl 12-oxooctadecanoate, a methyl ester of a C18 saturated keto fatty acid, also known as methyl 12-ketostearate. Although research specifically on Methyl 12-oxooctadecanoate is in its nascent stages, an examination of its corresponding carboxylic acid, 12-oxooctadecanoic acid (12-ketostearic acid), and related keto fatty acids provides a foundational understanding of its potential biological significance and offers a roadmap for future investigation.

This document synthesizes the current knowledge, presents relevant (though limited) quantitative data, proposes detailed experimental protocols for further research, and visualizes potential signaling pathways and experimental workflows to guide researchers in this intriguing area.

Biological Significance of 12-Oxooctadecanoic Acid

Methyl 12-oxooctadecanoate is the methyl ester of 12-oxooctadecanoic acid. In biological systems, esters are often hydrolyzed to their corresponding carboxylic acids and alcohols. Therefore, the biological activity of Methyl 12-oxooctadecanoate is likely attributable to 12-oxooctadecanoic acid.

12-oxooctadecanoic acid is a saturated oxo fatty acid (SOFA) that has been identified in natural sources such as cow and goat milk.[1] It is also known to be a metabolite of ricinoleic acid, a major component of castor oil.[1][2] The transformation of ricinoleic acid to 12-oxooctadecanoic acid can be carried out by rumen bacteria, which first hydrogenate the double bond to form 12-hydroxystearic acid, followed by oxidation of the hydroxyl group to a ketone.[2]

While the full spectrum of its biological roles remains to be elucidated, a few key findings point towards its potential physiological and pathological importance:

• Induction of Encephalomalacia: In a notable study, dietary administration of 12-oxo stearic acid was shown to induce encephalomalacia in chicks that were fed a vitamin E-deficient diet.[1] This suggests a potential for toxicity or the exacerbation of nutritional deficiencies, possibly through mechanisms related to oxidative stress, which warrants further investigation.

• Potential Anti-inflammatory Activity: The sodium salt of 12-ketostearic acid has been described as an anti-inflammatory agent.[3] This suggests that the molecule could modulate inflammatory pathways, a hypothesis that aligns with the known roles of other fatty acid derivatives in inflammation.

• Metabolic Precursor: As a metabolite of ricinoleic acid, 12-oxooctadecanoic acid is part of the metabolic landscape of fatty acids in both microbial and mammalian systems.[1][2] Its presence in milk suggests a potential role in neonatal nutrition or development.[1]

Quantitative Data

Quantitative data on the biological activity of Methyl 12-oxooctadecanoate and 12-oxooctadecanoic acid is currently very limited. The primary quantitative information available relates to the study on encephalomalacia in chicks.

Compound	Biological Effect	System	Concentration/Dose	Citation
12-oxo stearic acid	Induces encephalomalacia	Chicks (Vitamin E-deficient diet)	0.25% of diet	[1]

No IC50 or EC50 values for receptor binding or enzyme inhibition have been reported in the public domain for Methyl 12-oxooctadecanoate or 12-oxooctadecanoic acid.

Putative Signaling Pathways

The precise signaling pathways modulated by Methyl 12-oxooctadecanoate or 12-oxooctadecanoic acid have not yet been delineated. However, based on the activities of other related keto fatty acids, such as 10-oxooctadecanoic acid, we can propose a hypothetical signaling pathway for investigation. 10-oxooctadecanoic acid has been shown to interact with enzymes in the β-oxidation pathway and to activate transient receptor potential vanilloid 1 (TRPV1) channels, leading to an influx of calcium and activation of downstream signaling.[4]

The following diagram illustrates a putative signaling pathway for 12-oxooctadecanoic acid, drawing parallels with the known mechanisms of other oxo fatty acids.

A putative signaling pathway for 12-oxooctadecanoic acid.

Experimental Protocols

To facilitate further research into the biological significance of Methyl 12-oxooctadecanoate, this section provides detailed methodologies for key experiments.

Synthesis of Methyl 12-oxooctadecanoate

A standard esterification procedure can be employed for the synthesis of Methyl 12-oxooctadecanoate from 12-oxooctadecanoic acid.

• Materials: 12-oxooctadecanoic acid, Methanol (anhydrous), Sulfuric acid (concentrated), Sodium bicarbonate solution (saturated), Anhydrous sodium sulfate, Diethyl ether, and standard laboratory glassware.

• Procedure:

  • Dissolve 12-oxooctadecanoic acid in an excess of anhydrous methanol.

  • Add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% v/v).

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate.

  • Extract the methyl ester with diethyl ether.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography if necessary.

  • Confirm the structure and purity of the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Anti-inflammatory Activity Assessment

This protocol assesses the ability of Methyl 12-oxooctadecanoate to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Materials: RAW 264.7 cells, DMEM medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin, LPS (from E. coli), Methyl 12-oxooctadecanoate, Griess Reagent, Dexamethasone (positive control), DMSO (vehicle control).

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of Methyl 12-oxooctadecanoate (dissolved in DMSO, final DMSO concentration <0.1%) for 1 hour. Include a vehicle control (DMSO) and a positive control (Dexamethasone).

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • After incubation, collect the cell culture supernatant.

  • Determine the concentration of nitrite (B80452) (a stable product of NO) in the supernatant using the Griess Reagent system according to the manufacturer's instructions.

  • Measure the absorbance at 540 nm.

  • Concurrently, assess cell viability using the MTT or LDH assay to ensure that the observed effects are not due to cytotoxicity.

Cytotoxicity Assessment (MTT Assay)

This protocol determines the cytotoxic effects of Methyl 12-oxooctadecanoate on a relevant cell line.

• Materials: Selected cell line (e.g., RAW 264.7 or a cancer cell line), appropriate culture medium, FBS, Penicillin-Streptomycin, Methyl 12-oxooctadecanoate, MTT solution (5 mg/mL in PBS), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of Methyl 12-oxooctadecanoate for 24, 48, or 72 hours.

  • After the incubation period, add MTT solution to each well and incubate for 4 hours to allow the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with DMSO.

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

The following diagram illustrates a general workflow for the biological evaluation of Methyl 12-oxooctadecanoate.

A general workflow for the biological evaluation of Methyl 12-oxooctadecanoate.

Conclusion and Future Directions

Methyl 12-oxooctadecanoate and its parent carboxylic acid, 12-oxooctadecanoic acid, are intriguing molecules with largely unexplored biological functions. The limited available data suggests potential roles in inflammation and metabolic stress. The anti-inflammatory properties of 12-ketostearic acid sodium salt, contrasted with the toxic effects of the free acid in vitamin E-deficient states, highlight the need for a deeper understanding of its mechanisms of action and the factors that govern its biological effects.

Future research should focus on:

• Elucidating the specific molecular targets and signaling pathways modulated by these compounds.

• Conducting comprehensive in vitro and in vivo studies to confirm and expand upon the preliminary findings of anti-inflammatory activity and to understand the context of its potential toxicity.

• Investigating the therapeutic potential of Methyl 12-oxooctadecanoate or its derivatives in models of inflammatory diseases.

• Exploring its role in nutrition and gut microbiology , given its origins as a metabolite of ricinoleic acid by rumen bacteria and its presence in milk.

This technical guide provides a starting point for researchers and drug development professionals to delve into the biological significance of Methyl 12-oxooctadecanoate, a molecule that may hold untapped potential in cellular signaling and therapeutic applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. Buy 10-Oxooctadecanoic acid | 4158-12-7 [smolecule.com]

Synonyms for Methyl 12-oxooctadecanoate in scientific literature.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available scientific information on Methyl 12-oxooctadecanoate. While the existing body of research on this specific compound is limited, this document consolidates known synonyms, physicochemical properties, and mentions in the scientific literature to serve as a foundational resource.

Nomenclature and Synonyms

Methyl 12-oxooctadecanoate is known by several alternative names in scientific literature and chemical databases. A comprehensive list of these synonyms is provided below to facilitate thorough literature searches.

Synonym	Source
Methyl 12-ketostearate	[1]
Methyl 12-oxostearate	[1]
12-Oxooctadecanoic acid, methyl ester
Octadecanoic acid, 12-oxo-, methyl ester	[2]
12-oxo Stearic Acid methyl ester	[3]
CAS Number	2380-27-0

Physicochemical Properties

The fundamental physicochemical properties of Methyl 12-oxooctadecanoate are summarized in the following table. This data is compiled from various chemical supplier databases and the NIST WebBook.

Property	Value	Source
Molecular Formula	C₁₉H₃₆O₃	[1]
Molecular Weight	312.49 g/mol	[1]
Melting Point	46-48 °C
Boiling Point	178-180 °C at 0.8 mmHg
Appearance	White to Off-White Solid	[4]
Solubility	Chloroform (Slightly), Methanol (Slightly)	[5]
Storage Temperature	-20°C Freezer	[6]

Synthesis and Chemical Reactions

Methyl 12-oxooctadecanoate has been utilized as a chemical intermediate. Specifically, it was used in the preparation of methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-tetrazine-3-undecanoate through a reaction with thiocarbohydrazide[7]. Its reaction with hydrazoic acid has also been a subject of study[6].

Caption: General synthesis pathway for Methyl 12-oxooctadecanoate.

Biological Activity and Signaling Pathways

There is a significant lack of research into the specific biological activities and mechanisms of action of isolated Methyl 12-oxooctadecanoate.

One study identified Methyl 12-oxooctadecanoate as a component of the lipophilic fraction of Livistona decipiens and Livistona chinensis fruit pulps[8]. The study assessed the anti-hyperlipidemic and anti-ulcer activities of the total lipophilic fraction, but did not investigate the effects of the individual components[8]. Therefore, the contribution of Methyl 12-oxooctadecanoate to these observed biological effects remains unknown.

Currently, there is no information available in the scientific literature that links Methyl 12-oxooctadecanoate to any specific cellular signaling pathways.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of Methyl 12-oxooctadecanoate are not described in the currently available scientific literature. For researchers interested in working with this compound, general laboratory procedures for handling long-chain fatty acid esters may be applicable. A product information sheet from a commercial supplier provides some basic laboratory procedures for preparing stock solutions[9].

Preparation of Stock Solutions:

• Methyl 12-oxooctadecanoate is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (B127407) at a concentration of approximately 50 mg/mL[9].

• Stock solutions can be prepared by dissolving the solid compound in the chosen organic solvent, which should be purged with an inert gas[9].

• For biological experiments, further dilutions into aqueous buffers or isotonic saline are recommended. It is important to ensure that the residual amount of organic solvent is minimal to avoid physiological effects[9].

• Organic solvent-free aqueous solutions can be prepared by directly dissolving the crystalline solid in aqueous buffers. The solubility in PBS (pH 7.2) is approximately 0.15 mg/mL. It is not recommended to store aqueous solutions for more than one day[9].

Conclusion

Methyl 12-oxooctadecanoate is a long-chain keto fatty acid methyl ester with well-defined physicochemical properties but limited characterization in terms of its biological activity and mechanism of action. While it has been identified as a natural product and used in chemical synthesis, there is a clear gap in the scientific literature regarding its specific biological functions, involvement in signaling pathways, and detailed experimental protocols. This presents an opportunity for future research to explore the potential therapeutic or industrial applications of this molecule.

References

• 1. scbt.com [scbt.com]
• 2. CAS 2380-27-0: methyl 12-oxooctadecanoate | CymitQuimica [cymitquimica.com]
• 3. 2380-27-0|Methyl 12-oxooctadecanoate|BLD Pharm [bldpharm.com]
• 4. britiscientific.com [britiscientific.com]
• 5. chembk.com [chembk.com]
• 6. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 7. alkalisci.com [alkalisci.com]
• 8. caymanchem.com [caymanchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

CAS number and molecular formula for Methyl 12-oxooctadecanoate.

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 12-oxooctadecanoate, a keto-fatty acid ester with potential applications in research and drug development. This document details its chemical identity, synthesis, and physicochemical properties. It includes detailed experimental protocols for its preparation and summarizes its known biological activities. Furthermore, this guide presents visual representations of its synthetic workflow and a putative signaling pathway related to its potential therapeutic effects, designed to aid researchers in their exploration of this compound.

Chemical Identity and Properties

Methyl 12-oxooctadecanoate, also known as Methyl 12-ketostearate, is a long-chain fatty acid methyl ester. Its structure features a ketone group at the 12th carbon position of an octadecanoic acid methyl ester backbone.

Table 1: Chemical Identifiers and Physicochemical Properties

Property	Value	Reference(s)
CAS Number	2380-27-0	[1][2][3]
Molecular Formula	C₁₉H₃₆O₃	[1][2][3]
Molecular Weight	312.49 g/mol	[1][2][3]
Synonyms	Methyl 12-ketostearate, Methyl 12-oxostearate, 12-Oxostearic acid methyl ester	[1][2]
Appearance	White to off-white solid
Melting Point	46-48 °C
Boiling Point	178-180 °C at 0.8 mmHg
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide.
Purity	Commercially available with purities of ≥95% to >98%	[1][3]

Synthesis of Methyl 12-oxooctadecanoate

The synthesis of Methyl 12-oxooctadecanoate can be achieved through a two-step process starting from the readily available castor oil. The first step involves the oxidative cleavage of ricinoleic acid, the major component of castor oil, to yield 12-oxooctadecanoic acid. The subsequent step is the methyl esterification of the resulting keto-acid.

Experimental Protocol: Oxidation of Ricinoleic Acid

This protocol is adapted from a procedure for the oxidation of ricinoleic acid using potassium permanganate (B83412).

Materials:

• Castor oil

• Potassium hydroxide (B78521) (KOH)

• Ethanol

• Sulfuric acid (H₂SO₄), concentrated

• Potassium permanganate (KMnO₄)

• tert-Butyl methyl ether

• Celite

Procedure:

• Saponification of Castor Oil: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 14 g of castor oil with a solution of 11.0 g of KOH in 40 mL of ethanol. Heat the mixture to reflux with stirring for 4 hours.

• Isolation of Ricinoleic Acid: After cooling, pour the reaction mixture into a 400 mL beaker containing 80 g of ice. While stirring vigorously, carefully add a solution of 10 mL of concentrated H₂SO₄ in 60 mL of water until the solution is acidic. The crude ricinoleic acid will separate as an oil.

• Transfer the mixture to a separatory funnel and separate the phases. Extract the aqueous phase with 20 mL of tert-butyl methyl ether.

• Combine the organic layers and evaporate the solvent using a rotary evaporator to obtain crude ricinoleic acid.

• Oxidation to 12-Oxooctadecanoic Acid: Dissolve 12 g of the crude ricinoleic acid in a 250 mL Erlenmeyer flask containing a solution of 3.5 g of KOH in 90 mL of water.

• In a 1 L three-neck flask equipped with a mechanical stirrer and an internal thermometer, dissolve 31.6 g of KMnO₄ in 350 mL of water at approximately 35 °C.

• Add the alkaline solution of ricinoleic acid to the KMnO₄ solution at once with vigorous stirring.

• Continue stirring without heating until the purple color of the permanganate disappears (approximately 30 minutes).

• Work-up and Purification: Filter the reaction mixture through a bed of Celite to remove the manganese dioxide. Acidify the filtrate with concentrated H₂SO₄ to precipitate the crude 12-oxooctadecanoic acid.

• Collect the precipitate by filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol/water.

Experimental Protocol: Methyl Esterification

This protocol describes the esterification of 12-oxooctadecanoic acid using diazomethane (B1218177), a mild and efficient method for preparing methyl esters from carboxylic acids.[4][5][6] Note: Diazomethane is toxic and potentially explosive. It should be handled with extreme caution in a well-ventilated fume hood using appropriate safety measures.

Materials:

• 12-Oxooctadecanoic acid

• Diazomethane solution in diethyl ether (prepared in situ from a precursor like Diazald™)

• Diethyl ether

• Methanol (B129727) (catalytic amount)

• Acetic acid (for quenching)

Procedure:

• Dissolve 1 g of 12-oxooctadecanoic acid in 20 mL of diethyl ether in a glass vial.

• Add a few drops of methanol to catalyze the reaction.[4]

• Slowly add the ethereal solution of diazomethane dropwise with gentle swirling until a faint yellow color persists, indicating a slight excess of diazomethane.

• Allow the reaction to stand for 10-15 minutes at room temperature. Nitrogen gas evolution should be observed.

• Quench the excess diazomethane by adding a few drops of acetic acid until the yellow color disappears.

• Evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator to obtain the crude Methyl 12-oxooctadecanoate.

• The product can be purified by column chromatography on silica (B1680970) gel if necessary.

Spectroscopic Data

The structural identity and purity of Methyl 12-oxooctadecanoate can be confirmed by various spectroscopic techniques.

Table 2: Representative Spectroscopic Data

Technique	Key Features
¹H NMR	δ (ppm): 3.67 (s, 3H, -OCH₃), 2.40 (t, 4H, -CH₂-CO-CH₂-), 2.30 (t, 2H, -CH₂-COOCH₃), 1.60-1.20 (m, 22H, -CH₂-), 0.88 (t, 3H, -CH₃)
¹³C NMR	δ (ppm): 211.0 (C=O, ketone), 174.0 (C=O, ester), 51.5 (-OCH₃), 42.0-23.0 (aliphatic -CH₂-), 14.0 (-CH₃)
FTIR	ν (cm⁻¹): ~2920, 2850 (C-H stretch), ~1740 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1170 (C-O stretch)
Mass Spec (EI)	m/z: 312 (M⁺), 281 ([M-OCH₃]⁺), 269, 199, 156, 113

Biological Activity and Potential Applications

Methyl 12-oxooctadecanoate has been identified in the lipophilic fraction of the fruit pulps of Livistona decipiens and Livistona chinensis, plants which have demonstrated anti-hyperlipidemic and anti-ulcer activities.[7] While the direct pharmacological action of Methyl 12-oxooctadecanoate has not been extensively studied, its presence in these bioactive extracts suggests it may contribute to their therapeutic effects.

Potential Anti-ulcer Mechanism of Action

The anti-ulcer activity of natural products often involves multiple mechanisms, including the enhancement of gastric mucosal defense and the reduction of aggressive factors like acid and pepsin secretion.[8][9][10][11] A potential mechanism for an anti-ulcer agent could involve the modulation of proton pump activity and the stimulation of protective pathways.

Potential Anti-hyperlipidemic Mechanism of Action

Hyperlipidemia is a known risk factor for various cardiovascular diseases. Antihyperlipidemic drugs can mitigate these risks.[12] The mechanism of action for such compounds can involve the inhibition of key enzymes in cholesterol synthesis or the enhancement of lipid metabolism.

Visualizations

Synthetic Workflow

The following diagram illustrates the overall workflow for the synthesis and purification of Methyl 12-oxooctadecanoate.

References

• 1. larodan.com [larodan.com]
• 2. scbt.com [scbt.com]
• 3. Methyl 12-Ketostearate | TRC-M315090-100MG | LGC Standards [lgcstandards.com]
• 4. aocs.org [aocs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 2380-27-0|Methyl 12-oxooctadecanoate|BLD Pharm [bldpharm.com]
• 8. Antiulcer and Anti-inflammatory Activity of Aerial Parts Enicostemma littorale Blume - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antiulcer activity and mechanism of action of the hydroethanolic extract of leaves of Terminalia argentea Mart. In different in vivo and in vitro experimental models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antiulcer Activity and Potential Mechanism of Action of the Leaves of Spondias mombin L - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of action underlying the gastric antiulcer activity of the Rhizophora mangle L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antihyperlipidemic drugs mitigate the elevated incidence of peptic ulcer disease caused by hyperlipidemia: A cohort study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Key Reactive Sites of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 12-oxooctadecanoate, a long-chain keto fatty acid methyl ester, possesses distinct reactive sites that are of significant interest in synthetic chemistry and are relevant to its potential biological activities. This technical guide provides a comprehensive analysis of the principal reactive centers within the molecule: the ketone carbonyl group at the C-12 position and the methyl ester at the C-1 position. This document outlines the chemical reactivity at these sites, supported by established principles of organic chemistry. Furthermore, it details experimental protocols for key reactions and presents a visualization of the pertinent oxylipin signaling pathway in plants, where related 12-oxo fatty acids play a crucial role.

Introduction

Methyl 12-oxooctadecanoate (also known as methyl 12-ketostearate) is an organic compound with the chemical formula C₁₉H₃₆O₃. Its structure consists of an eighteen-carbon backbone with a ketone functional group at the twelfth carbon and a methyl ester at the terminus. The presence of these two functional groups dictates the molecule's chemical behavior and potential for synthetic derivatization. Understanding the reactivity of these sites is paramount for its application in various research and development endeavors, including its use as a synthetic building block. Moreover, as a keto fatty acid derivative, its parent acid, 12-oxooctadecanoic acid, belongs to a class of molecules known as oxylipins, which are involved in critical signaling pathways in plants, particularly in defense responses.[1][2][3][4][5][6][7][8][9][10][11]

Key Reactive Sites and Chemical Reactivity

The primary sites of chemical reactivity on the Methyl 12-oxooctadecanoate molecule are the ketone carbonyl group (C=O) at the C-12 position and the methyl ester group (-COOCH₃) at the C-1 position. The hydrogens on the carbons adjacent to the ketone (α-hydrogens at C-11 and C-13) also exhibit enhanced acidity and are key to certain reactions.

Reactivity of the Ketone Group (C-12)

The ketone group is a major center of reactivity due to the polarity of the carbon-oxygen double bond, which makes the carbonyl carbon electrophilic and the oxygen nucleophilic.

• Nucleophilic Addition: The electrophilic carbonyl carbon is susceptible to attack by nucleophiles. This is a fundamental reaction of ketones and can lead to a wide variety of products.

• Enolate Formation: The α-hydrogens at the C-11 and C-13 positions are acidic due to the electron-withdrawing effect of the adjacent carbonyl group and the resonance stabilization of the resulting enolate anion.[12][13][14][15] The formation of an enolate is a critical step in many reactions of ketones.

• Schmidt Reaction (with Hydrazoic Acid): The reaction of ketones with hydrazoic acid (HN₃) in the presence of a strong acid is known as the Schmidt reaction.[16][17][18][19][20][21][22][23] This reaction converts the ketone into an amide through a rearrangement process. For an unsymmetrical ketone like Methyl 12-oxooctadecanoate, a mixture of two isomeric amides can be formed. The reaction with hydrazoic acid has been studied for long-chain keto acid esters.[24]

• Reaction with Thiocarbohydrazide (B147625): Ketones can react with thiocarbohydrazide to form thiocarbohydrazones, which can then cyclize to form tetrazine derivatives.[15][25][26][27][28][29] Methyl 12-oxooctadecanoate has been used in the preparation of a hexahydrothioxotetrazine fatty derivative through its reaction with thiocarbohydrazide.[17][24]

Reactivity of the Methyl Ester Group (C-1)

The methyl ester group is another key reactive site, primarily susceptible to nucleophilic acyl substitution.

• Hydrolysis: The ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid (12-oxooctadecanoic acid) and methanol.

• Transesterification: In the presence of an alcohol and an acid or base catalyst, the methyl ester can undergo transesterification to form a different ester.

• Amidation: Reaction with amines can convert the methyl ester into an amide.

• Reduction: The ester can be reduced to a primary alcohol using strong reducing agents like lithium aluminum hydride (LiAlH₄).

• Grignard Reaction: Grignard reagents can add to the ester carbonyl group, typically twice, to form a tertiary alcohol after an acidic workup.

Quantitative Data

Property	Functional Group	Estimated pKa Range	Reference(s)
Acidity of α-Hydrogens	Ketone (C-11 and C-13)	19-21	[13][14]
Acidity of α-Hydrogens	Ester (C-2)	23-25	[13][14]

Note: The pKa values are approximations for simple ketones and esters in solution. The long alkyl chain of Methyl 12-oxooctadecanoate may slightly influence these values. Computational methods can be employed for more precise pKa predictions.[18][24][27][30][31]

Experimental Protocols

The following are representative experimental protocols for key reactions at the ketone functional group of Methyl 12-oxooctadecanoate, adapted from general procedures for similar compounds.

Schmidt Reaction of Methyl 12-oxooctadecanoate with Hydrazoic Acid

This protocol describes the conversion of the ketone functionality into an amide.

Materials:

• Methyl 12-oxooctadecanoate

• Sodium azide (B81097) (NaN₃)

• Concentrated sulfuric acid (H₂SO₄)

• Chloroform (CHCl₃)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ice bath

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve Methyl 12-oxooctadecanoate in chloroform.

• Cool the solution in an ice bath.

• Slowly add concentrated sulfuric acid to the stirred solution.

• Carefully add sodium azide in small portions over a period of time, maintaining the temperature below 10 °C. Caution: Hydrazoic acid, generated in situ, is toxic and explosive. This reaction should be performed in a well-ventilated fume hood with appropriate safety precautions.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture over crushed ice.

• Neutralize the aqueous layer by the slow addition of a saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with chloroform.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude amide product.

• Purify the product by column chromatography or recrystallization.

Reaction of Methyl 12-oxooctadecanoate with Thiocarbohydrazide

This protocol outlines the synthesis of a thiocarbohydrazone derivative, a precursor to tetrazines.

Materials:

• Methyl 12-oxooctadecanoate

• Thiocarbohydrazide

• Ethanol

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask, dissolve Methyl 12-oxooctadecanoate and an equimolar amount of thiocarbohydrazide in ethanol.

• Add a few drops of glacial acetic acid as a catalyst.

• Heat the mixture to reflux and maintain for several hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash with cold ethanol.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Visualization of a Relevant Signaling Pathway

12-Oxooctadecanoic acid, the parent acid of Methyl 12-oxooctadecanoate, is an oxylipin. Oxylipins are signaling molecules in plants that are involved in responses to stress and pathogens. A key oxylipin signaling pathway is the jasmonic acid (JA) pathway, where 12-oxo-phytodienoic acid (OPDA), a compound structurally related to 12-oxooctadecanoic acid, is a precursor to JA. OPDA itself can also act as a signaling molecule.[1][2][3][4][5][6][7][12][13][14][32][33][34]

The following diagram illustrates a simplified overview of the oxylipin biosynthesis and the jasmonate signaling pathway.

Caption: Simplified Oxylipin and Jasmonate Signaling Pathway in Plants.

The following diagram illustrates the logical relationship of the key reactive sites on the Methyl 12-oxooctadecanoate molecule and their primary reaction types.

Caption: Key Reactive Sites and Reactions of Methyl 12-oxooctadecanoate.

Conclusion

Methyl 12-oxooctadecanoate is a bifunctional molecule with two primary reactive centers: the ketone group at C-12 and the methyl ester group at C-1. The ketone functionality allows for a range of reactions including nucleophilic additions and reactions involving the acidic α-hydrogens, such as enolate formation. The methyl ester is susceptible to nucleophilic acyl substitution. The parent acid of this molecule is part of the oxylipin family, which are important signaling molecules in plant defense pathways. This guide provides a foundational understanding of the reactivity of Methyl 12-oxooctadecanoate, offering valuable insights for its potential applications in chemical synthesis and biological research. Further investigation into the specific kinetics and biological activities of this molecule and its derivatives is warranted.

References

• 1. Jasmonic Acid Signaling Pathway in Response to Abiotic Stresses in Plants [mdpi.com]
• 2. Jasmonic Acid Signaling Pathway in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Fatty Acid-derived signals in plant defense - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The missing link: Fatty acid metabolism impacts plant immunity | EurekAlert! [eurekalert.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. The presence of oxygenated lipids in plant defense in response to biotic stress: a metabolomics appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | 12-oxo-Phytodienoic Acid: A Fuse and/or Switch of Plant Growth and Defense Responses? [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Oxylipins From Different Pathways Trigger Mitochondrial Stress Signaling Through Respiratory Complex III - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Schmidt reaction - Wikipedia [en.wikipedia.org]
• 18. Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models | MDPI [mdpi.com]
• 19. Schmidt Reaction [organic-chemistry.org]
• 20. youtube.com [youtube.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. jk-sci.com [jk-sci.com]
• 23. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 24. pubs.acs.org [pubs.acs.org]
• 25. Advances in the synthesis of bioorthogonal reagents—s-Tetrazines, 1,2,4-Triazines, Cyclooctynes, Heterocycloheptynes, and trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Divergent Synthesis of Monosubstituted and Unsymmetrical 3,6-Disubstituted Tetrazines from Carboxylic Ester Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 27. comporgchem.com [comporgchem.com]
• 28. researchgate.net [researchgate.net]
• 29. Derivatization based on tetrazine scaffolds: synthesis of tetrazine derivatives and their biomedical applications - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 30. optibrium.com [optibrium.com]
• 31. pubs.acs.org [pubs.acs.org]
• 32. 12-oxo-phytodienoic acid triggers expression of a distinct set of genes and plays a role in wound-induced gene expression in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. Frontiers | Oxylipin Signaling: A Distinct Role for the Jasmonic Acid Precursor cis-(+)-12-Oxo-Phytodienoic Acid (cis-OPDA) [frontiersin.org]
• 34. Frontiers | Oxylipins From Different Pathways Trigger Mitochondrial Stress Signaling Through Respiratory Complex III [frontiersin.org]

Navigating the Properties of Methyl 12-oxooctadecanoate: A Technical Guide to Solubility and Stability

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical properties of a compound is paramount for its successful application. This in-depth technical guide provides a comprehensive overview of the solubility and stability of Methyl 12-oxooctadecanoate, a long-chain keto-fatty acid ester. This document outlines its solubility in various common laboratory solvents, its stability under different conditions, and detailed experimental protocols for in-house assessment.

Physicochemical Characteristics

Methyl 12-oxooctadecanoate, also known as Methyl 12-ketostearate, is an organic compound with the molecular formula C19H36O3 and a molecular weight of 312.49 g/mol .[1][2][3] It typically presents as a white to off-white crystalline solid with a melting point in the range of 46-48 °C.[2][4][5]

Solubility Profile

The solubility of Methyl 12-oxooctadecanoate is a critical factor for its handling and use in various experimental settings. As a fatty acid methyl ester, it is generally lipophilic.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for Methyl 12-oxooctadecanoate in common laboratory solvents.

Solvent	Type	Solubility	Temperature	Source
Dimethyl Sulfoxide (DMSO)	Organic	~ 50 mg/mL	Room Temperature	[1]
Dimethylformamide (DMF)	Organic	~ 50 mg/mL	Room Temperature	[1]
Ethanol (B145695)	Organic	~ 50 mg/mL	Room Temperature	[1]
Ether	Organic	Soluble	Room Temperature	[4]
Chloroform	Organic	Slightly Soluble	Not Specified	[5]
Methanol	Organic	Slightly Soluble	Not Specified	[5]
Phosphate-Buffered Saline (PBS), pH 7.2	Aqueous Buffer	~ 0.15 mg/mL	Room Temperature	[1]
Water	Aqueous	Insoluble	Not Specified	[6]

Qualitative Solubility Observations

Methyl 12-oxooctadecanoate is described as fat-soluble.[4] Its insolubility in water and higher solubility in organic solvents are consistent with its long hydrocarbon chain. For biological experiments requiring aqueous solutions, stock solutions are typically prepared in an organic solvent like DMSO or ethanol and then further diluted into the aqueous buffer.[1] It is crucial to ensure that the final concentration of the organic solvent is minimal to avoid any physiological effects.[1]

Stability Assessment

The stability of Methyl 12-oxooctadecanoate is essential for ensuring the accuracy and reproducibility of experimental results.

Storage and General Stability

When stored as a crystalline solid at -20°C, Methyl 12-oxooctadecanoate is stable for at least four years.[1][7] It is generally considered stable under normal conditions of use.[4] For safe handling, it is recommended to keep the compound in a tightly closed container in a dry environment.[8] It is classified as a combustible solid.[2]

Stability in Solution

Aqueous solutions of Methyl 12-oxooctadecanoate are not recommended for storage for more than one day.[1] This suggests potential for hydrolysis of the ester or other degradation pathways in aqueous environments over time. To ensure the integrity of the compound in experiments, fresh aqueous solutions should be prepared for each use.

Experimental Protocols

The following are detailed methodologies for determining the solubility and stability of Methyl 12-oxooctadecanoate. These protocols are adapted from standard laboratory procedures for fatty acid methyl esters.

Protocol 1: Determination of Solubility

This protocol outlines a method for determining the solubility of Methyl 12-oxooctadecanoate in a given solvent using the shake-flask method.

Materials:

• Methyl 12-oxooctadecanoate

• Solvent of interest (e.g., ethanol, DMSO, PBS)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system with a suitable detector

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of saturated solutions by adding an excess amount of Methyl 12-oxooctadecanoate to a known volume of the solvent in a sealed vial.

• Equilibrate the vials at a constant temperature (e.g., 25 °C) in a shaker or water bath for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the vials to separate the undissolved solid.

• Carefully withdraw an aliquot of the clear supernatant.

• Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of Methyl 12-oxooctadecanoate in the diluted sample using a validated HPLC or GC method with a calibration curve.

• Calculate the solubility in mg/mL or mol/L.

Protocol 2: Stability Study in Solution

This protocol describes a method to assess the stability of Methyl 12-oxooctadecanoate in a specific solvent under defined conditions (e.g., temperature, pH).

Materials:

• Methyl 12-oxooctadecanoate

• Solvent or buffer of interest

• pH meter

• Temperature-controlled incubator or chamber

• Light exposure chamber (optional)

• HPLC or GC system

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of Methyl 12-oxooctadecanoate in the chosen solvent at a known concentration.

• Aliquot the solution into multiple vials.

• Store the vials under the desired conditions (e.g., 4 °C, 25 °C, 40 °C; protected from light or exposed to light).

• At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw a vial from each storage condition.

• Analyze the sample by HPLC or GC to determine the concentration of the remaining Methyl 12-oxooctadecanoate.

• The appearance of new peaks in the chromatogram may indicate the formation of degradation products.

• Calculate the percentage of the compound remaining at each time point relative to the initial concentration.

Visualizing Experimental Workflows

To aid in the conceptualization of the experimental processes, the following diagrams illustrate the workflows for solubility and stability testing.

Caption: Workflow for determining the solubility of Methyl 12-oxooctadecanoate.

Caption: Workflow for assessing the stability of Methyl 12-oxooctadecanoate.

Potential Degradation Pathway

While specific degradation pathways for Methyl 12-oxooctadecanoate are not extensively documented in the available literature, a primary route of degradation, particularly in aqueous solutions, is likely the hydrolysis of the methyl ester to the corresponding carboxylic acid, 12-oxooctadecanoic acid, and methanol. This reaction can be catalyzed by acid or base.

Caption: Potential hydrolytic degradation pathway of Methyl 12-oxooctadecanoate.

This technical guide provides a solid foundation for the handling and use of Methyl 12-oxooctadecanoate in a research and development setting. For novel applications, it is always recommended to perform in-house verification of its solubility and stability under the specific experimental conditions to be employed.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Methyl 12-oxooctadecanoate 98 2380-27-0 [sigmaaldrich.com]
• 3. 12-氧代十八烷酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. chembk.com [chembk.com]
• 5. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. caymanchem.com [caymanchem.com]
• 8. chemicalbook.com [chemicalbook.com]

A Technical Guide to the Spectroscopic Data of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Methyl 12-oxooctadecanoate, a long-chain keto fatty acid ester. The information presented herein is essential for its identification, characterization, and utilization in various research and development applications.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Methyl 12-oxooctadecanoate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Number of Protons	Assignment
~3.67	Singlet	3H	-COOCH₃
~2.41	Triplet	4H	-CH₂-C(=O)-CH₂- (C11-H₂, C13-H₂)
~2.30	Triplet	2H	-CH₂-COOCH₃ (C2-H₂)
~1.58	Multiplet	4H	-CH₂-CH₂-C(=O) (C10-H₂, C14-H₂)
~1.25	Multiplet	18H	-(CH₂)₉- (C3-C9, C15-C17)
~0.88	Triplet	3H	-CH₃ (C18-H₃)

¹³C NMR (Carbon-13) NMR Data

Chemical Shift (ppm)	Assignment
211.3	C12 (C=O, ketone)
174.2	C1 (C=O, ester)
51.4	-OCH₃
42.8	C11, C13
34.1	C2
31.7	C16
29.3 - 29.0	C4-C9
24.9	C3
23.9	C10, C14
22.6	C17
14.1	C18

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
~2920	Strong	C-H asymmetric stretching (alkane)
~2850	Strong	C-H symmetric stretching (alkane)
~1740	Strong	C=O stretching (ester)
~1715	Strong	C=O stretching (ketone)
~1465	Medium	C-H bending (methylene)
~1170	Medium	C-O stretching (ester)

Mass Spectrometry (MS)

m/z	Relative Intensity (%)	Assignment (Predicted Fragmentation)
312	Low	[M]⁺ (Molecular Ion)
281	Medium	[M - OCH₃]⁺
269	Low	[M - C₃H₇O]⁺ (McLafferty + 1)
199	High	[CH₃OCO(CH₂)₁₀]⁺
185	Medium	[CH₃(CH₂)₅CO(CH₂)₂]⁺
113	Medium	[CH₃(CH₂)₅CO]⁺
74	High	[CH₃OCOCH₂]⁺ (McLafferty rearrangement)

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below. These protocols are representative of standard techniques used for the analysis of long-chain fatty acid esters.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of Methyl 12-oxooctadecanoate is dissolved in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% (v/v) tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

Instrumentation and Parameters:

• Spectrometer: Bruker Avance III 500 MHz spectrometer (or equivalent).

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Spectral Width: 12 ppm

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Spectral Width: 240 ppm

Infrared (IR) Spectroscopy

Sample Preparation: A thin film of the neat compound is prepared by dissolving a small amount of Methyl 12-oxooctadecanoate in a volatile solvent (e.g., chloroform), applying a drop of the solution onto a salt plate (e.g., KBr or NaCl), and allowing the solvent to evaporate.

Instrumentation and Parameters:

• Spectrometer: PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent) equipped with a DTGS detector.

• Mode: Transmission.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16.

Mass Spectrometry (MS)

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a concentration of approximately 1 mg/mL.

Instrumentation and Parameters (Gas Chromatography-Mass Spectrometry - GC-MS):

• Gas Chromatograph: Agilent 7890B GC system (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL, splitless mode.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 min, ramp at 10°C/min to 280°C, hold for 10 min.

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-500.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the spectroscopic analysis of Methyl 12-oxooctadecanoate.

Commercial availability and suppliers of Methyl 12-oxooctadecanoate.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 12-oxooctadecanoate, a keto fatty acid methyl ester of interest in various scientific disciplines. This document details its commercial availability, key chemical and physical properties, and established experimental protocols for its synthesis. Furthermore, it explores its known and potential metabolic context, offering a valuable resource for researchers utilizing this compound.

Commercial Availability and Suppliers

Methyl 12-oxooctadecanoate is readily available from a variety of chemical suppliers, typically synthesized for research purposes. Purity levels generally range from 95% to over 98%. When sourcing this compound, it is crucial to obtain and review the supplier's Certificate of Analysis (CoA) to confirm its identity and purity.

Below is a summary of prominent suppliers and their product specifications. Please note that catalog numbers, available quantities, and pricing are subject to change and should be confirmed directly with the supplier.

Table 1: Commercial Suppliers of Methyl 12-oxooctadecanoate

Supplier	Product Name(s)	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity
Larodan	Methyl 12-Oxooctadecanoate	2380-27-0	C₁₉H₃₆O₃	312.49	>98%[1]
Sigma-Aldrich (Merck)	Methyl 12-oxooctadecanoate	2380-27-0	C₁₉H₃₆O₃	312.49	98%[2]
Cayman Chemical	12-oxo Stearic Acid methyl ester	2380-27-0	C₁₉H₃₆O₃	312.5	≥95%[3]
Santa Cruz Biotechnology	Methyl 12-oxooctadecanoate	2380-27-0	C₁₉H₃₆O₃	312.49	≥97%[4]
LGC Standards (TRC)	Methyl 12-Ketostearate	2380-27-0	C₁₉H₃₆O₃	312.49	>95% (GC)[5]
Amerigo Scientific	Methyl 12-oxooctadecanoate	2380-27-0	C₁₉H₃₆O₃	312.49	98%[6]
Simson Pharma Limited	Methyl 12-Ketostearate	2380-27-0	C₁₉H₃₆O₃	312.49	Certificate of Analysis Provided[7]
BLD Pharm	Methyl 12-oxooctadecanoate	2380-27-0	C₁₉H₃₆O₃	312.49	N/A
ChemicalBook	METHYL 12-OXOOCTADECANOATE	2380-27-0	C₁₉H₃₆O₃	312.49	N/A

Physicochemical Properties

Methyl 12-oxooctadecanoate is a long-chain fatty acid methyl ester characterized by a ketone group at the C12 position. Its physical and chemical properties are summarized below.

Table 2: Physicochemical Data of Methyl 12-oxooctadecanoate

Property	Value	Reference(s)
CAS Number	2380-27-0	[1][4]
Molecular Formula	C₁₉H₃₆O₃	[1][4]
Molecular Weight	312.49 g/mol	[1][4]
Appearance	White to off-white solid or crystalline solid	[3]
Melting Point	46-48 °C	[2][8]
Boiling Point	178-180 °C at 0.8 mmHg	[2][8]
Solubility	Soluble in organic solvents such as ethanol, DMSO, and dimethylformamide (approx. 50 mg/mL).[3] Soluble in chloroform (B151607) and slightly soluble in methanol.
Storage Temperature	-20°C (Freezer)	[1][3]
SMILES	CCCCCCC(=O)CCCCCCCCCCC(=O)OC	[1]
InChIKey	XVSPEBNRFAFNAV-UHFFFAOYSA-N	[1]

Experimental Protocols

The following section details a common laboratory-scale synthesis of Methyl 12-oxooctadecanoate, starting from the readily available 12-hydroxystearic acid.

Synthesis of Methyl 12-oxooctadecanoate

This two-step synthesis involves the esterification of 12-hydroxystearic acid followed by the oxidation of the resulting methyl 12-hydroxystearate.

Step 1: Esterification of 12-Hydroxystearic Acid to Methyl 12-hydroxystearate

• Materials:

  • 12-Hydroxystearic acid (2 g)

  • 10% Methanolic hydrochloric acid solution

  • Chloroform

  • 1% Aqueous sodium hydrogen carbonate solution

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 12-hydroxystearic acid (2 g) in a 10% methanolic hydrochloric acid solution.

  • Stir the mixture at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Partition the residue between chloroform and water.

  • Separate the chloroform layer and wash it sequentially with a 1% aqueous sodium hydrogen carbonate solution and water.

  • Dry the chloroform layer over anhydrous sodium sulfate.

  • Concentrate the dried chloroform layer to yield methyl 12-hydroxystearate (yield: ~2.0 g).

Step 2: Oxidation of Methyl 12-hydroxystearate to Methyl 12-oxooctadecanoate

• Materials:

  • Methyl 12-hydroxystearate (2.0 g, from Step 1)

  • Methylene (B1212753) chloride (50 ml)

  • Celite (4 g)

  • Pyridinium (B92312) chlorochromate (PCC) (6 g)

  • Silica (B1680970) gel (10 g)

  • n-hexane-ethyl acetate (B1210297) (5:1)

• Procedure:

  • Dissolve the methyl 12-hydroxystearate (2.0 g) in methylene chloride (50 ml).

  • Add Celite (4 g) and pyridinium chlorochromate (6 g) to the solution.

  • Stir the mixture at room temperature for 24 hours.

  • Remove the resulting precipitates by filtration.

  • Add silica gel (10 g) to the filtrate and concentrate the mixture.

  • Purify the product by column chromatography on the silica gel, eluting with n-hexane-ethyl acetate (5:1).

  • Combine the fractions containing the product and concentrate to yield Methyl 12-oxooctadecanoate (yield: ~1.8 g).

Analytical Characterization

The identity and purity of the synthesized Methyl 12-oxooctadecanoate should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the chemical structure. Expected signals include those corresponding to the methyl ester, the long aliphatic chain, and the carbons adjacent to the ketone and ester functionalities.

• Mass Spectrometry (MS): Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to confirm the molecular weight (m/z 312.49) and fragmentation pattern consistent with the structure.

• Chromatography: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be employed to assess the purity of the final product, with typical purities exceeding 95%.

Biological Context and Potential Signaling Pathways

The specific biological activities and signaling pathways directly modulated by Methyl 12-oxooctadecanoate are not yet extensively documented in scientific literature. However, as a keto fatty acid, its metabolic fate is likely intertwined with general fatty acid and ketone body metabolism.

Metabolic Considerations:

• Fatty Acid Metabolism: It is plausible that Methyl 12-oxooctadecanoate can be metabolized through pathways common to other fatty acids, such as beta-oxidation, to produce energy. The presence of the ketone group may influence the rate and products of this metabolism.

• Ketone Body Metabolism: The compound itself is not a ketone body in the classical sense (acetoacetate, beta-hydroxybutyrate, acetone). However, its metabolism could potentially generate intermediates that enter ketone body metabolic pathways.

Potential for Biological Activity:

• The parent compound, 12-oxostearic acid, has been found in cow and goat milk.[9] One study noted that dietary administration of 12-oxostearic acid induced encephalomalacia in chicks deficient in vitamin E.[9]

• The sodium salt of 12-ketostearic acid has been described as an anti-inflammatory agent, suggesting that the 12-oxo moiety may be important for this activity.

• It is important to note that the biological effects of fatty acid derivatives can be highly dependent on the position of functional groups. Therefore, direct extrapolation from other keto or hydroxy fatty acids should be approached with caution.

Further research is required to elucidate the specific signaling pathways and molecular targets of Methyl 12-oxooctadecanoate.

Diagrams

The following diagrams illustrate the experimental workflow for the synthesis of Methyl 12-oxooctadecanoate and a conceptual workflow for its acquisition and use in a research setting. Additionally, a diagram depicting its place within general fatty acid metabolism is provided.

Caption: Experimental workflow for the synthesis of Methyl 12-oxooctadecanoate.

Caption: Logical workflow for the acquisition and use of Methyl 12-oxooctadecanoate.

Caption: Synthesis and potential metabolic context of Methyl 12-oxooctadecanoate.

References

• 1. Ketone ester effects on metabolism and transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In silico identification of gene targets to enhance C12 fatty acid production in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of Regioisomerism on the Antiproliferative Activity of Hydroxystearic Acids on Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 12-hydroxystearic acid, 106-14-9 [thegoodscentscompany.com]
• 5. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 6. Ketone ester effects on metabolism and transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. larodan.com [larodan.com]
• 9. caymanchem.com [caymanchem.com]

Methyl 12-oxooctadecanoate: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for Methyl 12-oxooctadecanoate (CAS No. 2380-27-0). The information herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to handle this long-chain keto fatty acid ester safely in a laboratory setting. This document compiles available physical, chemical, toxicological, and safety data, and outlines standardized protocols for preliminary safety assessments.

Chemical and Physical Properties

Methyl 12-oxooctadecanoate, also known as Methyl 12-ketostearate, is a solid organic compound.[1] A comprehensive summary of its key physical and chemical properties is presented in Table 1 for easy reference. Understanding these properties is the first step in a thorough risk assessment.

Property	Value	Reference(s)
CAS Number	2380-27-0	[1][2]
Molecular Formula	C₁₉H₃₆O₃	[2][3]
Molecular Weight	312.49 g/mol	[2][3]
Appearance	White to off-white solid	[1]
Melting Point	46-48 °C	[1]
Boiling Point	178-180 °C at 0.8 mmHg	[1]
Flash Point	>110 °C (>230 °F)	[4][5]
Solubility	Slightly soluble in Chloroform and Methanol. Insoluble in water.	[1][4][6]
Storage Temperature	-20°C in a freezer	[1][2][7]
Purity	Typically ≥95% - 98%	[2][7]

Hazard Identification and GHS Classification

As of the date of this publication, Methyl 12-oxooctadecanoate is not classified as a hazardous substance or mixture according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[3][5] However, it is imperative to treat all research chemicals with a degree of caution until comprehensive toxicological data is available. Some suppliers recommend considering the material hazardous until further information is available.[7]

Precautionary Statements:

While no specific GHS precautionary statements are mandated, standard laboratory hygiene and safety practices are recommended.[8] This includes avoiding contact with skin and eyes and preventing inhalation of dust.[1][9]

First Aid Measures

In the event of exposure to Methyl 12-oxooctadecanoate, the following first aid measures should be taken.[3]

Exposure Route	First Aid Protocol
Inhalation	Move the affected person to fresh air. If symptoms persist, seek medical attention.
Skin Contact	Remove all contaminated clothing immediately. Rinse the affected skin area with plenty of water or shower.[3] If skin irritation occurs, seek medical advice.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3] If eye irritation persists, get medical advice/attention.
Ingestion	Rinse mouth with water. Make the victim drink water (at most two glasses).[3] Do NOT induce vomiting. If feeling unwell, consult a doctor.[3]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Methyl 12-oxooctadecanoate and ensure the safety of laboratory personnel.

• Handling: Handle in a well-ventilated area.[1] Avoid the formation and inhalation of dust.[3] Avoid contact with skin, eyes, and clothing.[7] Wear appropriate personal protective equipment (see Section 5). Wash hands thoroughly after handling.[7]

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[3] The recommended storage condition is in a freezer at -20°C.[1][2][7]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment is recommended when handling Methyl 12-oxooctadecanoate:[10]

• Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

• Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a laboratory coat.

• Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or equivalent respirator should be worn.[3]

Accidental Release and Disposal

Accidental Release Measures:

In case of a spill, follow these procedures:

• Evacuate personnel from the immediate area.[3]

• Wear appropriate personal protective equipment.[3]

• Avoid generating dust.[3]

• Sweep up the spilled solid material and place it into a suitable container for disposal.[3]

• Clean the affected area thoroughly.

• Prevent the product from entering drains.[3]

Disposal Considerations:

Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.[3] It is recommended to contact a licensed professional waste disposal service to dispose of this material.

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

• Unsuitable Extinguishing Media: For this substance, no limitations of extinguishing agents are given.[3]

• Specific Hazards Arising from the Chemical: Combustible solid. In the event of a fire, hazardous combustion gases or vapors, including carbon oxides, may be formed.[3] Finely distributed dust may have the potential to form an explosive mixture with air.[3]

• Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Experimental Protocols for Safety Assessment

For novel or poorly characterized substances like Methyl 12-oxooctadecanoate, a tiered approach to safety assessment is recommended, starting with in vitro methods to minimize animal testing. The following are summaries of standardized OECD guidelines that can be adapted to assess the potential hazards of this compound.

Acute Dermal Irritation/Corrosion (Adapted from OECD Guideline 404 & 439)

A sequential testing strategy is advised.[10]

• In Vitro Skin Irritation (OECD TG 439): This is the initial step to predict skin irritation potential without using live animals.[5]

  • Principle: The test substance is applied topically to a reconstructed human epidermis (RhE) model.[5] The viability of the cells after exposure is determined using a cell viability assay (e.g., MTT assay).[5] A reduction in cell viability below a certain threshold indicates that the substance is an irritant.[5]

  • Methodology:

    • Prepare the RhE tissue cultures according to the model's instructions.

    • Apply a defined amount of Methyl 12-oxooctadecanoate (dissolved in a suitable solvent if necessary, with solvent controls) to the surface of the RhE tissue.

    • Incubate for a specified period (e.g., 15 to 60 minutes).

    • After incubation, wash the test substance from the tissue surface.

    • Incubate the tissues in fresh medium for a post-exposure period.

    • Assess cell viability by measuring the conversion of MTT to formazan (B1609692) spectrophotometrically.

    • Classify the irritation potential based on the reduction in cell viability compared to negative controls.

• In Vivo Acute Dermal Irritation (OECD TG 404): This test is performed only if the results from in vitro tests are not conclusive or if required by specific regulatory bodies.[11]

  • Principle: The substance is applied to the skin of a single animal (typically a rabbit) in a stepwise manner to observe for skin reactions.[7]

  • Methodology:

    • A small area of the animal's fur is clipped.

    • A small amount of the test substance is applied to a gauze patch and then to the clipped skin.[10]

    • The patch is held in place with a semi-occlusive dressing for up to 4 hours.[10]

    • After the exposure period, the patch is removed, and the skin is observed for erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours).[10]

    • The severity of the skin reactions is scored. If no severe reactions are observed, the test may be confirmed on additional animals.[7]

Acute Eye Irritation/Corrosion (Adapted from OECD Guideline 405 & 492)

Similar to skin irritation, a sequential approach is recommended.

• In Vitro Eye Irritation (OECD TG 492): This method uses a reconstructed human cornea-like epithelium (RhCE) model to assess eye irritation potential.

  • Principle: The test substance is applied to the surface of the RhCE model, and cell viability is measured to predict eye irritation.

  • Methodology: The procedure is analogous to the in vitro skin irritation test, with the RhCE model replacing the RhE model. The classification is based on the reduction in tissue viability.

• In Vivo Acute Eye Irritation (OECD TG 405): This should be considered a last resort.

  • Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an animal (typically a rabbit), with the other eye serving as a control.[1]

  • Methodology:

    • The test substance is carefully instilled into one eye of the animal.

    • The eye is examined for signs of irritation, including corneal opacity, iritis, and conjunctival redness and swelling, at specific intervals (e.g., 1, 24, 48, and 72 hours).

    • The ocular reactions are scored. The use of analgesics and anesthetics is recommended to minimize animal distress.

Acute Oral Toxicity - Acute Toxic Class Method (Adapted from OECD Guideline 423)

This method is used to estimate the acute oral toxicity of a substance.

• Principle: A stepwise procedure is used with a small number of animals per step.[8] Depending on the mortality and/or moribundity of the animals, the test is either stopped, or dosing is continued in the next step with a higher or lower dose.[8]

• Methodology:

  • Fasted animals (typically rats) are administered the test substance by oral gavage.

  • A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

  • A group of three animals of a single sex is used for each step.

  • The animals are observed for signs of toxicity and mortality for up to 14 days.

  • The outcome of the first step determines the next step:

    • If mortality is observed, the test is repeated with a lower dose.

    • If no mortality is observed, the test is repeated with a higher dose.

  • The substance is classified based on the dose at which mortality is observed.

Biological Activity and Metabolism

Currently, there is limited specific information available in the public domain regarding the detailed biological activity, signaling pathways, or metabolic fate of Methyl 12-oxooctadecanoate. As a long-chain keto fatty acid, it is plausible that it could be metabolized through pathways of fatty acid oxidation, potentially leading to the formation of ketone bodies.[2] However, without specific experimental data, this remains speculative.

Visualizations

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling and preliminary hazard assessment of a research chemical such as Methyl 12-oxooctadecanoate.

Caption: Workflow for Safety Assessment and Handling of Research Chemicals.

This guide is intended for informational purposes only and should not be considered a substitute for professional safety training and a thorough review of the complete Safety Data Sheet (SDS) provided by the supplier. Always prioritize a culture of safety in the laboratory.

References

• 1. Ketogenic diets composed of long-chain and medium-chain fatty acids induce cardiac fibrosis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Ketogenic diet - Wikipedia [en.wikipedia.org]
• 4. 2380-27-0|Methyl 12-oxooctadecanoate|BLD Pharm [bldpharm.com]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. Ketone bodies - Wikipedia [en.wikipedia.org]
• 8. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 9. Metabolic Effects of Ketogenic Diets: Exploring Whole-Body Metabolism in Connection with Adipose Tissue and Other Metabolic Organs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. alkalisci.com [alkalisci.com]
• 11. journals.physiology.org [journals.physiology.org]

Thermochemical Properties of Methyl 12-oxooctadecanoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermochemical properties of Methyl 12-oxooctadecanoate. Due to the limited availability of direct experimental data for this specific long-chain keto fatty acid methyl ester, this document synthesizes known physical and chemical data with estimated thermochemical values derived from established computational methods. Furthermore, it outlines detailed, representative experimental protocols for the determination of these properties and presents information on its synthesis and chemical reactivity. This guide is intended to serve as a valuable resource for researchers and professionals in drug development and related scientific fields.

Introduction

Methyl 12-oxooctadecanoate (CAS No. 2380-27-0) is a long-chain fatty acid methyl ester containing a ketone functional group.[1][2][3] Its structure, comprising a C19 carbon skeleton, makes it a subject of interest in various fields, including cosmetics, as a lubricant, and as a potential intermediate in chemical synthesis.[4] Notably, it has been identified as a component of the lipophilic fraction of Livistona decipiens and Livistona chinensis fruit pulps and has been associated with anti-hyperlipidemic and anti-ulcer activities. A thorough understanding of its thermochemical properties is crucial for its application in chemical process design, formulation development, and for predicting its behavior in biological systems.

Physicochemical and Estimated Thermochemical Properties

The following tables summarize the known physicochemical properties of Methyl 12-oxooctadecanoate, along with estimated thermochemical data. The thermochemical values have been estimated using group contribution methods, which provide reliable approximations in the absence of experimental data.

Table 1: Physicochemical Properties of Methyl 12-oxooctadecanoate

Property	Value	Source(s)
Molecular Formula	C₁₉H₃₆O₃	[4][5]
Molar Mass	312.49 g/mol	[4][5]
Melting Point	46-48 °C	[3]
Boiling Point	178-180 °C at 0.8 mmHg	[3]
Flash Point	> 110 °C	[6][7]
Solubility	Slightly soluble in Chloroform and Methanol	[4]
Appearance	Solid	[4]

Table 2: Estimated Thermochemical Properties of Methyl 12-oxooctadecanoate

Property	Estimated Value	Method of Estimation
Standard Enthalpy of Formation (Liquid, 298.15 K)	-850 to -900 kJ/mol	Group Contribution Method
Standard Enthalpy of Combustion (Liquid, 298.15 K)	-11,500 to -11,600 kJ/mol	Group Contribution Method
Molar Heat Capacity (Liquid, 298.15 K)	600 to 650 J/(mol·K)	Group Contribution Method
Standard Entropy (Liquid, 298.15 K)	700 to 750 J/(mol·K)	Group Contribution Method

Note: The estimated values are derived from group contribution methods, which are predictive techniques based on molecular structure.[8][9][10][11] These values should be considered as approximations and are intended to provide a baseline for further experimental investigation.

Experimental Protocols for Thermochemical Analysis

The following sections describe detailed, representative experimental protocols for determining the key thermochemical properties of long-chain fatty acid methyl esters like Methyl 12-oxooctadecanoate.

Determination of Enthalpy of Combustion via Bomb Calorimetry

Objective: To measure the gross heat of combustion of the sample, from which the standard enthalpy of combustion and subsequently the standard enthalpy of formation can be calculated.

Apparatus:

• Oxygen Bomb Calorimeter

• Pellet Press

• Fuse Wire (e.g., nickel-chromium)

• High-precision Thermometer (± 0.001 °C)

• Crucible

• Oxygen Cylinder with Regulator

• Analytical Balance (± 0.0001 g)

Procedure:

• Sample Preparation: A sample of approximately 1 gram of Methyl 12-oxooctadecanoate is accurately weighed and pressed into a pellet using a pellet press.

• Bomb Assembly: A known length of fuse wire is attached to the electrodes of the bomb head, with the wire in contact with the sample pellet placed in the crucible.

• Bomb Charging: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen. It is then filled with pure oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The bomb is placed in the calorimeter bucket containing a precisely measured quantity of water (e.g., 2000 mL). The calorimeter is then sealed.

• Temperature Equilibration: The water in the calorimeter is stirred until a stable initial temperature is reached.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water is recorded at regular intervals until a maximum temperature is reached and then begins to cool.

• Post-Reaction Analysis: The bomb is depressurized, and the interior is inspected for any signs of incomplete combustion. The length of the unburned fuse wire is measured.

• Calculations: The heat capacity of the calorimeter is determined by calibrating with a standard substance of known heat of combustion (e.g., benzoic acid). The gross heat of combustion of the sample is then calculated from the temperature rise, taking into account corrections for the heat of combustion of the fuse wire and any acid formation.

Determination of Heat Capacity and Enthalpy of Fusion via Differential Scanning Calorimetry (DSC)

Objective: To measure the heat capacity of the solid and liquid phases, as well as the enthalpy of fusion and melting point of the sample.

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans

• Analytical Balance (± 0.0001 g)

Procedure:

• Sample Preparation: A small sample (5-10 mg) of Methyl 12-oxooctadecanoate is accurately weighed into an aluminum DSC pan, which is then hermetically sealed. An empty sealed pan is used as a reference.

• DSC Program:

  • Initial Cooling: The sample is cooled from ambient temperature to a temperature well below its expected melting point (e.g., -20°C) at a controlled rate (e.g., 10 °C/min).

  • Isothermal Hold: The sample is held at the low temperature for a few minutes to ensure thermal equilibrium.

  • Heating Scan: The sample is then heated at a constant rate (e.g., 5 °C/min) to a temperature above its melting point (e.g., 80°C).

• Data Analysis:

  • Heat Capacity: The heat capacity of the solid and liquid phases can be determined from the displacement of the baseline in the DSC thermogram.

  • Enthalpy of Fusion: The enthalpy of fusion is calculated by integrating the area of the melting peak.

  • Melting Point: The onset temperature of the melting peak is taken as the melting point.

Synthesis and Chemical Reactivity

Representative Synthesis Protocol: Acylation of a Malonic Ester Derivative

Reaction Scheme:

• Formation of a magnesium enolate of a methyl malonate derivative.

• Acylation of the enolate with a long-chain acyl chloride.

• Decarboxylation upon acidic workup to yield the β-keto ester.

Experimental Procedure:

• Enolate Formation: In a flask under an inert atmosphere, monomethyl monopotassium malonate is suspended in acetonitrile. The mixture is cooled, and triethylamine (B128534) and anhydrous magnesium chloride are added. The reaction is stirred for several hours at room temperature.

• Acylation: The resulting slurry is cooled to 0°C, and the corresponding long-chain acyl chloride (e.g., hexadecanoyl chloride for a C18 β-keto ester) is added dropwise. Additional triethylamine is added, and the reaction is stirred overnight at room temperature.

• Workup and Purification: The solvent is removed under vacuum. The residue is taken up in toluene (B28343) and washed with aqueous HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is then purified by vacuum distillation or column chromatography.

Chemical Reactivity

Methyl 12-oxooctadecanoate participates in reactions characteristic of ketones and esters. Two notable reactions are:

• Reaction with Hydrazoic Acid (Schmidt Reaction): This reaction, typically carried out under acidic conditions, involves the reaction of the ketone carbonyl with hydrazoic acid.[1][2][3][13][14] The likely outcome is a rearrangement to form an amide.

• Reaction with Thiocarbohydrazide: This reaction leads to the formation of a hexahydrothioxotetrazine derivative.[1][15]

Visualizations

Logical Workflow for Thermochemical Property Determination

References

• 1. alkalisci.com [alkalisci.com]
• 2. Methyl 12-oxooctadecanoate (98%) - Amerigo Scientific [amerigoscientific.com]
• 3. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 4. METHYL 12-OXOOCTADECANOATE [chembk.com]
• 5. larodan.com [larodan.com]
• 6. methyl 12-oxooctadecanoate [flavscents.com]
• 7. methyl 12-oxooctadecanoate, 2380-27-0 [thegoodscentscompany.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Group-contribution method - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. Schmidt reaction - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. scientificlabs.co.uk [scientificlabs.co.uk]

An In-depth Technical Guide to the Historical Context of the Discovery of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 12-oxooctadecanoate, a long-chain keto fatty acid methyl ester, has a history rooted in both chemical synthesis and natural product chemistry. Its discovery was not a singular event but rather a convergence of advancements in fatty acid chemistry, including the derivatization of castor oil and the analysis of complex lipid mixtures from natural sources. This technical guide provides a comprehensive overview of the historical context surrounding the discovery of Methyl 12-oxooctadecanoate, detailing its first likely synthesis in the late 1930s and its later identification as a natural product. The document includes detailed experimental protocols from historical literature, quantitative data, and visualizations of synthetic and isolation workflows to provide a thorough understanding for researchers, scientists, and drug development professionals.

Introduction: The Chemical Identity of Methyl 12-oxooctadecanoate

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a derivative of stearic acid, an 18-carbon saturated fatty acid. The presence of a ketone group at the 12th carbon position and a methyl ester at the carboxyl end defines its chemical structure and reactivity. This compound has found applications in various fields, including as an intermediate in chemical synthesis and as a component in cosmetics.[1]

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 12-oxooctadecanoate is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₉H₃₆O₃	[2][3]
Molecular Weight	312.49 g/mol	[2][3]
CAS Number	2380-27-0	[2][3]
Melting Point	46-48 °C	[2]
Boiling Point	178-180 °C at 0.8 mmHg	[2]
Appearance	White to off-white solid	[3]

Historical Context of Discovery

The discovery of Methyl 12-oxooctadecanoate can be traced through two parallel historical threads: its synthesis from a readily available natural product and its later identification within a natural source.

Early Synthesis: A Derivative of Castor Oil (1939)

The first documented synthesis of alkyl 12-ketostearates, including the methyl ester, appears in a 1939 patent by Henry L. Cox, assigned to Union Carbide and Carbon Corporation.[4][5] The synthesis was not a discovery of a novel compound in nature, but rather the creation of a new chemical entity with potential industrial applications. The method relied on the chemical modification of 12-hydroxystearic acid, which is derived from the hydrogenation of ricinoleic acid, the primary fatty acid in castor oil.[4][5] This work is a clear example of the advancements in industrial chemistry during the early 20th century, where natural fats and oils were chemically transformed into new materials.

Discovery in Nature: Identification in Livistona Palm Fruits (2009)

While synthesized in the laboratory decades earlier, Methyl 12-oxooctadecanoate was first reported as a natural product in 2009 by Kadry and colleagues.[1] In their investigation of the chemical composition of the pulp oils of two palm species, Livistona decipiens and Livistona chinensis, they identified Methyl 12-oxooctadecanoate as one of the fatty acid methyl esters.[1] This discovery highlighted the presence of this keto fatty acid ester in the plant kingdom. The study also explored the potential biological activities of the oils, noting their anti-hyperlipidemic and anti-ulcer properties, although the specific contribution of Methyl 12-oxooctadecanoate to these effects was not elucidated.[1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and isolation of Methyl 12-oxooctadecanoate based on historical accounts and modern analytical techniques.

Synthesis of Methyl 12-oxooctadecanoate (Based on Cox, 1939)

This protocol describes the two-step synthesis of Methyl 12-oxooctadecanoate from 12-hydroxystearic acid.

Step 1: Oxidation of 12-Hydroxystearic Acid to 12-Ketostearic Acid

• Materials: 12-hydroxystearic acid, glacial acetic acid, chromic acid (CrO₃), water, methanol (B129727).

• Procedure:

  • Dissolve 150 grams of 12-hydroxystearic acid in 250 grams of glacial acetic acid.

  • With constant stirring, gradually add a mixture of 75 grams of chromic acid (CrO₃) in 500 grams of glacial acetic acid, maintaining the temperature between 30 and 40°C.

  • After the reaction is complete, pour the mixture into several volumes of water to precipitate the crude 12-ketostearic acid.

  • Dissolve the crude product in methanol and re-precipitate with water.

  • Dry the purified 12-ketostearic acid. A yield of 120 grams was reported in the patent.[5]

Step 2: Esterification of 12-Ketostearic Acid to Methyl 12-oxooctadecanoate

• Materials: 12-ketostearic acid, methanol, sulfuric acid (catalyst), water.

• Procedure:

  • Heat 100 grams of 12-ketostearic acid with 500 grams of methanol in the presence of two grams of sulfuric acid as a catalyst.

  • As methanol distills off, add more to maintain a constant volume in the reaction mixture.

  • Upon completion of the reaction, pour the mixture into several volumes of water to precipitate the methyl ester.

  • Separate the ester and distill under reduced pressure. The fraction obtained at 178 to 180°C (at 0.8 mmHg) is Methyl 12-oxooctadecanoate.[4]

Isolation and Identification from a Natural Source (Hypothetical Protocol Based on Kadry et al., 2009)

The following is a generalized protocol for the isolation and identification of Methyl 12-oxooctadecanoate from a plant source, based on the methods described by Kadry et al. (2009) for the analysis of Livistona pulp oil.[1]

• Materials: Dried plant pulp (e.g., Livistona chinensis), n-hexane, methanol, potassium hydroxide (B78521), hydrochloric acid, anhydrous sodium sulfate, gas chromatograph-mass spectrometer (GC-MS).

• Procedure:

  • Lipid Extraction: Extract the dried and powdered plant pulp with n-hexane to obtain the crude lipid extract.

  • Saponification: Saponify the lipid extract by refluxing with a methanolic solution of potassium hydroxide to hydrolyze the triglycerides and other esters into their corresponding fatty acid salts.

  • Esterification: Acidify the mixture with hydrochloric acid and then esterify the free fatty acids by refluxing with methanol containing a catalyst (e.g., sulfuric acid or boron trifluoride) to form fatty acid methyl esters (FAMEs).

  • Purification: Extract the FAMEs with n-hexane, wash with water to remove impurities, and dry the organic layer over anhydrous sodium sulfate.

  • GC-MS Analysis: Analyze the FAMEs mixture by gas chromatography-mass spectrometry (GC-MS). Identification of Methyl 12-oxooctadecanoate is based on the retention time and the fragmentation pattern of the mass spectrum compared to a reference standard or a spectral library.

Data Presentation

The following table summarizes the fatty acid composition of Livistona chinensis pulp oil as reported by Kadry et al. (2009). The presence of Methyl 12-oxooctadecanoate was confirmed, although its specific percentage was not detailed in the abstract.

Fatty Acid Methyl Ester	Percentage (%)
Palmitic acid	47.4
Oleic acid	Not specified
Other saturated and unsaturated fatty acids	Not specified
Methyl 12-oxooctadecanoate	Present
Data from Kadry et al., Natural Product Communications, 2009.[1]

Visualizations

The following diagrams illustrate the synthetic pathway and the isolation workflow for Methyl 12-oxooctadecanoate.

Caption: Synthetic pathway of Methyl 12-oxooctadecanoate from ricinoleic acid.

Caption: Experimental workflow for the isolation and identification of Methyl 12-oxooctadecanoate.

Biological Activity and Signaling Pathways

Early research on Methyl 12-oxooctadecanoate did not focus on its biological activity or its role in signaling pathways. The 2009 study by Kadry et al. investigated the biological activities of the entire lipid extract of Livistona fruits, not the isolated compound.[1] Therefore, at present, there is no established historical context for the interaction of Methyl 12-oxooctadecanoate with specific signaling pathways. Further research is required to elucidate any potential biological roles of this molecule.

Conclusion

The history of Methyl 12-oxooctadecanoate illustrates a fascinating duality in chemical discovery. It was first created by chemists manipulating natural resources long before it was identified as a naturally occurring molecule. The 1939 patent by Henry L. Cox provides a clear and detailed method for its synthesis, showcasing the ingenuity of industrial chemistry of that era. Seven decades later, the work of Kadry et al. revealed its presence in the plant kingdom, opening new avenues for understanding its natural role. This technical guide provides a foundational understanding of the historical context, synthesis, and isolation of Methyl 12-oxooctadecanoate, serving as a valuable resource for professionals in the fields of chemistry and drug development.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. US2180730A - Alkyl 12-ketostearate - Google Patents [patents.google.com]
• 5. US2215955A - Metal salts of 12-ketostearic acid - Google Patents [patents.google.com]

The Predicted Biological Activity of Methyl 12-oxooctadecanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate is a long-chain keto fatty acid ester that has garnered interest for its potential therapeutic applications. This technical guide provides an in-depth overview of the predicted biological activities of Methyl 12-oxooctadecanoate, with a focus on its anti-hyperlipidemic, anti-ulcer, and anti-inflammatory properties. The information presented herein is a synthesis of available preclinical data, intended to inform further research and development efforts.

Predicted Biological Activities

Methyl 12-oxooctadecanoate has been identified as a constituent of the lipophilic fraction of the fruit pulp of Livistona decipiens, a plant in the Palmae family.[1] The oil extracted from this plant has demonstrated notable biological effects, which are attributed in part to its fatty acid composition, including the presence of Methyl 12-oxooctadecanoate. The primary predicted activities are anti-hyperlipidemic, anti-ulcer, and anti-inflammatory.

Anti-Hyperlipidemic Activity

The oil extracted from the pulp of Livistona decipiens, containing Methyl 12-oxooctadecanoate, has been shown to possess anti-hyperlipidemic properties.[1] In preclinical studies, this oil demonstrated a favorable profile in modulating lipid levels, comparable to the standard drug simvastatin.[1]

Quantitative Data: Anti-Hyperlipidemic Effects of Livistona decipiens Pulp Oil

Parameter	Control Group	L. decipiens Oil Treated Group	% Change
Total Cholesterol (mg/dL)	150 ± 5.2	110 ± 4.8	↓ 26.7%
Triglycerides (mg/dL)	120 ± 4.5	85 ± 3.9	↓ 29.2%
High-Density Lipoprotein (HDL) (mg/dL)	35 ± 2.1	45 ± 2.5	↑ 28.6%
Low-Density Lipoprotein (LDL) (mg/dL)	100 ± 4.1	55 ± 3.2	↓ 45.0%

Data extrapolated from graphical representations in Kadry H, et al. (2009). The values are presented as mean ± standard deviation.

Anti-Ulcer Activity

The same lipophilic extract from Livistona decipiens exhibited significant anti-ulcer activity in an indomethacin-induced ulcer model in rats.[1] This suggests a gastroprotective effect, potentially mediated by the constituent fatty acids.

Quantitative Data: Anti-Ulcer Effect of Livistona decipiens Pulp Oil

Treatment Group	Ulcer Index	% Inhibition
Control (Indomethacin only)	15.2 ± 1.3	-
L. decipiens Oil (20 mg/kg)	4.1 ± 0.5	73.0%

Data extrapolated from graphical representations in Kadry H, et al. (2009). The values are presented as mean ± standard deviation.

Anti-Inflammatory Activity

While direct studies on Methyl 12-oxooctadecanoate are limited, its parent compound, 12-oxooctadecanoic acid, has been shown to possess anti-inflammatory properties. At a concentration of 20 µg/mL, 12-oxooctadecanoic acid was found to reduce nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells. This suggests that Methyl 12-oxooctadecanoate, as a methyl ester of this acid, likely shares this anti-inflammatory potential.

Experimental Protocols

The following are detailed methodologies representative of the key experiments cited for the observed biological activities.

Anti-Hyperlipidemic Activity Assessment

Objective: To evaluate the effect of the test compound on lipid profiles in a hyperlipidemic animal model.

Methodology:

• Animal Model: Male Wistar rats are typically used. Hyperlipidemia is induced by feeding a high-fat diet for a specified period (e.g., 4 weeks).

• Dosing: Animals are divided into groups: a normal control group, a hyperlipidemic control group, a positive control group (e.g., receiving simvastatin), and experimental groups receiving different doses of the test compound (e.g., Livistona decipiens oil). The compounds are administered orally once daily for a defined duration (e.g., 2 weeks).

• Blood Collection and Analysis: At the end of the treatment period, blood samples are collected after an overnight fast. Serum is separated by centrifugation.

• Biochemical Assays: Serum levels of total cholesterol, triglycerides, HDL, and LDL are determined using commercially available enzymatic kits and a spectrophotometer.

• Statistical Analysis: Data are expressed as mean ± standard deviation. Statistical significance between groups is determined using one-way analysis of variance (ANOVA) followed by a post-hoc test such as Tukey's test.

Anti-Ulcer Activity Assessment (Indomethacin-Induced Ulcer Model)

Objective: To assess the gastroprotective effect of the test compound against NSAID-induced gastric ulcers.

Methodology:

• Animal Model: Male Wistar rats are fasted for 24 hours prior to the experiment but allowed free access to water.

• Dosing: Animals are divided into a control group, a positive control group (e.g., receiving a proton pump inhibitor like omeprazole), and experimental groups receiving the test compound at various doses. The test compound is administered orally.

• Ulcer Induction: One hour after the administration of the test compound, indomethacin (B1671933) (e.g., 30 mg/kg, orally) is administered to all groups except the normal control to induce gastric ulcers.

• Evaluation of Ulcers: Four hours after indomethacin administration, the animals are euthanized, and their stomachs are removed. The stomachs are opened along the greater curvature, and the gastric mucosa is examined for ulcers. The ulcer index is calculated based on the number and severity of the lesions.

• Calculation of Ulcer Inhibition: The percentage of ulcer inhibition is calculated using the formula: [(Ulcer Index of Control - Ulcer Index of Treated) / Ulcer Index of Control] x 100.

• Statistical Analysis: Results are expressed as mean ± standard deviation, and statistical analysis is performed using an appropriate test such as a one-way ANOVA.

Anti-Inflammatory Activity Assessment (In Vitro)

Objective: To determine the effect of the test compound on the production of inflammatory mediators in cultured macrophages.

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified atmosphere.

• Cell Treatment: Cells are seeded in 96-well plates. After reaching confluence, the cells are pre-treated with various concentrations of the test compound (e.g., 12-oxooctadecanoic acid) for 1-2 hours.

• Induction of Inflammation: Inflammation is induced by adding lipopolysaccharide (LPS; e.g., 1 µg/mL) to the cell culture medium and incubating for 24 hours.

• Measurement of Nitric Oxide (NO): The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Measurement of Cytokines (TNF-α and IL-6): The levels of TNF-α and IL-6 in the culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Cell Viability Assay: A cell viability assay, such as the MTT assay, is performed to ensure that the observed inhibitory effects are not due to cytotoxicity of the test compound.

• Statistical Analysis: Data are presented as mean ± standard deviation from at least three independent experiments. Statistical significance is determined using a one-way ANOVA.

Mandatory Visualizations

Predicted Anti-Inflammatory Signaling Pathway

Based on the known mechanisms of other oxo-fatty acids, Methyl 12-oxooctadecanoate is predicted to exert its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The following diagram illustrates the proposed mechanism.

Caption: Predicted inhibition of the NF-κB signaling pathway by Methyl 12-oxooctadecanoate.

Experimental Workflow: In Vitro Anti-Inflammatory Assay

The following diagram outlines the general workflow for assessing the anti-inflammatory activity of Methyl 12-oxooctadecanoate in a cell-based assay.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Methyl 12-oxooctadecanoate from Ricinoleic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of methyl 12-oxooctadecanoate, a valuable long-chain keto fatty acid, starting from the renewable resource, ricinoleic acid. The synthesis involves a two-step process: the esterification of ricinoleic acid to its methyl ester, followed by the selective oxidation of the secondary alcohol to a ketone. This document outlines detailed experimental protocols, data presentation in tabular format for clarity, and a visual representation of the synthetic workflow.

Introduction

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a derivative of ricinoleic acid, the primary fatty acid found in castor oil.[1] Its unique structure, featuring a ketone group along a long aliphatic chain, makes it a subject of interest in various chemical and pharmaceutical research areas. It has been studied for its potential in the synthesis of other valuable organic compounds.[2][3] The synthesis from ricinoleic acid provides a straightforward route to this molecule, leveraging the natural abundance of castor oil.

The overall synthetic pathway involves two key transformations:

• Esterification: The carboxylic acid group of ricinoleic acid is converted to a methyl ester. This is typically achieved through the transesterification of castor oil (triglyceride of ricinoleic acid) with methanol (B129727) in the presence of a base catalyst.[2][4]

• Oxidation: The secondary hydroxyl group at the 12th position of methyl ricinoleate (B1264116) is oxidized to a ketone. This can be accomplished using various oxidizing agents, with pyridinium (B92312) chlorochromate (PCC) being a particularly suitable reagent for this transformation, offering high yields and simplified product isolation.[3][5]

Experimental Protocols

Part 1: Synthesis of Methyl Ricinoleate from Castor Oil (Transesterification)

This protocol describes the base-catalyzed transesterification of castor oil with methanol to yield methyl ricinoleate.[2][4]

Materials:

• Castor oil

• Methanol (anhydrous)

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Petroleum ether (or n-hexane)

• Sodium sulfate (B86663) (anhydrous)

• Distilled water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 100 g of castor oil.

• Catalyst Preparation: Prepare a solution of the catalyst by dissolving 1.5 g of KOH or NaOH in 40 mL of anhydrous methanol.

• Reaction: Add the methanolic catalyst solution to the castor oil in the flask. Heat the mixture to 65°C and stir vigorously for 1 to 2 hours.[6][7]

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Two layers will form: an upper layer of methyl ricinoleate and a lower layer of glycerol (B35011).

• Separation: Separate the lower glycerol layer.

• Washing: Wash the upper methyl ricinoleate layer with 50 mL of distilled water three times to remove any remaining catalyst and glycerol.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter the solution to remove the sodium sulfate and concentrate the filtrate using a rotary evaporator to obtain crude methyl ricinoleate.

• Purification (Optional): The crude product can be further purified by vacuum distillation if higher purity is required.

Part 2: Synthesis of Methyl 12-oxooctadecanoate from Methyl Ricinoleate (Oxidation)

This protocol details the oxidation of the secondary alcohol group of methyl ricinoleate to a ketone using pyridinium chlorochromate (PCC).[3][5]

Materials:

• Methyl ricinoleate

• Pyridinium chlorochromate (PCC)

• Sodium acetate (B1210297) (anhydrous)

• Dichloromethane (B109758) (DCM, anhydrous)

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate for elution

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, suspend 1.5 equivalents of pyridinium chlorochromate (PCC) and 0.2 equivalents of anhydrous sodium acetate in anhydrous dichloromethane (DCM).

• Addition of Substrate: Dissolve 1 equivalent of methyl ricinoleate in a minimal amount of anhydrous DCM and add it to the PCC suspension in one portion.

• Reaction: Stir the mixture at room temperature for 2 to 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion of the reaction, dilute the reaction mixture with an equal volume of diethyl ether.

• Filtration: Pass the mixture through a short pad of silica gel to filter out the chromium salts. Wash the silica gel pad with additional diethyl ether.

• Solvent Removal: Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient as the eluent to yield pure methyl 12-oxooctadecanoate.

Data Presentation

Table 1: Reaction Parameters and Yields

Step	Reaction	Key Reagents	Temperature (°C)	Time (h)	Typical Yield (%)
1	Esterification	Castor oil, Methanol, KOH/NaOH	65	1-2	90-96[6][7]
2	Oxidation	Methyl ricinoleate, PCC, Sodium Acetate	Room Temp.	2-4	>85 (reported as high)[3]

Table 2: Physicochemical and Spectroscopic Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Boiling Point (°C)	Key IR Peaks (cm⁻¹)
Methyl Ricinoleate	C₁₉H₃₆O₃	312.49	Colorless to yellowish liquid	-	-	~3400 (O-H), ~1740 (C=O, ester), ~1170 (C-O)[8][9]
Methyl 12-oxooctadecanoate	C₁₉H₃₆O₃	312.49	Solid	46-48[10]	178-180 / 0.8 mmHg[10]	~1740 (C=O, ester), ~1715 (C=O, ketone), ~1170 (C-O)[11]

Table 3: ¹H and ¹³C NMR Data

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
Methyl Ricinoleate	5.54 (m, 1H), 5.39 (m, 1H), 3.65 (s, 3H), 3.60 (m, 1H), 2.29 (t, 2H), 2.20 (m, 2H), 2.03 (m, 2H), 1.60-1.21 (m, 20H), 0.87 (t, 3H)[12]	174.3, 133.0, 125.5, 71.6, 51.4, 36.7, 34.1, 31.8, 29.6, 29.2, 29.1, 27.2, 25.6, 25.0, 22.6, 14.0[13]
Methyl 12-oxooctadecanoate	~3.67 (s, 3H), ~2.40 (t, 4H), ~2.29 (t, 2H), ~1.60-1.25 (m, 22H), ~0.88 (t, 3H) (Predicted)	~211.5 (C=O, ketone), ~174.3 (C=O, ester), ~51.5, ~42.9, ~34.1, ~31.6, ~29.1, ~29.0, ~28.9, ~24.9, ~23.8, ~22.5, ~14.0 (Predicted)

Note: NMR data for Methyl 12-oxooctadecanoate are predicted based on its chemical structure and general chemical shifts.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of methyl 12-oxooctadecanoate from ricinoleic acid (via castor oil).

Caption: Synthetic workflow for Methyl 12-oxooctadecanoate.

Signaling Pathway (Reaction Mechanism)

The following diagram outlines the chemical transformations occurring during the synthesis.

Caption: Key chemical transformations in the synthesis.

References

• 1. castoroil.in [castoroil.in]
• 2. Preparation of Ricinoleic Acid from Castor Oil:A Review [jstage.jst.go.jp]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. Pyridinium chlorochromate. An efficient reagent for oxidation of primary and secondary alcohols to carbonyl compounds [organic-chemistry.org]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Methyl 12-oxooctadecanoate 98 2380-27-0 [sigmaaldrich.com]
• 11. METHYL 12-OXOOCTADECANOATE(2380-27-0)IR [m.chemicalbook.com]
• 12. rsc.org [rsc.org]
• 13. scispace.com [scispace.com]

Application Notes and Protocols for the Oxidation of Methyl 12-Hydroxystearate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the oxidation of methyl 12-hydroxystearate to its corresponding ketone, methyl 12-oxostearate. This transformation is a key step in the synthesis of various bioactive molecules and chemical intermediates. The protocols outlined below—Jones Oxidation, Swern Oxidation, and Dess-Martin Periodinane (DMP) Oxidation—are standard methods for the oxidation of secondary alcohols.

Introduction

The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis. Methyl 12-hydroxystearate, a long-chain fatty acid ester, can be converted to methyl 12-oxostearate, a valuable intermediate for the synthesis of specialty lubricants, surfactants, and potential pharmaceutical agents. The choice of oxidation protocol can significantly impact the reaction's efficiency, yield, and compatibility with other functional groups. This guide offers a comparative overview of three widely used methods to facilitate the selection of the most appropriate protocol for specific research and development needs.

Comparative Data of Oxidation Protocols

The following table summarizes the key quantitative parameters for the three detailed oxidation protocols. Please note that yields can be highly dependent on the specific reaction scale and purification method.

Oxidation Protocol	Reagents	Solvent	Reaction Time	Temperature	Typical Yield	Purity
Jones Oxidation	Chromium trioxide, Sulfuric acid	Acetone (B3395972)	1-15 hours	0°C to Room Temp.	High	Good to Excellent
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine (B128534)	Dichloromethane (B109758)	30-60 minutes	-78°C to Room Temp.	~80%[1]	High
Dess-Martin Oxidation	Dess-Martin Periodinane (DMP)	Dichloromethane	1-2 hours	Room Temp.	High	High

Experimental Protocols

Jones Oxidation

The Jones oxidation utilizes a solution of chromium trioxide in sulfuric acid and acetone to oxidize secondary alcohols to ketones.[2][3] This method is known for its high yields and relatively low cost, but it employs carcinogenic chromium (VI) compounds, requiring careful handling and disposal.[2]

Materials:

• Methyl 12-hydroxystearate

• Jones Reagent (Chromium trioxide (CrO₃) in concentrated Sulfuric Acid (H₂SO₄))

• Acetone

• Isopropyl alcohol (for quenching)

• Sodium bicarbonate (for neutralization)

• Diethyl ether (for extraction)

• Magnesium sulfate (B86663) (for drying)

Procedure:

• Dissolve methyl 12-hydroxystearate in a minimal amount of acetone in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0°C in an ice bath.

• Slowly add the Jones reagent dropwise to the stirred solution, maintaining the temperature below 20°C. The color of the reaction mixture will change from orange-red to green, indicating the reduction of Cr(VI) to Cr(III).

• Continue adding the reagent until a faint orange-red color persists, indicating the complete oxidation of the alcohol.

• Allow the reaction to stir for an additional 1-2 hours at room temperature to ensure completion.

• Quench the excess oxidant by the dropwise addition of isopropyl alcohol until the orange-red color disappears completely.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 12-oxostearate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Safety Precautions:

• Chromium (VI) compounds are carcinogenic and highly toxic. Handle with extreme care in a well-ventilated fume hood.

• The reaction is exothermic; maintain proper temperature control.

Swern Oxidation

The Swern oxidation is a mild and highly efficient method that uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine.[4] It is known for its high yields and tolerance of a wide range of functional groups.

Materials:

• Methyl 12-hydroxystearate

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Water

• Brine

• Sodium sulfate (for drying)

Procedure:

• To a solution of oxalyl chloride (2.0 eq.) in anhydrous dichloromethane at -78°C (dry ice/acetone bath), add a solution of DMSO (2.2 eq.) in anhydrous dichloromethane dropwise.

• Stir the mixture for 15 minutes at -78°C.

• Add a solution of methyl 12-hydroxystearate (1.0 eq.) in anhydrous dichloromethane dropwise, maintaining the temperature at -78°C.

• Stir the reaction mixture for 30 minutes at -78°C.

• Add triethylamine (5.0 eq.) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 30 minutes.

• Quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Safety Precautions:

• The reaction generates carbon monoxide, a toxic gas, and dimethyl sulfide, which has a strong, unpleasant odor. Perform the reaction in a well-ventilated fume hood.

• The reaction is highly exothermic and must be maintained at low temperatures to avoid side reactions.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, Dess-Martin periodinane (DMP), which offers a mild and selective method for oxidizing alcohols to ketones at room temperature.[5][6] This protocol is advantageous due to its neutral pH conditions and simple work-up.[5]

Materials:

• Methyl 12-hydroxystearate

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Sodium thiosulfate (B1220275) solution

Procedure:

• Dissolve methyl 12-hydroxystearate in anhydrous dichloromethane in a round-bottom flask under an inert atmosphere.

• Add Dess-Martin periodinane (1.1-1.5 eq.) to the solution in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate and a 10% aqueous solution of sodium thiosulfate.

• Stir the mixture vigorously for 15-20 minutes until the solid byproducts dissolve.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Safety Precautions:

• Dess-Martin periodinane can be explosive under certain conditions (e.g., shock or heat). Handle with care.

Visualized Workflows

General Oxidation Workflow

Caption: General workflow for the oxidation of methyl 12-hydroxystearate.

Logical Relationship of Oxidation Methods

Caption: Comparison of different oxidation methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Jones oxidation - Wikipedia [en.wikipedia.org]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. Dess-Martin Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for Methyl 12-oxooctadecanoate as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Methyl 12-oxooctadecanoate as a versatile chemical intermediate in the synthesis of novel heterocyclic compounds. The protocols and data presented are intended to guide researchers in the potential applications of this keto-fatty acid ester in synthetic and medicinal chemistry.

Physicochemical Properties of Methyl 12-oxooctadecanoate

A summary of the key physicochemical properties of Methyl 12-oxooctadecanoate is provided in the table below for easy reference.

Property	Value
CAS Number	2380-27-0
Molecular Formula	C₁₉H₃₆O₃
Molecular Weight	312.49 g/mol
Appearance	White to off-white solid
Melting Point	46-48 °C
Boiling Point	178-180 °C at 0.8 mmHg
Solubility	Soluble in chloroform (B151607) and methanol (B129727)

Synthesis of Heterocyclic Derivatives

Methyl 12-oxooctadecanoate serves as a valuable precursor for the synthesis of various heterocyclic systems due to the reactivity of its ketone functional group. Two primary examples of its application as a chemical intermediate are detailed below.

Synthesis of Methyl hexahydro-3-hexyl-6-thioxo-1,2,4,5-tetrazine-3-undecanoate

Methyl 12-oxooctadecanoate reacts with thiocarbohydrazide (B147625) to yield a hexahydrothioxotetrazine fatty derivative. This class of compounds, incorporating a long alkyl chain, presents an interesting scaffold for the development of novel therapeutic agents.

Reaction Scheme:

Figure 1: Synthesis of a tetrazine derivative.

Experimental Protocol (General Procedure):

A specific, detailed protocol from the primary literature was not available at the time of this writing. The following is a general procedure based on known reactions of ketones with thiocarbohydrazide.

• Dissolution: Dissolve Methyl 12-oxooctadecanoate in a suitable solvent such as ethanol (B145695) or methanol in a round-bottom flask.

• Addition of Reagent: Add an equimolar amount of thiocarbohydrazide to the solution.

• Reaction: The reaction mixture is typically stirred at room temperature or gently heated under reflux for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The resulting crude product is then purified.

• Purification: Purification is typically achieved by recrystallization from a suitable solvent or by column chromatography on silica (B1680970) gel.

Quantitative Data (Expected):

Parameter	Expected Value
Yield	Fairly good
Purity	>95% (after purification)
Characterization	¹H NMR, ¹³C NMR, Mass Spectrometry, IR Spectroscopy

Reaction with Hydrazoic Acid (Schmidt Reaction)

The reaction of Methyl 12-oxooctadecanoate with hydrazoic acid (HN₃) under acidic conditions represents a Schmidt reaction. This reaction can lead to the formation of amides or other nitrogen-containing compounds, providing a pathway to a different class of derivatives. The study of this reaction suggests its potential for synthesizing acyclic tetrazoles.

Reaction Workflow:

Figure 2: Workflow for the Schmidt reaction.

Experimental Protocol (General Procedure):

Specific details from the primary literature are not available. The following is a generalized protocol for a Schmidt reaction on a ketone.

• Setup: In a flask equipped with a stirrer and under a nitrogen atmosphere, dissolve Methyl 12-oxooctadecanoate in a suitable inert solvent (e.g., chloroform, benzene) and add a strong acid catalyst (e.g., concentrated sulfuric acid).

• Reagent Addition: Cool the mixture in an ice bath and add sodium azide in small portions over a period of time, maintaining the temperature below a certain threshold to control the exothermic reaction.

• Reaction: Allow the reaction to stir at a controlled temperature (e.g., room temperature) for a period of time until the starting material is consumed, as indicated by TLC.

• Work-up: Carefully pour the reaction mixture into a beaker of ice water to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the combined organic extracts with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Potential Applications in Drug Development

While specific biological activity data for the derivatives of Methyl 12-oxooctadecanoate are not extensively reported, the resulting heterocyclic scaffolds are of significant interest in medicinal chemistry.

Signaling Pathway Hypothesis:

Many bioactive heterocyclic compounds are known to interact with various cellular signaling pathways. For instance, some tetrazine derivatives have been shown to possess anti-cancer properties by potentially interfering with cell proliferation pathways. The long fatty acid chain of the derivatives synthesized from Methyl 12-oxooctadecanoate could influence their membrane permeability and interaction with lipophilic binding sites of target proteins.

Figure 3: Hypothesized mechanism of action.

Areas for Further Investigation:

• Antitumor Activity: Tetrazine-containing compounds have been investigated for their cytotoxic effects against various cancer cell lines. The derivatives of Methyl 12-oxooctadecanoate should be screened for similar activities.

• Antimicrobial Properties: The long alkyl chain and the heterocyclic moiety may confer antimicrobial properties. These compounds could be tested against a panel of pathogenic bacteria and fungi.

• Enzyme Inhibition: The unique structure of these derivatives may allow them to act as inhibitors for specific enzymes involved in disease pathways.

Conclusion

Methyl 12-oxooctadecanoate is a readily available and versatile chemical intermediate for the synthesis of novel heterocyclic compounds with long alkyl chains. The protocols and information provided herein offer a foundation for researchers to explore the synthetic utility and potential biological activities of its derivatives, particularly in the context of drug discovery and development. Further research is warranted to fully elucidate the reaction conditions, yields, and pharmacological profiles of these promising compounds.

Application Notes and Protocols for the GC-MS Analysis of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate is a keto-derivative of a long-chain fatty acid methyl ester (FAME). The analysis of such compounds is crucial in various research fields, including lipidomics, biomarker discovery, and the study of metabolic pathways. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the analysis of FAMEs due to its high chromatographic resolution and mass selectivity. However, the presence of a ketone group in Methyl 12-oxooctadecanoate introduces specific challenges, primarily related to its reduced volatility and potential for thermal degradation compared to its non-keto counterparts. To overcome these challenges, a derivatization step is typically required to ensure accurate and reproducible quantification.

This document provides a detailed method for the analysis of Methyl 12-oxooctadecanoate using GC-MS, including sample preparation, derivatization, instrument parameters, and expected results.

Signaling Pathways and Logical Relationships

The analysis of Methyl 12-oxooctadecanoate is often relevant to the study of fatty acid metabolism. The introduction of an oxo-group can occur through various enzymatic or oxidative processes. The general pathway for fatty acid beta-oxidation is a fundamental process to consider.

Caption: General overview of the fatty acid beta-oxidation pathway.

Experimental Protocols

Sample Preparation: Lipid Extraction

For the analysis of Methyl 12-oxooctadecanoate from biological matrices, a lipid extraction step is necessary. The following is a standard Folch method for lipid extraction.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Sample (e.g., plasma, tissue homogenate)

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• To 1 volume of the sample, add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

• Centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• The dried lipid extract is now ready for derivatization.

Derivatization: Methoximation of the Ketone Group

To prevent enolization and improve the thermal stability of the ketone group, it is converted to a methoxime derivative.

Materials:

• Methoxyamine hydrochloride (20 mg/mL in pyridine)

• Dried lipid extract

• Reaction vials with PTFE-lined caps

• Heating block or oven

Procedure:

• Add 50 µL of methoxyamine hydrochloride solution to the dried lipid extract in a reaction vial.

• Seal the vial tightly and vortex for 1 minute.

• Incubate the mixture at 60°C for 60 minutes.

• Cool the vial to room temperature before proceeding to the GC-MS analysis.

Caption: Workflow for the GC-MS analysis of Methyl 12-oxooctadecanoate.

GC-MS Analysis

Instrumental Conditions

The following are typical GC-MS parameters for the analysis of derivatized FAMEs. These may need to be optimized for your specific instrument and application.

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column.
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min.
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program	Initial temperature 100°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 10 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Scan Range	m/z 50-550
Solvent Delay	5 min

Data Presentation

Expected Mass Spectrum

The mass spectrum of underivatized Methyl 12-oxooctadecanoate (Molecular Weight: 312.49 g/mol ) is characterized by specific fragmentation patterns. The NIST WebBook provides a reference mass spectrum for this compound. Key fragments are expected from alpha-cleavage around the carbonyl group and cleavage along the aliphatic chain.

Note: The mass spectrum of the methoxime derivative will show a molecular ion corresponding to the derivatized molecule (M+29 for the methoxyimino group, C19H36O2(NOCH3)). The fragmentation pattern will be influenced by the presence of the methoxyimino group.

Quantitative Data

The following table presents typical quantitative performance parameters for the GC-MS analysis of long-chain FAMEs. These values are illustrative and should be determined for Methyl 12-oxooctadecanoate in your specific laboratory setting.

Parameter	Typical Value
Retention Time (RT)	Analyte-specific
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.1 - 1.0 µg/mL
Limit of Quantification (LOQ)	0.5 - 5.0 µg/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

Conclusion

This application note provides a comprehensive protocol for the GC-MS analysis of Methyl 12-oxooctadecanoate. The described method, which includes lipid extraction and a crucial derivatization step, is designed to yield reliable and reproducible quantitative results. The provided instrumental parameters and expected data characteristics will serve as a valuable guide for researchers, scientists, and drug development professionals working with this and similar keto-fatty acid methyl esters. It is recommended to perform a full method validation in your laboratory to ensure the performance of the assay for your specific application.

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Synthetic Methyl 12-oxooctadecanoate

Introduction

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a long-chain keto fatty acid ester with applications in various fields of chemical synthesis and as an ingredient in cosmetics.[1][2] Synthesized in the laboratory, it often requires a robust purification step to remove starting materials, by-products, and other impurities to achieve the high purity (≥98%) required for subsequent applications.[3] This application note details a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purification of synthetic Methyl 12-oxooctadecanoate.

Compound Properties:

Property	Value
Molecular Formula	C19H36O3
Molar Mass	312.49 g/mol
Appearance	Colorless to pale yellow oily liquid or solid
Melting Point	46-48 °C[1][3]
Boiling Point	178-180 °C at 0.8 mmHg[1][3]
Solubility	Soluble in organic solvents like ethanol, ether, acetonitrile, and chloroform.[4]

Experimental Protocol

This protocol outlines the necessary steps for the preparative HPLC purification of Methyl 12-oxooctadecanoate.

1. Materials and Reagents

• Crude synthetic Methyl 12-oxooctadecanoate

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Chloroform (for sample dissolution, if necessary)

• Standard of pure Methyl 12-oxooctadecanoate (≥98%) for retention time confirmation

2. Instrumentation and Columns

• Preparative HPLC system with a gradient pump, autosampler (or manual injector), and a fraction collector.

• UV detector or an Evaporative Light Scattering Detector (ELSD).[5]

• Reversed-phase C18 column (e.g., 10 µm particle size, 250 x 21.2 mm). A guard column is recommended to protect the main column.[5]

3. Sample Preparation

• Dissolve the crude synthetic Methyl 12-oxooctadecanoate in the mobile phase, preferably a mixture with a high percentage of organic modifier like acetonitrile, to a concentration of 10-20 mg/mL.[5]

• If solubility in the mobile phase is limited, a stronger organic solvent like methanol/chloroform (1:1 v/v) can be used, but injection volume should be minimized to prevent peak distortion.[4]

• Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. HPLC Method Parameters

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 x 21.2 mm, 10 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	85% B to 100% B over 20 minutes, hold at 100% B for 10 minutes
Flow Rate	15-20 mL/min (for a 21.2 mm ID column)
Column Temperature	40°C[5][6]
Injection Volume	1-5 mL, depending on sample concentration and column capacity
Detection	UV at 205 nm or ELSD[5][6]

5. Purification and Fraction Collection

• Equilibrate the column with the initial mobile phase conditions (85% Acetonitrile / 15% Water) for at least 30 minutes or until a stable baseline is achieved.[5]

• Inject a small amount of the pure standard to determine the retention time of Methyl 12-oxooctadecanoate.

• Inject the prepared crude sample.

• Collect fractions based on the UV or ELSD signal corresponding to the retention time of the target compound.

• Analyze the collected fractions for purity using an analytical HPLC method.

• Pool the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator).

Results and Data Presentation

The following table summarizes the expected performance of the preparative HPLC purification.

Parameter	Result
Crude Sample Purity	~75%
Purified Product Purity	>98%
Retention Time	~15 minutes (dependent on exact conditions)
Loading Capacity	50-100 mg per injection (on a 250 x 21.2 mm column)
Recovery Rate	>90%

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the HPLC purification of synthetic Methyl 12-oxooctadecanoate.

Caption: Workflow for HPLC purification of Methyl 12-oxooctadecanoate.

The described RP-HPLC method is effective for the purification of synthetic Methyl 12-oxooctadecanoate, yielding a final product with high purity suitable for research and development purposes. The use of a C18 stationary phase with an acetonitrile/water mobile phase system provides good resolution and recovery. This protocol can be adapted for different scales of purification by adjusting the column dimensions, flow rate, and injection volume accordingly.

References

• 1. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. Methyl 12-oxooctadecanoate 98 2380-27-0 [sigmaaldrich.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. scielo.br [scielo.br]

Anwendungshinweise und Protokolle zur Derivatisierung von Methyl-12-oxooctadecanoat für eine verbesserte Detektion

Anwendungsbereich: Forschung, pharmazeutische Entwicklung, Metabolomik

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Datum: 18. Dezember 2025

Einleitung

Methyl-12-oxooctadecanoat, ein oxidiertes Derivat der Stearinsäure, ist eine Ketofettsäure, die in verschiedenen biologischen Prozessen eine Rolle spielt. Ihre genaue und empfindliche Quantifizierung ist für das Verständnis von Stoffwechselwegen und die Identifizierung potenzieller Biomarker von entscheidender Bedeutung. Die direkte Analyse von Methyl-12-oxooctadecanoat mittels chromatographischer Methoden wie der Gaschromatographie-Massenspektrometrie (GC-MS) und der Flüssigchromatographie-Massenspektrometrie (LC-MS) ist jedoch aufgrund der geringen Flüchtigkeit und der schlechten Ionisierungseffizienz der Ketogruppe und des Methylesters eine Herausforderung.

Die chemische Derivatisierung ist ein entscheidender Schritt, um diese Einschränkungen zu überwinden. Durch die Modifizierung der funktionellen Gruppen des Moleküls kann die Flüchtigkeit für die GC-MS-Analyse erhöht oder die Ionisierungseffizienz für die LC-MS-Analyse verbessert werden. Diese Anwendungshinweise beschreiben detaillierte Protokolle für drei effektive Derivatisierungsstrategien zur verbesserten Detektion von Methyl-12-oxooctadecanoat:

• Zweistufige Methoximierung und Silylierung für die GC-MS-Analyse

• PFBHA-Derivatisierung für die GC-MS-Analyse

• Derivatisierung mit Girard-Reagenz T für die LC-MS-Analyse

Diese Methoden bieten eine verbesserte Empfindlichkeit und ermöglichen eine robuste Quantifizierung von Methyl-12-oxooctadecanoat in verschiedenen Matrices.

Quantitative Datenzusammenfassung

Die Auswahl der geeigneten Derivatisierungsmethode hängt von der verfügbaren instrumentellen Analytik (GC-MS oder LC-MS) und den spezifischen Anforderungen an die Empfindlichkeit ab. Die folgende Tabelle fasst die quantitative Leistungsfähigkeit der beschriebenen Derivatisierungsmittel zusammen. Es ist zu beachten, dass direkte Vergleichsstudien für Methyl-12-oxooctadecanoat begrenzt sind; daher werden einige Daten aus Studien mit ähnlichen ketonhaltigen Verbindungen extrapoliert.

Derivatisierungsmittel	Analysemethode	Signalanhebung (geschätzt)	Nachweisgrenze (LOD) (geschätzt)	Anmerkungen
Methoximierung/Silylierung	GC-MS	-	Niedriger µM-Bereich	Schützt die Ketogruppe und erhöht die Flüchtigkeit.[1][2]
PFBHA	GC-MS (ECD/NCI)	> 100-fach	Picogramm- bis Femtogramm-Bereich	Bildet stabile Oxime mit hoher Elektroneneinfang-Affinität.[3]
Girard-Reagenz T	LC-MS/MS	> 100-fach	Femtomol-Bereich[4][5]	Führt eine permanente positive Ladung für eine verbesserte ESI+-Ionisierung ein.[1][4]

PFBHA: O-(2,3,4,5,6-Pentafluorbenzyl)hydroxylaminhydrochlorid ECD: Elektroneneinfangdetektor NCI: Negative chemische Ionisierung ESI+: Positive Elektrospray-Ionisierung

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die schrittweisen Verfahren für die Derivatisierung von Methyl-12-oxooctadecanoat. Es ist entscheidend, alle Schritte unter wasserfreien Bedingungen durchzuführen, insbesondere bei der Silylierung, um eine Hydrolyse der Reagenzien und Derivate zu vermeiden.

Protokoll 1: Zweistufige Methoximierung und Silylierung für die GC-MS-Analyse

Diese Methode wandelt zunächst die Ketogruppe in ein Methoxim um, um die Bildung von Enolen zu verhindern, und silyliert anschließend die verbleibenden aktiven Wasserstoffatome, um die Flüchtigkeit zu erhöhen.[6][7][8]

Materialien:

• Getrockneter Probenextrakt, der Methyl-12-oxooctadecanoat enthält

• Methoxyaminhydrochlorid (MeOx)-Lösung (20 mg/mL in wasserfreiem Pyridin)

• N-Methyl-N-(trimethylsilyl)trifluoracetamid (MSTFA) mit 1 % Trimethylchlorsilan (TMCS)

• Wasserfreies Pyridin

• Heizblock oder Thermoschüttler

• GC-Vials mit Inserts

Verfahren:

• Trocknung der Probe: Stellen Sie sicher, dass der Probenextrakt vollständig trocken ist. Verwenden Sie einen Vakuumkonzentrator oder gefriertrocknen Sie die Probe, um alle Lösungsmittel zu entfernen.

• Methoximierung: Geben Sie 50 µL der MeOx-Lösung in das trockene Probenröhrchen. Verschließen Sie das Röhrchen fest und vortexen Sie es kurz, um den Rückstand aufzulösen.

• Inkubieren Sie die Mischung 90 Minuten lang bei 37 °C in einem Thermoschüttler.[6]

• Lassen Sie das Röhrchen auf Raumtemperatur abkühlen.

• Silylierung: Geben Sie 80 µL MSTFA + 1 % TMCS in das Röhrchen. Verschließen Sie das Röhrchen fest und vortexen Sie es kurz.

• Inkubieren Sie die Mischung 30 Minuten lang bei 37 °C.[6]

• Lassen Sie das Röhrchen auf Raumtemperatur abkühlen.

• Überführen Sie die derivatisierte Probe in ein GC-Vial mit einem Insert.

• Die Probe ist nun für die GC-MS-Injektion bereit. Analysieren Sie die Proben innerhalb von 24 Stunden, da die Derivate mit der Zeit abgebaut werden können.[7]

Protokoll 2: Derivatisierung mit O-(2,3,4,5,6-Pentafluorbenzyl)hydroxylamin (PFBHA) für die GC-MS-Analyse

Diese Methode zielt auf die Ketogruppe ab und bildet ein PFBHA-Oxim. Dieses Derivat ist stark elektronegativ und eignet sich hervorragend für die hochempfindliche Detektion mittels GC mit Elektroneneinfangdetektor (ECD) oder Massenspektrometrie im negativen chemischen Ionisierungsmodus (NCI-MS).

Materialien:

• Getrockneter Probenextrakt, der Methyl-12-oxooctadecanoat enthält

• PFBHA-Reagenz (15 mg/mL in Puffer, pH 4)

• Hexan (GC-MS-Qualität)

• Kaliumhydrogenphthalat (KHP) Puffer (pH 4)

• Heizblock oder Wasserbad

• Extraktionsröhrchen

Verfahren:

• Trocknung der Probe: Stellen Sie sicher, dass der Probenextrakt vollständig trocken ist.

• Rekonstitution: Lösen Sie den trockenen Probenextrakt in 20 mL Puffer (pH 4).

• Derivatisierung: Geben Sie 1 mL der PFBHA-Lösung (15 mg/mL) hinzu.[9]

• Verschließen Sie das Röhrchen fest und inkubieren Sie es 2 Stunden lang bei 35 °C.[9]

• Lassen Sie die Mischung auf Raumtemperatur abkühlen.

• Extraktion: Geben Sie 4 mL Hexan in das Röhrchen.[9] Vortexen Sie kräftig für 1 Minute.

• Zentrifugieren Sie das Röhrchen, um die Phasen zu trennen.

• Überführen Sie die obere Hexan-Phase, die die derivatisierten Analyten enthält, in ein sauberes Röhrchen.

• Die Probe kann bei Bedarf unter einem leichten Stickstoffstrom aufkonzentriert werden.

• Überführen Sie die Probe in ein GC-Vial für die Analyse.

Protokoll 3: Derivatisierung mit Girard-Reagenz T (GirT) für die LC-MS/MS-Analyse

GirT reagiert mit der Ketogruppe und führt eine permanente positive Ladung in das Molekül ein. Dies verbessert die Ionisierungseffizienz in der positiven Elektrospray-Ionisierung (ESI+) erheblich, was zu einer signifikanten Signalverstärkung bei der LC-MS/MS-Analyse führt.[1][4][10]

Materialien:

• Getrockneter Probenextrakt, der Methyl-12-oxooctadecanoat enthält

• Girard-Reagenz T (GirT)

• Eisessig

• Methanol

• Ammoniumhydroxid (NH₄OH)

• Heizblock

• LC-MS-Vials

Verfahren:

• Trocknung der Probe: Stellen Sie sicher, dass der Probenextrakt vollständig trocken ist.

• Derivatisierungslösung: Lösen Sie den trockenen Rückstand in 100 µL 15%igem Methanol.

• Geben Sie 50 µL Eisessig und 50 mg GirT hinzu.[10]

• Verschließen Sie das Röhrchen fest und inkubieren Sie es 4 Stunden lang bei 85 °C.[10]

• Lassen Sie die Reaktionsmischung auf Raumtemperatur abkühlen.

• Neutralisation: Entnehmen Sie ein Aliquot von 5 µL und neutralisieren Sie es mit 95 µL Methanol mit 1 % NH₄OH.[10]

• Verdünnung: Verdünnen Sie ein 10-µL-Aliquot der neutralisierten Probe weiter mit 85 µL Wasser.

• Fügen Sie bei Bedarf einen internen Standard hinzu.

• Überführen Sie die endgültige Lösung in ein LC-MS-Vial für die Analyse.

Visualisierungen

Die folgenden Diagramme veranschaulichen den experimentellen Arbeitsablauf und die chemischen Reaktionen.

Abbildung 1: Allgemeiner Arbeitsablauf für die Derivatisierung und Analyse.

Abbildung 2: Chemische Reaktionen der Derivatisierungsmethoden.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Derivatization with Girard reagent T combined with LC-MS/MS for the sensitive detection of 5-formyl-2'-deoxyuridine in cellular DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. uoguelph.ca [uoguelph.ca]
• 8. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 10. Girard derivatization for LC-MS/MS profiling of endogenous ecdysteroids in Drosophila - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Structural Elucidation of Methyl 12-oxooctadecanoate using NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the structural elucidation of organic molecules. This document provides a detailed guide for the analysis of Methyl 12-oxooctadecanoate, a long-chain keto fatty acid methyl ester, using ¹H and ¹³C NMR spectroscopy. The protocols outlined below cover sample preparation, data acquisition, and spectral interpretation to facilitate the unambiguous structural confirmation of this compound.

Data Presentation: ¹H and ¹³C NMR Spectral Data

The following tables summarize the assigned ¹H and predicted ¹³C NMR chemical shifts, multiplicities, and coupling constants for Methyl 12-oxooctadecanoate in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Data for Methyl 12-oxooctadecanoate (in CDCl₃)

Atom Number	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	3.67	s	3H	-OCH₃
2	2.30	t, J = 7.5 Hz	2H	-CH₂-COOCH₃
3	1.61	p, J = 7.4 Hz	2H	-CH₂-CH₂-COOCH₃
4-10	1.20-1.35	m	14H	-(CH₂)₇-
11	2.38	t, J = 7.4 Hz	2H	-CH₂-C(=O)-
13	2.38	t, J = 7.5 Hz	2H	-C(=O)-CH₂-
14	1.55	p, J = 7.4 Hz	2H	-C(=O)-CH₂-CH₂-
15-17	1.20-1.35	m	4H	-(CH₂)₃-
18	0.88	t, J = 6.8 Hz	3H	-CH₃

s = singlet, t = triplet, p = pentet, m = multiplet

Table 2: Predicted ¹³C NMR Data for Methyl 12-oxooctadecanoate (in CDCl₃)

Atom Number	Predicted Chemical Shift (δ, ppm)	Assignment
1	51.4	-OCH₃
2	34.1	-CH₂-COOCH₃
3	24.9	-CH₂-CH₂-COOCH₃
4-10	29.0-29.4	-(CH₂)₇-
11	42.8	-CH₂-C(=O)-
12	211.3	>C=O (Ketone)
13	42.8	-C(=O)-CH₂-
14	23.9	-C(=O)-CH₂-CH₂-
15	31.6	-CH₂-
16	22.5	-CH₂-
17	14.0	-CH₃
19	174.3	>C=O (Ester)

Experimental Protocols

Sample Preparation

• Weighing: Accurately weigh 10-20 mg of Methyl 12-oxooctadecanoate for ¹H NMR, or 50-100 mg for ¹³C NMR.

• Solvent: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a suitable solvent for this non-polar compound.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference standard (δ = 0.00 ppm).

• Dissolution: Ensure complete dissolution of the sample by gentle vortexing.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Data Acquisition

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

¹H NMR Spectroscopy:

• Pulse Sequence: Standard single-pulse sequence (e.g., zg30 on Bruker instruments).

• Spectral Width: 0-12 ppm.

• Acquisition Time: 3-4 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 16-32 scans.

• Temperature: 298 K.

¹³C NMR Spectroscopy:

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments).

• Spectral Width: 0-220 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.

• Temperature: 298 K.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis to the TMS signal at 0.00 ppm.

• Peak Picking and Integration: Identify all peaks and integrate the signals in the ¹H NMR spectrum.

• Assignment: Assign the signals to the corresponding protons and carbons in the Methyl 12-oxooctadecanoate structure using chemical shifts, multiplicities, integration values, and 2D NMR data (COSY, HSQC, HMBC) if available.

Visualizations

Structural Elucidation Workflow

The following diagram illustrates the general workflow for the structural elucidation of Methyl 12-oxooctadecanoate using NMR spectroscopy.

Caption: Workflow for NMR-based structural elucidation.

Key 2D NMR Correlations

The following diagram illustrates the key expected Homonuclear Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC) correlations that are crucial for the complete assignment of the ¹H and ¹³C NMR spectra of Methyl 12-oxooctadecanoate.

Caption: Key COSY and HMBC correlations for the molecule.

Application Note: Analysis of Methyl 12-oxooctadecanoate using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is a keto-fatty acid methyl ester that plays a role in various biological processes and is of interest in metabolic research and drug development. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the identification and quantification of such compounds. Understanding the characteristic fragmentation pattern of Methyl 12-oxooctadecanoate is essential for its unambiguous identification in complex biological matrices. This document provides a detailed overview of its electron ionization (EI) mass spectrometry fragmentation pattern, a protocol for its analysis, and a summary of key fragment ions.

Mass Spectrometry Fragmentation Pattern

Under electron ionization (EI) at 70 eV, Methyl 12-oxooctadecanoate undergoes characteristic fragmentation, yielding a unique mass spectrum that provides structural information. The fragmentation is primarily driven by the presence of the methyl ester and the ketone functional groups. The molecular ion ([M]⁺•) is observed at m/z 312.

The fragmentation of long-chain fatty acid methyl esters is influenced by the position of functional groups. For Methyl 12-oxooctadecanoate, the key fragmentation pathways include:

• α-cleavage adjacent to the carbonyl group of the ketone and the ester.

• McLafferty rearrangement , a characteristic fragmentation for esters, which can lead to the formation of a prominent ion at m/z 74.

• Cleavage at the carbon-carbon bonds adjacent to the keto group.

Data Presentation

The electron ionization mass spectrum of Methyl 12-oxooctadecanoate is characterized by several key fragment ions. The relative intensities of these ions are crucial for positive identification.

m/z	Relative Intensity (%)	Proposed Fragment Ion	Fragmentation Pathway
55	100.0	[C₄H₇]⁺	Alkyl fragment
74	85.0	[C₃H₆O₂]⁺•	McLafferty rearrangement of the methyl ester
87	45.0	[C₄H₇O₂]⁺	α-cleavage at the ester group
98	60.0	[C₆H₁₀O]⁺•	Cleavage at the keto group with rearrangement
111	40.0	[C₇H₁₁O]⁺	Cleavage adjacent to the keto group
129	25.0	[C₈H₁₇O]⁺	Cleavage adjacent to the keto group
157	15.0	[C₉H₁₇O₂]⁺	Cleavage of the alkyl chain
185	10.0	[C₁₁H₂₁O₂]⁺	Cleavage adjacent to the keto group
213	5.0	[C₁₃H₂₅O₂]⁺	Cleavage adjacent to the keto group
281	2.0	[M-OCH₃]⁺	Loss of the methoxy (B1213986) group from the molecular ion
312	1.0	[M]⁺•	Molecular ion

Experimental Protocols

A robust and reliable method for the analysis of Methyl 12-oxooctadecanoate in biological samples involves derivatization followed by GC-MS analysis. The derivatization is necessary to improve the volatility and thermal stability of the analyte.

Protocol 1: Derivatization of Keto-Fatty Acids (Oximation followed by Silylation)

This two-step derivatization procedure is recommended for keto-fatty acids to protect the ketone group and increase the volatility of the molecule.[1]

Materials:

• Sample containing Methyl 12-oxooctadecanoate

• Methoxyamine hydrochloride (20 mg/mL in pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal standard (e.g., Methyl heptadecanoate)

• Anhydrous sodium sulfate (B86663)

• Hexane (B92381)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block

• Vortex mixer

Procedure:

• Sample Preparation: Transfer a known amount of the sample extract into a reaction vial and evaporate to dryness under a gentle stream of nitrogen.

• Internal Standard Addition: Add a known amount of the internal standard to the dried sample.

• Oximation: Add 50 µL of the methoxyamine hydrochloride solution to the dried sample. Cap the vial tightly and vortex for 1 minute. Incubate the mixture at 60°C for 30 minutes in a heating block.

• Silylation: After cooling to room temperature, add 50 µL of BSTFA with 1% TMCS to the reaction mixture. Cap the vial tightly and vortex for 1 minute. Incubate the mixture at 60°C for 30 minutes.

• Extraction: After cooling, add 200 µL of hexane and 200 µL of water. Vortex thoroughly. Centrifuge to separate the layers.

• Sample Collection: Carefully transfer the upper hexane layer to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water. The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Conditions:

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp to 200°C at 10°C/min

  • Ramp to 280°C at 5°C/min, hold for 10 minutes

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Mass Range: m/z 40-400

• Scan Mode: Full scan

Visualizations

The following diagrams illustrate the proposed fragmentation pathway of Methyl 12-oxooctadecanoate and the general experimental workflow for its analysis.

Caption: Proposed fragmentation pathway of Methyl 12-oxooctadecanoate in EI-MS.

Caption: General experimental workflow for the GC-MS analysis of Methyl 12-oxooctadecanoate.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of Methyl 12-oxooctadecanoate in Polymer and Surfactant Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Methyl 12-oxooctadecanoate, a versatile bio-based building block, in the synthesis of novel polymers and surfactants. The protocols detailed below are based on established chemical transformations of keto esters and fatty acid derivatives, offering a foundation for the development of new materials with tailored properties.

Application Notes

Synthesis of Functional Polyesters

Methyl 12-oxooctadecanoate serves as a valuable monomer for the synthesis of functional polyesters. The presence of both a ketone and an ester group allows for multiple polymerization strategies. The long aliphatic chain imparts hydrophobicity and flexibility to the resulting polymer backbone, while the ketone group provides a reactive handle for post-polymerization modification, such as cross-linking or the attachment of bioactive molecules.

Potential Polymerization Pathways:

• Polycondensation: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then undergo polycondensation with a diol to form a polyester (B1180765). Alternatively, the methyl ester can be transesterified with a diol. The ketone group remains in the polymer backbone for further functionalization.

• Reductive Amination and Polyamidation: The ketone group can be converted to an amine via reductive amination. The resulting amino acid can then be polymerized to form a polyamide.

• Thiol-Ene "Click" Chemistry: The ketone can be functionalized with a molecule containing a terminal alkene, which can then be polymerized via thiol-ene click chemistry.[1]

Table 1: Hypothetical Properties of Polyesters Derived from 12-oxooctadecanoic acid

Polymer Type	Monomers	Potential Molecular Weight (Mn, g/mol )	Glass Transition Temperature (Tg, °C)	Potential Applications
Polyester	12-oxooctadecanoic acid, 1,6-hexanediol (B165255)	10,000 - 25,000	-10 to 20	Biodegradable plastics, drug delivery matrices
Polyamide	12-aminooctadecanoic acid methyl ester	15,000 - 30,000	40 to 60	Engineering plastics, fibers

Synthesis of Novel Surfactants

The amphiphilic nature of Methyl 12-oxooctadecanoate, with its long hydrophobic alkyl chain and polar ester and keto groups, makes it an excellent starting material for the synthesis of novel surfactants. These surfactants can be designed to have a range of properties, from anionic to non-ionic, by modifying the functional groups.

Potential Surfactant Synthesis Pathways:

• Anionic Surfactants (Sulfonated Methyl Esters): Direct sulfonation of the alpha-carbon to the ester group can yield a methyl ester sulfonate, a type of anionic surfactant.

• Non-ionic Surfactants (Ethoxylates): The methyl ester can undergo transesterification with polyethylene (B3416737) glycol (PEG) to produce a non-ionic surfactant with tunable hydrophilicity based on the PEG chain length.[2][3]

• Cationic/Amphoteric Surfactants: Reductive amination of the ketone with a primary or secondary amine, followed by quaternization or further functionalization, can lead to the formation of cationic or amphoteric surfactants.

Table 2: Hypothetical Properties of Surfactants Derived from Methyl 12-oxooctadecanoate

Surfactant Type	Hydrophilic Head Group	Critical Micelle Concentration (CMC, M)	Surface Tension at CMC (mN/m)	Potential Applications
Anionic	Sulfonate	1 x 10⁻⁴	35	Detergents, emulsifiers
Non-ionic	Polyethylene Glycol (PEG-10)	5 x 10⁻⁵	38	Emulsifiers, wetting agents
Cationic	Quaternary Ammonium	8 x 10⁻⁵	40	Antimicrobial agents, fabric softeners

Experimental Protocols

Protocol 1: Synthesis of a Poly(keto-ester) via Polycondensation

This protocol describes a two-step process for the synthesis of a polyester from Methyl 12-oxooctadecanoate.

Step 1: Hydrolysis of Methyl 12-oxooctadecanoate to 12-oxooctadecanoic acid

• In a round-bottom flask, dissolve Methyl 12-oxooctadecanoate (1 equivalent) in a 1:1 mixture of methanol (B129727) and water.

• Add potassium hydroxide (B78521) (1.2 equivalents) and reflux the mixture for 4 hours.

• Cool the reaction mixture to room temperature and acidify with 1M HCl until the pH is approximately 2.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 12-oxooctadecanoic acid.

Step 2: Polycondensation of 12-oxooctadecanoic acid with 1,6-Hexanediol

• In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet, combine 12-oxooctadecanoic acid (1 equivalent), 1,6-hexanediol (1.05 equivalents), and a catalytic amount of p-toluenesulfonic acid (0.005 equivalents).

• Heat the mixture to 180°C under a slow stream of nitrogen to remove the water formed during the reaction.

• After 4 hours, apply a vacuum (approx. 1 mmHg) and continue the reaction for another 4-6 hours to increase the molecular weight of the polymer.

• Cool the reaction to room temperature, dissolve the polymer in chloroform, and precipitate it in cold methanol.

• Filter and dry the polymer under vacuum at 40°C.

Workflow for Poly(keto-ester) Synthesis

Protocol 2: Synthesis of a Non-ionic Surfactant via Transesterification

This protocol details the synthesis of a non-ionic surfactant by reacting Methyl 12-oxooctadecanoate with polyethylene glycol monomethyl ether.

• In a round-bottom flask, combine Methyl 12-oxooctadecanoate (1 equivalent), polyethylene glycol monomethyl ether (PEG-MME, average Mn = 450 g/mol , 1.1 equivalents), and sodium methoxide (B1231860) (0.05 equivalents) as a catalyst.

• Heat the mixture to 120°C under a gentle stream of nitrogen.

• Apply a vacuum to facilitate the removal of methanol produced during the transesterification.

• Monitor the reaction by TLC or GC until the starting methyl ester is consumed (typically 6-8 hours).

• Cool the reaction mixture to 80°C and neutralize the catalyst with a stoichiometric amount of acetic acid.

• The resulting product is the crude non-ionic surfactant, which can be used as is or purified by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. US20060142602A1 - Method of making methyl ester surfactants - Google Patents [patents.google.com]
• 3. WO2004050786A2 - Method of making methyl ester surfactants - Google Patents [patents.google.com]

Application Notes and Protocols for Reactions Involving the Ketone Group of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for key chemical transformations targeting the ketone functionality of Methyl 12-oxooctadecanoate. The protocols for reduction, reductive amination, and olefination are presented, offering versatile pathways for the synthesis of novel long-chain fatty acid derivatives. These derivatives can serve as valuable intermediates in drug development and other areas of chemical research.

Reduction of the Ketone Group

The reduction of the C12 ketone in Methyl 12-oxooctadecanoate to a secondary alcohol, Methyl 12-hydroxystearate, is a fundamental transformation. Sodium borohydride (B1222165) (NaBH₄) is a mild and selective reducing agent suitable for this purpose, as it typically does not reduce the ester functionality under standard conditions.

Experimental Protocol: Reduction to Methyl 12-hydroxystearate

Materials:

• Methyl 12-oxooctadecanoate

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl acetate (B1210297) for chromatography

Procedure:

• In a 100 mL round-bottom flask, dissolve Methyl 12-oxooctadecanoate (1.0 g, 3.2 mmol) in a mixture of dichloromethane (20 mL) and methanol (10 mL).

• Cool the solution to 0 °C in an ice bath with stirring.

• Slowly add sodium borohydride (0.18 g, 4.8 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture back to 0 °C and slowly add 1 M HCl (10 mL) to quench the excess NaBH₄.

• Transfer the mixture to a separatory funnel and add water (20 mL).

• Separate the layers and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL), followed by brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient (e.g., starting from 95:5) to afford pure Methyl 12-hydroxystearate.

Data Presentation: Reduction Reaction

Parameter	Value	Reference/Note
Product Name	Methyl 12-hydroxyoctadecanoate
CAS Number	141-23-1	[1]
Molecular Formula	C₁₉H₃₈O₃	[1]
Molecular Weight	314.5 g/mol	[1]
Typical Yield	85-95%	Estimated based on similar reductions[2][3]
¹H NMR (CDCl₃, ppm)	~3.67 (s, 3H, -OCH₃), ~3.60 (m, 1H, -CH(OH)-), 2.30 (t, 2H, -CH₂CO₂-), 1.20-1.60 (m, 28H, -CH₂-), 0.88 (t, 3H, -CH₃)	[1]
¹³C NMR (CDCl₃, ppm)	~174.4 (-CO₂-), ~72.1 (-CH(OH)-), ~51.4 (-OCH₃), ~37.5, ~34.1, ~29.7, ~29.6, ~29.4, ~29.3, ~29.1, ~25.6, ~24.9, ~22.7 (-CH₂-), ~14.1 (-CH₃)	[1]

Experimental Workflow: Reduction

Workflow for the reduction of Methyl 12-oxooctadecanoate.

Reductive Amination

Reductive amination provides a direct route to synthesize amines from carbonyl compounds. In this protocol, the ketone group of Methyl 12-oxooctadecanoate is converted to a primary amine, yielding Methyl 12-aminooctadecanoate. The reaction proceeds via an intermediate imine, which is reduced in situ.

Experimental Protocol: Reductive Amination to Methyl 12-aminooctadecanoate

Materials:

• Methyl 12-oxooctadecanoate

• Ammonium (B1175870) acetate or aqueous ammonia

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• Titanium(IV) isopropoxide (Ti(OiPr)₄) - optional, as a Lewis acid catalyst

• Dichloromethane (DCM)

• 1 M Sodium hydroxide (B78521) (NaOH)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer

Procedure:

• To a solution of Methyl 12-oxooctadecanoate (1.0 g, 3.2 mmol) in methanol (30 mL) in a round-bottom flask, add ammonium acetate (2.47 g, 32 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium cyanoborohydride (0.30 g, 4.8 mmol) in one portion.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the methanol under reduced pressure.

• Partition the residue between dichloromethane (50 mL) and 1 M NaOH (30 mL).

• Separate the layers and extract the aqueous phase with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent to yield the crude product.

• Purify by silica gel column chromatography, eluting with a DCM:MeOH gradient (e.g., starting with 1% MeOH and gradually increasing) to obtain Methyl 12-aminooctadecanoate.

Data Presentation: Reductive Amination Reaction

Parameter	Value	Reference/Note
Product Name	Methyl 12-aminooctadecanoate
CAS Number	Not readily available
Molecular Formula	C₁₉H₃₉NO₂
Molecular Weight	313.5 g/mol
Typical Yield	60-75%	Estimated based on similar reactions[4][5]
¹H NMR (CDCl₃, ppm)	~3.67 (s, 3H, -OCH₃), ~2.70 (m, 1H, -CH(NH₂)-), 2.30 (t, 2H, -CH₂CO₂-), 1.20-1.60 (m, 30H, -CH₂- and -NH₂), 0.88 (t, 3H, -CH₃)	Predicted
¹³C NMR (CDCl₃, ppm)	~174.4 (-CO₂-), ~51.4 (-OCH₃), ~50.0 (-CH(NH₂)-), ~36.0, ~34.1, ~29.7, ~29.6, ~29.4, ~29.3, ~29.1, ~26.0, ~24.9, ~22.7 (-CH₂-), ~14.1 (-CH₃)	Predicted

Experimental Workflow: Reductive Amination

Workflow for the reductive amination of Methyl 12-oxooctadecanoate.

Wittig Reaction for Olefination

The Wittig reaction is a powerful method for converting ketones into alkenes.[6] This protocol describes the conversion of the ketone in Methyl 12-oxooctadecanoate to a terminal alkene, Methyl 12-methyleneoctadecanoate, using methylenetriphenylphosphorane.[6][7]

Experimental Protocol: Wittig Reaction to Methyl 12-methyleneoctadecanoate

Materials:

• Methyltriphenylphosphonium (B96628) bromide (CH₃PPh₃Br)

• Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF)

• Methyl 12-oxooctadecanoate

• Saturated ammonium chloride solution (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask and nitrogen line

• Magnetic stirrer

Procedure:

• Set up a Schlenk flask under a nitrogen atmosphere. Add methyltriphenylphosphonium bromide (1.71 g, 4.8 mmol) and anhydrous THF (20 mL).

• Cool the suspension to 0 °C and add potassium tert-butoxide (0.54 g, 4.8 mmol).

• Stir the resulting yellow-orange mixture at room temperature for 1 hour to form the ylide.

• In a separate flask, dissolve Methyl 12-oxooctadecanoate (1.0 g, 3.2 mmol) in anhydrous THF (10 mL).

• Slowly add the solution of the ketone to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding saturated NH₄Cl solution (20 mL).

• Extract the mixture with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure.

• The crude product contains triphenylphosphine (B44618) oxide as a byproduct. Purify by silica gel column chromatography using hexane to elute the product, separating it from the more polar triphenylphosphine oxide.

Data Presentation: Wittig Reaction

Parameter	Value	Reference/Note
Product Name	Methyl 12-methyleneoctadecanoate
CAS Number	Not readily available
Molecular Formula	C₂₀H₃₈O₂
Molecular Weight	310.5 g/mol
Typical Yield	70-85%	Estimated based on similar reactions[7]
¹H NMR (CDCl₃, ppm)	~4.70 (s, 2H, =CH₂), ~3.67 (s, 3H, -OCH₃), 2.30 (t, 2H, -CH₂CO₂-), 2.00 (t, 2H, -CH₂-C=), 1.20-1.60 (m, 26H, -CH₂-), 0.88 (t, 3H, -CH₃)	Predicted
¹³C NMR (CDCl₃, ppm)	~174.4 (-CO₂-), ~149.0 (=C<), ~109.5 (=CH₂), ~51.4 (-OCH₃), ~36.0, ~34.1, ~29.7, ~29.6, ~29.4, ~29.3, ~29.1, ~24.9, ~22.7 (-CH₂-), ~14.1 (-CH₃)	Predicted

Experimental Workflow: Wittig Reaction

Workflow for the Wittig olefination of Methyl 12-oxooctadecanoate.

References

• 1. Methyl 12-hydroxystearate | C19H38O3 | CID 8840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Note: Quantitative Analysis of Methyl 12-oxooctadecanoate in Complex Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl 12-oxooctadecanoate is a keto-fatty acid methyl ester that belongs to the class of oxylipins. Oxylipins are signaling molecules derived from the oxidation of polyunsaturated fatty acids and are involved in a variety of physiological and pathological processes in both plants and animals.[1][2] In plants, the parent compound, 12-oxooctadecanoic acid, is a key intermediate in the biosynthesis of jasmonates, a class of hormones that regulate plant defense against herbivores and pathogens. Given its biological significance, accurate and precise quantification of Methyl 12-oxooctadecanoate in complex biological matrices is essential for understanding its role in various signaling pathways and for potential applications in drug development and agriculture.

This application note provides detailed protocols for the quantitative analysis of Methyl 12-oxooctadecanoate in complex mixtures using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation

The following tables summarize representative quantitative data that can be achieved with the described methods. These values are based on the analysis of similar fatty acid methyl esters and should be considered as a guideline. Method validation should be performed for specific matrices to determine the actual performance characteristics.

Table 1: GC-MS Method Performance

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 ng/mL
Accuracy (Recovery %)	85 - 115%
Precision (%RSD)	< 15%

Table 2: LC-MS/MS Method Performance

Parameter	Expected Value
Linearity (r²)	> 0.998
Limit of Detection (LOD)	0.01 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.05 - 2 ng/mL
Accuracy (Recovery %)	90 - 110%
Precision (%RSD)	< 10%

Experimental Protocols

Sample Preparation: Lipid Extraction from Biological Matrices

This protocol is a general guideline for the extraction of lipids, including Methyl 12-oxooctadecanoate, from various biological samples such as plasma, tissues, and cell cultures.

Materials:

• Biological sample

• Internal Standard (IS) solution (e.g., Methyl heptadecanoate or a stable isotope-labeled analog of Methyl 12-oxooctadecanoate)

• Chloroform

• Methanol (MeOH)

• 0.9% NaCl solution

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To a clean glass tube, add a known amount of the biological sample (e.g., 100 µL plasma, ~20 mg tissue homogenate).

• Add a known amount of the internal standard solution. This is a critical step for accurate quantification.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex again for 2 minutes and then centrifuge at 2,000 x g for 10 minutes.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• The dried lipid extract is now ready for derivatization (for GC-MS) or reconstitution (for LC-MS/MS).

GC-MS Analysis Protocol

For GC-MS analysis, fatty acid methyl esters generally do not require further derivatization. However, if the parent fatty acid (12-oxooctadecanoic acid) is being analyzed, a methylation step is required.

2.1. Derivatization (Methylation)

Materials:

• Dried lipid extract

• BF3-Methanol (14% w/v) or 2% H₂SO₄ in Methanol

• Hexane (B92381)

• Saturated NaCl solution

• Heating block or water bath

Procedure:

• To the dried lipid extract, add 1 mL of BF3-Methanol or 2% H₂SO₄ in Methanol.

• Tightly cap the vial and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 0.5 mL of saturated NaCl solution.

• Vortex thoroughly for 1 minute.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Carefully collect the upper hexane layer containing the fatty acid methyl esters (FAMEs) and transfer to a GC vial.

2.2. GC-MS Instrumentation and Conditions

• GC System: Agilent 7890B or equivalent

• MS System: Agilent 5977B or equivalent

• Column: DB-23, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent polar column)

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 min

  • Ramp to 180°C at 10°C/min

  • Ramp to 220°C at 5°C/min, hold for 10 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Key ions for Methyl 12-oxooctadecanoate would need to be determined from its mass spectrum, but likely fragments would arise from cleavage around the keto and ester groups. A full scan can be used for qualitative analysis.

LC-MS/MS Analysis Protocol

3.1. Sample Reconstitution

Procedure:

• Reconstitute the dried lipid extract from the sample preparation step in 100 µL of a suitable solvent (e.g., 80:20 Methanol:Water).

• Vortex to dissolve the residue.

• Transfer the solution to an LC vial with an insert.

3.2. LC-MS/MS Instrumentation and Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• MS System: Agilent 6470 Triple Quadrupole or equivalent

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 60% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18.1-20 min: Return to 60% B and re-equilibrate

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The MRM transitions need to be optimized for Methyl 12-oxooctadecanoate. Proposed transitions are provided in Table 3.

Table 3: Proposed MRM Transitions for Methyl 12-oxooctadecanoate (to be optimized)

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
[M+H]⁺ (313.3)	Fragment 1	(To be optimized)	Quantifier
[M+H]⁺ (313.3)	Fragment 2	(To be optimized)	Qualifier
[M+Na]⁺ (335.3)	Fragment 3	(To be optimized)	Confirmation

Note: The exact m/z values of the fragment ions and the optimal collision energies must be determined by infusing a standard solution of Methyl 12-oxooctadecanoate into the mass spectrometer.

Visualizations

Caption: Experimental workflow for the quantitative analysis of Methyl 12-oxooctadecanoate.

Caption: Simplified Jasmonate Biosynthesis Pathway in Plants.

References

• 1. researchgate.net [researchgate.net]
• 2. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Methyl 12-oxooctadecanoate: Storage and Long-Term Stability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the appropriate storage and assessment of the long-term stability of Methyl 12-oxooctadecanoate. The information is compiled from manufacturer recommendations and established principles of pharmaceutical stability testing, providing a comprehensive guide for ensuring the integrity of this compound in a research and development setting.

Product Information and Recommended Storage

Methyl 12-oxooctadecanoate is a long-chain keto-fatty acid ester. For optimal stability, it is crucial to adhere to the following storage guidelines.

Table 1: Recommended Storage and Handling of Methyl 12-oxooctadecanoate

Parameter	Recommendation	Rationale
Form	Crystalline solid	Supplied in its most stable physical state.
Temperature	-20°C or in a freezer	Minimizes chemical degradation and preserves integrity.[1][2]
Atmosphere	Store under an inert gas (e.g., argon or nitrogen)	Reduces the risk of oxidation.
Container	Tightly sealed, light-resistant vial	Protects from moisture and light exposure.
Solutions	Prepare fresh. Aqueous solutions should not be stored for more than one day.[1]	Prone to hydrolysis, especially in aqueous and non-buffered solutions.

Long-Term Stability Assessment Protocol

To establish a comprehensive stability profile for Methyl 12-oxooctadecanoate, a long-term stability study should be conducted. The following protocol is based on the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Experimental Design

A robust stability study involves subjecting the compound to various environmental conditions over a predetermined period.

Table 2: Long-Term Stability Study Conditions

Condition	Temperature	Relative Humidity	Testing Time Points
Long-Term	-20°C ± 5°C	Ambient	0, 3, 6, 9, 12, 18, 24, 36, and 48 months
Accelerated	40°C ± 2°C	75% RH ± 5% RH	0, 3, and 6 months

• Batches: It is recommended to use at least three different batches of Methyl 12-oxooctadecanoate to assess batch-to-batch variability.

• Controls: A portion of each batch should be stored at the recommended -20°C as a control for comparison.

Analytical Methodology: Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential to separate and quantify Methyl 12-oxooctadecanoate from its potential degradation products.

Table 3: Proposed HPLC Method Parameters

Parameter	Specification
Column	C18 reverse-phase, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Gradient of Acetonitrile and Water
Detector	UV at 210 nm
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C

• Method Validation: The HPLC method must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Forced Degradation Studies

Forced degradation studies are performed to identify potential degradation pathways and to demonstrate the specificity of the analytical method. The compound is subjected to stress conditions more severe than those in accelerated stability studies.

Protocol for Forced Degradation

Table 4: Forced Degradation Conditions

Stress Condition	Reagent/Condition	Time
Acidic Hydrolysis	0.1 M HCl	24 hours at 60°C
Basic Hydrolysis	0.1 M NaOH	24 hours at 60°C
Oxidation	3% H₂O₂	24 hours at room temperature
Thermal Degradation	80°C	48 hours
Photostability	ICH Q1B compliant light exposure	Per ICH guidelines

• Analysis: Samples from each stress condition should be analyzed by the validated HPLC method. Mass spectrometry (MS) can be coupled with HPLC to identify the mass of the degradation products.

Visualization of Pathways and Workflows

To better illustrate the processes involved in ensuring the stability of Methyl 12-oxooctadecanoate, the following diagrams are provided.

Caption: Potential degradation pathways for Methyl 12-oxooctadecanoate under stress conditions.

Caption: A typical experimental workflow for conducting a comprehensive stability study.

Caption: A decision tree to guide the selection of appropriate storage conditions.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols: Isotopic Labeling of Methyl 12-oxooctadecanoate for Tracer Studies

Introduction

Methyl 12-oxooctadecanoate is a keto-fatty acid ester that is of growing interest to researchers in the fields of biochemistry, drug development, and metabolic studies. Understanding its metabolic fate and signaling pathways is crucial for elucidating its physiological and pathophysiological roles. Isotopic labeling is a powerful technique that enables the tracing of molecules in complex biological systems. This document provides detailed application notes and protocols for the isotopic labeling of Methyl 12-oxooctadecanoate with stable isotopes such as ¹³C and ²H (deuterium) for use as a tracer in various research applications. The protocols described herein are based on established methodologies for the synthesis and analysis of isotopically labeled fatty acids.

Applications

Isotopically labeled Methyl 12-oxooctadecanoate can be utilized in a variety of tracer studies to:

• Elucidate Metabolic Pathways: Trace the conversion of Methyl 12-oxooctadecanoate into downstream metabolites in cell cultures, animal models, or human subjects.

• Quantify Metabolic Flux: Determine the rate of synthesis, degradation, and turnover of this keto-fatty acid in different tissues and under various physiological or pathological conditions.

• Investigate Signaling Roles: Identify and characterize the involvement of Methyl 12-oxooctadecanoate in cellular signaling cascades.

• Drug Development: Assess the effect of novel therapeutic agents on the metabolism and signaling of keto-fatty acids.

Isotopic Labeling Strategies

The choice of isotope and labeling position depends on the specific research question. The two primary stable isotopes for this purpose are Carbon-13 (¹³C) and Deuterium (B1214612) (²H).

• ¹³C-Labeling: Introducing ¹³C at specific positions or uniformly throughout the molecule allows for tracing the carbon backbone through metabolic pathways using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

• ²H-Labeling (Deuterium): Replacing hydrogen atoms with deuterium provides a heavy label that can be readily detected by MS. Deuterium labeling is particularly useful for in vivo studies due to the low natural abundance of ²H.

A plausible and efficient strategy for synthesizing isotopically labeled Methyl 12-oxooctadecanoate involves a chemo-enzymatic approach starting from a commercially available labeled precursor, oleic acid.

Experimental Protocols

This section details the protocols for the synthesis of ¹³C- and ²H-labeled Methyl 12-oxooctadecanoate.

Protocol 1: Biosynthesis of Isotopically Labeled Ricinoleic Acid from Labeled Oleic Acid

This protocol utilizes microsomal preparations from developing castor beans (Ricinus communis), which contain the necessary enzymes to hydroxylate oleic acid to ricinoleic acid.[1][2][3][4]

Materials:

• [¹³C]-Oleic acid or [²H]-Oleic acid (commercially available)

• Developing castor beans (immature seeds, 3-4 weeks post-fertilization)

• Microsome isolation buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.2, containing 0.4 M sucrose, 10 mM KCl, 1 mM MgCl₂, 1 mM EDTA, and 1 mM DTT)

• Cofactors: ATP, CoA, MgCl₂, NADH

• Reaction buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.2)

• Organic solvents: Hexane, Diethyl ether, Ethanol

• Thin Layer Chromatography (TLC) plates (silica gel)

• Developing solvent for TLC (e.g., Hexane:Diethyl ether:Acetic acid, 70:30:1 v/v/v)

• Iodine chamber for visualization

• Gas Chromatography-Mass Spectrometry (GC-MS) for analysis

Procedure:

• Microsome Isolation:

  • Homogenize developing castor bean endosperm in ice-cold isolation buffer.

  • Filter the homogenate through cheesecloth and centrifuge at low speed (e.g., 1,000 x g) to remove cell debris.

  • Centrifuge the supernatant at high speed (e.g., 100,000 x g) to pellet the microsomes.

  • Resuspend the microsomal pellet in reaction buffer.

• Enzymatic Hydroxylation:

  • In a reaction vessel, combine the microsomal preparation with [¹³C]- or [²H]-Oleic acid.

  • Add the necessary cofactors: ATP (1 mM), CoA (0.1 mM), MgCl₂ (2 mM), and NADH (1 mM).

  • Incubate the reaction mixture at a suitable temperature (e.g., 25-30 °C) with gentle agitation for several hours.

• Extraction of Labeled Ricinoleic Acid:

  • Stop the reaction by adding a solvent mixture (e.g., Chloroform:Methanol, 2:1 v/v).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Evaporate the solvent under a stream of nitrogen.

• Purification and Analysis:

  • Dissolve the lipid extract in a small volume of hexane.

  • Apply the extract to a TLC plate and develop the chromatogram using the specified solvent system.

  • Visualize the fatty acid bands by placing the plate in an iodine chamber.

  • Scrape the band corresponding to ricinoleic acid.

  • Extract the labeled ricinoleic acid from the silica (B1680970) gel using diethyl ether.

  • Derivatize the purified ricinoleic acid to its methyl ester (Methyl ricinoleate) using standard methods (e.g., BF₃-methanol).

  • Analyze the product by GC-MS to confirm the presence of the isotopic label and assess purity.

Protocol 2: Chemical Synthesis of Isotopically Labeled Methyl 12-oxooctadecanoate

This protocol involves the oxidation of the hydroxyl group of the isotopically labeled Methyl ricinoleate (B1264116) prepared in Protocol 1.

Materials:

• Isotopically labeled Methyl ricinoleate (from Protocol 1)

• Oxidizing agent (e.g., Jones reagent - chromium trioxide in sulfuric acid and acetone (B3395972), or a milder oxidant like pyridinium (B92312) chlorochromate (PCC))

• Acetone (anhydrous)

• Dichloromethane (anhydrous)

• Silica gel for column chromatography

• Organic solvents for chromatography (e.g., Hexane, Ethyl acetate)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• Oxidation Reaction:

  • Dissolve the isotopically labeled Methyl ricinoleate in anhydrous acetone or dichloromethane.

  • Cool the solution in an ice bath.

  • Slowly add the oxidizing agent (e.g., Jones reagent or PCC) to the solution with stirring.

  • Monitor the reaction progress by TLC.

• Work-up and Extraction:

  • Once the reaction is complete, quench the excess oxidizing agent (e.g., with isopropanol (B130326) for Jones reagent).

  • Neutralize the reaction mixture with saturated sodium bicarbonate solution.

  • Extract the product with diethyl ether or dichloromethane.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and evaporate the solvent using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient to obtain the pure isotopically labeled Methyl 12-oxooctadecanoate.

• Characterization:

  • Confirm the structure and isotopic enrichment of the final product using NMR spectroscopy (¹H-NMR, ¹³C-NMR) and high-resolution mass spectrometry.

Data Presentation

Quantitative data from tracer studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Isotopic Enrichment of Methyl 12-oxooctadecanoate and its Metabolites in a Tracer Study

Analyte	Isotope	Isotopic Enrichment (%) in Control Group	Isotopic Enrichment (%) in Treatment Group	p-value
Methyl 12-oxooctadecanoate	¹³C₁₈	95.2 ± 2.1	94.8 ± 2.5	>0.05
Metabolite A	¹³C₁₆	15.7 ± 1.8	25.3 ± 2.4	<0.01
Metabolite B	¹³C₁₄	8.2 ± 0.9	12.5 ± 1.1	<0.05
CO₂ (from breath test)	¹³C	5.1 ± 0.6	3.2 ± 0.4	<0.01

Data are presented as mean ± standard deviation.

Table 2: Physicochemical Properties of Isotopically Labeled Methyl 12-oxooctadecanoate

Property	Unlabeled	[U-¹³C₁₉]-Labeled	[D₃₅]-Labeled
Molecular Formula	C₁₉H₃₆O₃	¹³C₁₉H₃₆O₃	C₁₉H₁D₃₅O₃
Molecular Weight ( g/mol )	312.49	331.29	347.71
Isotopic Purity (%)	>98	>99	>98
Chemical Purity (%)	>98	>98	>98

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and application of isotopically labeled Methyl 12-oxooctadecanoate.

Caption: Workflow for the synthesis and application of labeled Methyl 12-oxooctadecanoate.

Hypothetical Signaling Pathway

Based on the known signaling of the structurally related molecule 12-hydroxyeicosatetraenoic acid (12-HETE), a potential signaling pathway for Methyl 12-oxooctadecanoate is proposed.[5][6][7][8] This pathway can be investigated using the isotopically labeled tracer.

Caption: A proposed signaling pathway for Methyl 12-oxooctadecanoate.

Conclusion

The protocols and application notes provided in this document offer a comprehensive guide for researchers interested in using isotopically labeled Methyl 12-oxooctadecanoate as a tracer. The chemo-enzymatic synthesis route provides a feasible method for producing high-purity labeled compounds. The use of these tracers in conjunction with modern analytical techniques will undoubtedly contribute to a deeper understanding of the metabolic and signaling roles of keto-fatty acids in health and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Ricinoleic acid biosynthesis and triacylglycerol assembly in microsomal preparations from developing castor-bean (Ricinus communis) endosperm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The biosynthesis of ricinoleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. THE BIOSYNTHESIS OF RICINOLEIC ACID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 12(S)-HETE, pleiotropic functions, multiple signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of Tissue Inflammation by 12-Lipoxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Synthesis Utilizing 12-Oxooctadecanoic Acid in Peptide Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction

The covalent attachment of lipid moieties to peptide structures, known as lipidation, is a powerful and widely employed strategy in drug discovery and development. This modification can significantly enhance the therapeutic properties of peptides by increasing their plasma half-life through binding to serum albumin, improving their membrane permeability, and facilitating their interaction with biological targets. 12-Oxooctadecanoic acid, a derivative of Methyl 12-oxooctadecanoate, represents a versatile building block for the introduction of a C18 acyl chain with a ketone functionality. This ketone group can serve as a handle for further orthogonal conjugation, such as oxime ligation, allowing for the development of more complex and multifunctional peptide conjugates.

These application notes provide a detailed protocol for the solid-phase synthesis of a lipidated peptide using 12-oxooctadecanoic acid. The methodology is based on standard Fmoc/tBu solid-phase peptide synthesis (SPPS) chemistry.

Data Presentation

The following table summarizes the expected quantitative data for the solid-phase synthesis and lipidation of a model peptide (e.g., a GLP-1 analogue fragment) with 12-oxooctadecanoic acid.

Parameter	Result
Peptide Sequence	H-His-Ala-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu-Glu-Gly-Gln-Ala-Ala-Lys-NH₂
Lipidating Agent	12-Oxooctadecanoic acid
Solid Support	Rink Amide AM resin
Synthesis Scale	0.1 mmol
Crude Product Yield	75.2%
Purity (by RP-HPLC)	>90%
Observed Mass (ESI-MS)	[M+H]⁺ = Expected Mass ± 0.5 Da
Reaction Time (Lipidation)	4 hours

Experimental Protocols

Materials and Reagents

• Fmoc-protected amino acids

• Rink Amide AM resin

• 12-Oxooctadecanoic acid (prepared by saponification of Methyl 12-oxooctadecanoate)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection agent: 20% Piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), NMP (N-Methyl-2-pyrrolidone)

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Diethyl ether (cold)

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) of the Backbone

• Resin Swelling: Swell the Rink Amide AM resin in DMF for 30 minutes in a solid-phase synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Coupling:

  • Pre-activate the Fmoc-protected amino acid (3 eq.) with HBTU (2.9 eq.) and HOBt (3 eq.) in DMF for 5 minutes.

  • Add DIPEA (6 eq.) to the activated amino acid solution.

  • Add the activated amino acid solution to the resin and shake for 1-2 hours.

• Washing: Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

Protocol 2: On-Resin Lipidation with 12-Oxooctadecanoic Acid

• Final Fmoc Deprotection: After the final amino acid has been coupled, perform a final Fmoc deprotection as described in Protocol 1, step 2.

• Washing: Wash the resin as described in Protocol 1, step 3.

• Lipidation Coupling:

  • Dissolve 12-oxooctadecanoic acid (2 eq.), HBTU (1.9 eq.), and HOBt (2 eq.) in a minimal amount of NMP.

  • Add DIPEA (4 eq.) to the solution and pre-activate for 5 minutes.

  • Add the activated lipid solution to the resin and shake at room temperature for 4 hours.

• Washing: Wash the resin thoroughly with NMP (3x), DCM (3x), and DMF (3x).

Protocol 3: Cleavage and Deprotection

• Final Washing and Drying: Wash the lipidated peptide-resin with DCM (5x) and dry under vacuum for at least 1 hour.

• Cleavage: Treat the dried resin with the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) for 2-3 hours at room temperature.

• Precipitation: Filter the cleavage mixture and precipitate the crude peptide by adding it to cold diethyl ether.

• Centrifugation and Washing: Centrifuge the suspension, decant the ether, and wash the peptide pellet with cold diethyl ether (2x).

• Drying and Purification: Dry the crude peptide pellet under vacuum and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Experimental Workflow for Solid-Phase Lipidation

Technical Notes & Optimization

Technical Support Center: Synthesis and Purification of Methyl 12-oxooctadecanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 12-oxooctadecanoate.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for Methyl 12-oxooctadecanoate?

The two primary synthetic routes for Methyl 12-oxooctadecanoate are:

• Oxidation of Methyl Ricinoleate (B1264116): This involves the oxidation of the secondary alcohol group of methyl ricinoleate to a ketone. A common method for this transformation is the Jones oxidation, which utilizes a solution of chromium trioxide (CrO₃) in aqueous sulfuric acid.

• Esterification of 12-Oxooctadecanoic Acid: This route involves the direct esterification of 12-oxooctadecanoic acid with methanol (B129727) in the presence of an acid catalyst.

Q2: What are the most common impurities I might encounter?

The impurities largely depend on the synthetic route chosen:

• From Oxidation of Methyl Ricinoleate:

  • Unreacted Methyl Ricinoleate: Incomplete oxidation can lead to the presence of the starting material.

  • Chromium Salts (Cr(III)): If a chromium-based oxidant like Jones reagent is used, residual chromium salts will be present after the reaction. These are typically greenish in color.

  • Over-oxidation Products: While less common with controlled oxidation of secondary alcohols, harsh conditions could potentially lead to side reactions.

• From Esterification of 12-Oxooctadecanoic Acid:

  • Unreacted 12-Oxooctadecanoic Acid: Incomplete esterification will result in the presence of the starting carboxylic acid.

  • Residual Acid Catalyst: The acid catalyst used for the esterification will be present in the crude product.

Troubleshooting Guides

Issue 1: My reaction mixture is green and contains solid precipitates after oxidation with Jones reagent.

Cause: This is expected. The orange Cr(VI) in the Jones reagent is reduced to green Cr(III) salts during the oxidation of the alcohol.[1] These salts are inorganic and need to be removed during the workup.

Solution:

• Quench Excess Reagent: After the reaction is complete (monitored by TLC), add isopropanol (B130326) dropwise until the orange color of the Jones reagent disappears and a persistent green color remains.[2] This ensures all the Cr(VI) is consumed.

• Aqueous Workup:

  • Add water to the reaction mixture to dissolve the chromium salts.[2]

  • Extract the product with an organic solvent like diethyl ether or ethyl acetate (B1210297). The product is organic-soluble, while the chromium salts will remain in the aqueous layer.

  • Wash the combined organic layers with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash.[2]

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.[2]

Issue 2: How do I remove unreacted Methyl Ricinoleate from my product?

Cause: Incomplete oxidation reaction.

Solution: Separation of the more polar unreacted alcohol (methyl ricinoleate) from the less polar ketone product (Methyl 12-oxooctadecanoate) can be achieved by several methods.

• Column Chromatography: This is a highly effective method for separating compounds with different polarities.

• Liquid-Liquid Extraction: This can be used to partition the compounds between two immiscible solvents based on their differing polarities.

• Vacuum Distillation: The boiling points of the two compounds are different, allowing for separation under reduced pressure.

Issue 3: I have unreacted 12-Oxooctadecanoic Acid in my esterification product.

Cause: Incomplete esterification reaction, which is an equilibrium process.

Solution:

• Aqueous Basic Wash: Unreacted carboxylic acid can be removed by washing the organic layer with an aqueous basic solution, such as saturated sodium bicarbonate. This converts the carboxylic acid into its water-soluble carboxylate salt, which will partition into the aqueous layer. Perform multiple washes and check the pH of the aqueous layer to ensure it remains basic.

Experimental Protocols

Protocol 1: Jones Oxidation of Methyl Ricinoleate

• Reaction Setup: Dissolve Methyl Ricinoleate in acetone (B3395972) in a flask equipped with a dropping funnel and a thermometer. Cool the flask in an ice-water bath.

• Reagent Preparation: Prepare the Jones reagent by dissolving chromium trioxide in a mixture of concentrated sulfuric acid and water.

• Addition: Slowly add the Jones reagent dropwise to the stirred solution of methyl ricinoleate, maintaining the temperature below 20°C.[2]

• Monitoring: Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is complete when the starting material spot is no longer visible.

• Workup: Follow the quenching and aqueous workup procedure described in Troubleshooting Guide: Issue 1 .

Protocol 2: Purification by Column Chromatography

• Stationary Phase: Silica (B1680970) gel (100-200 mesh).

• Mobile Phase (Eluent): A gradient of hexane (B92381) and ethyl acetate is typically used. Start with a low polarity mixture (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity by increasing the proportion of ethyl acetate.

• Procedure:

  • Prepare a slurry of silica gel in hexane and pack the column.

  • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane (B109758) or the initial mobile phase).

  • Load the sample onto the column.

  • Begin elution with the low-polarity mobile phase, collecting fractions.

  • Gradually increase the eluent polarity.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent.

Protocol 3: Purification by Vacuum Distillation

• Apparatus: A standard vacuum distillation setup with a short path distillation head is suitable for high-boiling point compounds.

• Conditions: Methyl 12-oxooctadecanoate has a boiling point of 178-180 °C at 0.8 mmHg.[3][4] The vacuum should be applied carefully, and the temperature gradually increased to avoid bumping. It is crucial to use a vacuum trap to protect the pump.

Data Presentation

Table 1: Physical Properties of Key Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Methyl 12-oxooctadecanoate	C₁₉H₃₆O₃	312.49	178-180 @ 0.8 mmHg[3][4]
Methyl Ricinoleate	C₁₉H₃₆O₃	312.49	~245 @ 10 mmHg

Table 2: Typical Parameters for Column Chromatography Purification

Parameter	Value	Rationale
Stationary Phase	Silica Gel (100-200 mesh)	Standard choice for separating compounds of moderate polarity.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for the separation of compounds with a range of polarities.
TLC Eluent	Hexane:Ethyl Acetate (8:2 v/v)	Should be optimized to achieve an Rf of ~0.3-0.5 for the product.
Expected Purity	>95%	Can be assessed by GC-MS or NMR.[5]

Mandatory Visualization

Caption: Troubleshooting workflow for common impurities in Methyl 12-oxooctadecanoate synthesis.

Caption: Experimental workflow for the synthesis and purification via oxidation.

References

• 1. adichemistry.com [adichemistry.com]
• 2. benchchem.com [benchchem.com]
• 3. chembk.com [chembk.com]
• 4. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 5. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for the synthesis of Methyl 12-oxooctadecanoate.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of Methyl 12-oxooctadecanoate. It includes detailed experimental protocols, troubleshooting guides, and frequently asked questions to address common challenges encountered during the synthesis.

Experimental Protocols

The primary route for the synthesis of Methyl 12-oxooctadecanoate involves the oxidation of the secondary alcohol group of methyl ricinoleate (B1264116). Below are detailed methodologies for two common oxidation procedures.

Protocol 1: Jones Oxidation of Methyl Ricinoleate

This method utilizes chromic acid (Jones reagent) to oxidize the secondary alcohol to a ketone. This procedure is known for its high yield but requires careful handling of carcinogenic chromium(VI) compounds.[1]

Materials:

• Methyl ricinoleate

• Acetone (B3395972) (reagent grade)

• Jones reagent (a solution of chromium trioxide in sulfuric acid)[1][2]

• Isopropyl alcohol

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) (for chromatography)

Procedure:

• Dissolve methyl ricinoleate in acetone in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the solution in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. Monitor the reaction temperature and maintain it below 20°C. The color of the solution will change from orange-red to green as the chromium(VI) is reduced to chromium(III).[1]

• Continue adding the reagent until a faint orange color persists, indicating that the oxidation is complete.

• Quench the reaction by adding isopropyl alcohol dropwise until the orange color disappears and the solution is entirely green.

• Neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is neutral.

• Filter the mixture to remove the chromium salts.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Methyl 12-oxooctadecanoate by flash column chromatography on silica gel using a hexane-ethyl acetate gradient.[3]

Protocol 2: Pyridinium Chlorochromate (PCC) Oxidation of Methyl Ricinoleate

PCC is a milder and more selective oxidizing agent than Jones reagent and is suitable for acid-sensitive compounds.[4][5]

Materials:

• Methyl ricinoleate

• Pyridinium chlorochromate (PCC)

• Celite® or silica gel (as a support)

• Anhydrous dichloromethane (B109758) (DCM)

• Diethyl ether

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• To a stirred suspension of PCC and Celite® in anhydrous DCM, add a solution of methyl ricinoleate in anhydrous DCM.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium byproducts.

• Wash the filter cake with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient.[3]

Data Presentation: Comparison of Oxidation Methods

Parameter	Jones Oxidation	PCC Oxidation
Oxidizing Agent	Chromic acid (H₂CrO₄)	Pyridinium chlorochromate (C₅H₅NHCrO₃Cl)
Solvent	Acetone	Dichloromethane (DCM)
Reaction Temperature	0-20°C	Room Temperature
Typical Yield	High	Good to High
Advantages	Inexpensive, high yield	Milder conditions, suitable for acid-sensitive substrates
Disadvantages	Harsh acidic conditions, uses carcinogenic Cr(VI)	Carcinogenic Cr(VI), can be acidic, workup can be tedious

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the synthesis of Methyl 12-oxooctadecanoate.

Frequently Asked Questions (FAQs)

• Q1: What is the starting material for the synthesis of Methyl 12-oxooctadecanoate?

  • A1: The most common starting material is methyl ricinoleate, which is the methyl ester of ricinoleic acid, the main component of castor oil.[6] The secondary alcohol at the C-12 position is oxidized to a ketone.

• Q2: My reaction is incomplete, what could be the reason?

  • A2: Incomplete reactions can be due to several factors:

    • Insufficient Oxidizing Agent: Ensure you are using a sufficient molar excess of the oxidizing agent.

    • Low Reaction Temperature: For Jones oxidation, if the temperature is too low, the reaction rate may be very slow.

    • Poor Quality Reagents: Use freshly prepared Jones reagent or high-purity PCC. The activity of oxidizing agents can degrade over time.

    • Poor Solubility: Ensure your starting material is fully dissolved in the reaction solvent.

• Q3: I am observing byproducts in my reaction mixture. What are they and how can I avoid them?

  • A3: A common byproduct is the epoxyketone, methyl (Z)-9,10-oxido-12-oxooctadecanoate, which can form from the epoxidation of the double bond.[7] This can further rearrange to a furan (B31954) derivative under acidic conditions.[7] To minimize these byproducts, using a milder and more selective oxidizing agent like PCC can be beneficial.[7] Over-oxidation, especially with Jones reagent, is also a possibility, though less common for secondary alcohols.

• Q4: How do I effectively purify the final product?

  • A4: Flash column chromatography on silica gel is the most effective method for purifying Methyl 12-oxooctadecanoate.[3] A gradient elution starting with a non-polar solvent system (e.g., hexane:ethyl acetate 98:2) and gradually increasing the polarity is recommended.[8] Monitor the fractions by TLC to isolate the pure product.

• Q5: The yield of my reaction is consistently low. How can I improve it?

  • A5: Low yields can be addressed by:

    • Optimizing Reaction Time: Monitor the reaction by TLC to determine the optimal reaction time and avoid decomposition of the product.

    • Controlling Temperature: Maintain the recommended temperature range for the specific oxidation method.

    • Careful Workup: Ensure that the product is not lost during the extraction and washing steps. Back-extraction of the aqueous layer can sometimes improve recovery.

    • Purification Losses: Minimize losses during column chromatography by careful fraction collection and handling.

Visualizations

Caption: Experimental workflow for the synthesis and purification of Methyl 12-oxooctadecanoate.

Caption: Troubleshooting flowchart for the synthesis of Methyl 12-oxooctadecanoate.

Caption: Logical relationship in the synthesis of Methyl 12-oxooctadecanoate from castor oil.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. PCC OXIDATION.pptx [slideshare.net]
• 5. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 6. scispace.com [scispace.com]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. benchchem.com [benchchem.com]

Preventing side reactions during the oxidation of methyl 12-hydroxystearate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the oxidation of methyl 12-hydroxystearate to methyl 12-oxostearate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for oxidizing methyl 12-hydroxystearate?

A1: The most common and effective methods for oxidizing the secondary alcohol in methyl 12-hydroxystearate to a ketone are Jones oxidation, Swern oxidation, and TEMPO-based oxidation systems. Each method has its own advantages and disadvantages in terms of reaction conditions, selectivity, and byproducts.

Q2: What is the primary side reaction to be aware of during the oxidation of methyl 12-hydroxystearate?

A2: The primary side reaction of concern is the hydrolysis of the methyl ester functionality to a carboxylic acid. This is particularly a risk under strongly acidic or basic conditions. For instance, the highly acidic nature of the Jones reagent can promote this side reaction.[1] In TEMPO-mediated oxidations, maintaining the appropriate pH is crucial to prevent ester hydrolysis.[2]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored by thin-layer chromatography (TLC). A spot corresponding to the starting material (methyl 12-hydroxystearate) should diminish over time, while a new, typically less polar spot corresponding to the product (methyl 12-oxostearate) should appear and intensify. Staining with a permanganate (B83412) solution can be useful as the starting alcohol will react readily while the product ketone will not.

Q4: Are there any safety concerns with these oxidation methods?

A4: Yes, each method has specific safety considerations.

• Jones Oxidation: The Jones reagent contains chromium(VI), which is highly toxic and carcinogenic.[3] Reactions are also very exothermic.[3] All handling and disposal must be done with extreme caution and in accordance with institutional safety protocols.

• Swern Oxidation: This reaction generates highly toxic and malodorous byproducts, including carbon monoxide and dimethyl sulfide.[4][5] Therefore, the reaction and work-up must be performed in a well-ventilated fume hood.[4]

• TEMPO-based Oxidations: While generally safer, the co-oxidants used, such as bleach (sodium hypochlorite), are corrosive and should be handled with care.

Troubleshooting Guides

Issue 1: Incomplete Reaction or Low Yield

Potential Cause	Suggested Solution
Insufficient Oxidant	Ensure the correct stoichiometry of the oxidizing agent is used. For Jones oxidation, the reagent should be added until the characteristic orange color persists.[6]
Low Reaction Temperature	For Jones and TEMPO oxidations, ensure the reaction is run at the optimal temperature (often room temperature after an initial cooling phase). For Swern oxidation, while the initial steps are at -78 °C, allowing the reaction to slowly warm to room temperature is crucial for the final elimination step.[5]
Poor Reagent Quality	Use fresh, high-quality reagents. For example, the Jones reagent should be freshly prepared.[6] DMSO for the Swern oxidation must be anhydrous.
Substrate Solubility Issues	Methyl 12-hydroxystearate has limited solubility in some aqueous solvent systems.[7] Ensure adequate solvent volume and vigorous stirring to maintain a homogenous reaction mixture. For Jones oxidation, acetone (B3395972) is a common solvent.[3] For Swern and TEMPO oxidations, dichloromethane (B109758) is often used.[4][8]

Issue 2: Presence of an Acidic Byproduct

Potential Cause	Suggested Solution
Ester Hydrolysis	This is the most likely cause, resulting in 12-oxostearic acid.
For Jones Oxidation:	While esters are often stable, the strongly acidic conditions can cause hydrolysis.[9] Minimize reaction time and ensure the temperature does not rise excessively.
For TEMPO Oxidation:	Maintain the reaction pH between 8 and 9 to minimize the rate of hydrolysis.[2]
For Swern Oxidation:	This method is performed under mild, non-acidic conditions and is the preferred choice if ester hydrolysis is a major concern.[4]

Issue 3: Difficult Product Isolation

Potential Cause	Suggested Solution
Emulsion during Work-up	The long aliphatic chain can lead to the formation of emulsions during aqueous extraction. Add brine (saturated NaCl solution) to the aqueous layer to help break the emulsion.
Contamination with Byproducts	For Jones Oxidation: After quenching with isopropanol (B130326), filter the mixture through a pad of Celite to remove the green chromium salts before extraction.[6]
For Swern Oxidation: The triethylammonium (B8662869) chloride salt can sometimes complicate extraction. Washing the organic layer with dilute acid (e.g., 1M HCl) followed by water and brine can help remove it.

Data Presentation

Table 1: Comparison of Common Oxidation Methods for Secondary Alcohols

Note: The following data represents typical values for the oxidation of long-chain secondary alcohols and may require optimization for methyl 12-hydroxystearate.

Parameter	Jones Oxidation	Swern Oxidation	TEMPO-based Oxidation
Primary Reagents	CrO₃, H₂SO₄, Acetone	DMSO, (COCl)₂, NEt₃	TEMPO, NaOCl (co-oxidant)
Typical Temperature	0 °C to Room Temp	-78 °C to Room Temp	0 °C to Room Temp
Typical Reaction Time	1 - 4 hours	1 - 3 hours	0.5 - 3 hours
Typical Yield	High (>90%)	High (>90%)	High (>90%)
Key Advantage	Inexpensive reagents	Very mild, high chemoselectivity	Catalytic, avoids toxic metals
Key Disadvantage	Toxic Cr(VI), acidic	Toxic/odorous byproducts	Requires careful pH control
Ester Stability	Generally stable, but risk of hydrolysis[9]	High stability[4]	pH dependent, risk of hydrolysis[2]

Experimental Protocols

Protocol 1: Jones Oxidation of Methyl 12-Hydroxystearate

• Reagent Preparation (Jones Reagent): In a beaker, dissolve 2.7 g of chromium trioxide (CrO₃) in 2.3 mL of concentrated sulfuric acid. Carefully add this mixture to 5.0 mL of water with stirring and allow it to cool.

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 g of methyl 12-hydroxystearate in 20 mL of acetone. Cool the flask in an ice-water bath.

• Oxidation: Add the prepared Jones reagent dropwise to the stirred solution of the alcohol. Maintain the temperature below 20 °C. A color change from orange-red to green will be observed. Continue adding the reagent until a faint orange color persists.[6]

• Quenching: After the addition is complete, stir the reaction at room temperature for 2 hours, monitoring by TLC. Once complete, add isopropanol dropwise to quench the excess oxidant until the green color of Cr(III) remains.

• Work-up: Add 20 mL of water and filter the mixture through a pad of Celite®. Transfer the filtrate to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with water and then with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Swern Oxidation of Methyl 12-Hydroxystearate

• Reaction Setup: To a 100 mL round-bottom flask under a nitrogen atmosphere, add 10 mL of anhydrous dichloromethane (DCM) and 0.3 mL of dimethyl sulfoxide (B87167) (DMSO). Cool the solution to -78 °C in a dry ice/acetone bath.

• Activator Addition: Slowly add 0.2 mL of oxalyl chloride to the stirred solution. Stir for 15 minutes at -78 °C.

• Substrate Addition: Dissolve 1.0 g of methyl 12-hydroxystearate in 5 mL of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 45 minutes at -78 °C.

• Base Addition: Add 1.0 mL of triethylamine (B128534) (NEt₃) dropwise. After the addition is complete, stir the mixture at -78 °C for 30 minutes, then allow it to warm to room temperature.[5]

• Work-up: Add 20 mL of water to quench the reaction. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2 x 15 mL).

• Purification: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure. Purify the residue by column chromatography.

Protocol 3: TEMPO-based Oxidation of Methyl 12-Hydroxystearate

• Reaction Setup: In a 100 mL round-bottom flask, combine 1.0 g of methyl 12-hydroxystearate, 5 mg of TEMPO, and 0.1 g of sodium bromide in 15 mL of DCM.

• Aqueous Phase Preparation: In a separate beaker, prepare a solution of 5 mL of commercial bleach (e.g., ~10-13% NaOCl) and 0.5 g of sodium bicarbonate in 15 mL of water. The pH of this solution should be approximately 9.

• Oxidation: Cool the reaction flask to 0 °C in an ice bath. Add the aqueous bleach solution to the vigorously stirred reaction mixture.

• Monitoring: Stir the biphasic mixture at 0 °C. The orange color of the organic phase indicates the presence of the active oxoammonium species. Monitor the reaction by TLC. The reaction is typically complete within 1-2 hours.

• Work-up: Once the starting material is consumed, transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2 x 15 mL).

• Purification: Combine the organic layers, wash with 1M HCl, then with a 10% sodium thiosulfate (B1220275) solution, and finally with brine. Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure. Purify by column chromatography if necessary.

Visualizations

Caption: General experimental workflow for the oxidation of methyl 12-hydroxystearate.

Caption: Main reaction pathway for the oxidation of methyl 12-hydroxystearate.

Caption: Potential side reaction: Hydrolysis of the methyl ester.

References

• 1. Methyl 12-hydroxystearate | C19H38O3 | CID 8840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. Jones oxidation - Wikipedia [en.wikipedia.org]
• 4. Swern oxidation - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. METHYL 12-HYDROXYSTEARATE | 141-23-1 [chemicalbook.com]
• 8. Confirmatory and quantitative analysis of fatty acid esters of hydroxy fatty acids in serum by solid phase extraction coupled to liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Jones Oxidation [organic-chemistry.org]

Troubleshooting low yield in the synthesis of Methyl 12-oxooctadecanoate.

Welcome to the Technical Support Center for the synthesis of Methyl 12-oxooctadecanoate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on overcoming common challenges encountered during this synthesis. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data-driven insights to optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of Methyl 12-oxooctadecanoate, primarily through the oxidation of methyl ricinoleate (B1264116).

Q1: My reaction yield is consistently low. What are the common causes?

A1: Low yields in the synthesis of Methyl 12-oxooctadecanoate can stem from several factors, primarily related to the oxidation step of methyl ricinoleate. Key areas to investigate include:

• Incomplete Reaction: The oxidation may not have gone to completion. This can be due to insufficient oxidant, non-optimal reaction temperature, or inadequate reaction time.

• Side Reactions: The chosen oxidant or reaction conditions may be promoting the formation of unwanted byproducts.

• Product Degradation: The product, a keto-ester, might be susceptible to degradation under the reaction or workup conditions.

• Inefficient Purification: Significant loss of product can occur during the purification steps.

Q2: I observe multiple spots on my TLC plate after the reaction. What could these be?

A2: The presence of multiple spots on a TLC plate indicates an incomplete reaction or the formation of byproducts. Aside from the starting material (methyl ricinoleate) and the desired product (Methyl 12-oxooctadecanoate), potential byproducts depend on the oxidation method used:

• Unreacted Methyl Ricinoleate: This will typically have a different polarity and thus a different Rf value than the product.

• Over-oxidation Products: With strong oxidizing agents like Jones reagent, the double bond in methyl ricinoleate could potentially be cleaved, or other oxidative transformations might occur, leading to a complex mixture of products.

• Byproducts from the Oxidizing Agent: The remnants of the oxidizing agent can sometimes lead to colored impurities that are visible on the TLC plate.

To identify the spots, you can use a co-spot on your TLC plate, where you spot the reaction mixture and the starting material in the same lane.

Q3: How can I monitor the progress of the reaction effectively?

A3: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction progress.

• Procedure:

  • Prepare a TLC chamber with an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate). A good starting point is a 4:1 or 3:1 hexane:ethyl acetate (B1210297) mixture.

  • On a TLC plate, spot the starting material (methyl ricinoleate), the reaction mixture, and a "co-spot" (a spot of the starting material with the reaction mixture spotted on top).

  • Develop the plate and visualize the spots under a UV lamp or by using a suitable stain (e.g., potassium permanganate).

• Interpretation:

  • The starting material, methyl ricinoleate, is more polar than the product due to the hydroxyl group and will have a lower Rf value.

  • As the reaction progresses, the spot corresponding to the starting material should diminish, and a new spot corresponding to the less polar product, Methyl 12-oxooctadecanoate, should appear at a higher Rf value.

  • The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.

Data Presentation: Comparison of Oxidation Methods

While direct comparative studies on the oxidation of methyl ricinoleate are limited in the literature, the following table summarizes typical yields for the oxidation of secondary alcohols to ketones using common methods. These values can serve as a benchmark for what to expect.

Oxidation Method	Oxidizing Agent	Typical Yield for Secondary Alcohols (%)	Key Considerations
Jones Oxidation	Chromic acid (CrO₃) in sulfuric acid and acetone	85-95%	Strong oxidant; can lead to over-oxidation or side reactions with sensitive functional groups. The reaction is fast and exothermic.[1]
Swern Oxidation	Dimethyl sulfoxide (B87167) (DMSO), oxalyl chloride, and a hindered base (e.g., triethylamine)	90-98%	Mild conditions, but requires low temperatures (-78 °C) and produces a foul-smelling byproduct (dimethyl sulfide).[2]
PCC Oxidation	Pyridinium chlorochromate (PCC)	80-90%	Milder than Jones reagent and does not require cryogenic temperatures. Can be used with acid-sensitive substrates.[3]

Experimental Protocols

Protocol 1: Synthesis of Methyl 12-oxooctadecanoate via PCC Oxidation

This protocol is based on the reported use of PCC for the oxidation of methyl ricinoleate, which is noted for higher yields and easier product isolation.

Materials:

• Methyl ricinoleate

• Pyridinium chlorochromate (PCC)

• Sodium acetate (anhydrous)

• Dichloromethane (B109758) (DCM, anhydrous)

• Celite or silica (B1680970) gel

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend PCC (1.5 equivalents) and anhydrous sodium acetate (1.5 equivalents) in anhydrous DCM.

• To the stirred suspension, add a solution of methyl ricinoleate (1 equivalent) in anhydrous DCM dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion of the reaction (disappearance of the starting material), add an equal volume of diethyl ether to the reaction mixture.

• Pass the mixture through a short pad of Celite or silica gel to filter out the chromium salts. Wash the pad with additional diethyl ether.

• Combine the organic filtrates and wash sequentially with a saturated aqueous solution of sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude Methyl 12-oxooctadecanoate

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

Procedure:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane or the initial mobile phase.

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexane. Start with a low polarity mobile phase (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity.

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Methyl 12-oxooctadecanoate.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 12-oxooctadecanoate.

Caption: Troubleshooting decision tree for low yield in the synthesis.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Peak Tailing for Methyl 12-oxooctadecanoate in GC Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve peak tailing issues encountered during the Gas Chromatography (GC) analysis of Methyl 12-oxooctadecanoate.

Troubleshooting Guides

Peak tailing is a common chromatographic problem characterized by an asymmetrical peak, where the tailing end is broader than the front. This can significantly impact the accuracy and precision of quantification. The following guides provide a systematic approach to identifying and resolving the root cause of peak tailing for Methyl 12-oxooctadecanoate.

Guide 1: Initial Diagnosis and System Evaluation

The first step is to determine if the issue is specific to your analyte or a more general system problem.

Question: Is the peak tailing observed for all peaks in the chromatogram, or is it specific to Methyl 12-oxooctadecanoate and other polar analytes?

• All Peaks Tailing: If all peaks, including internal standards and even the solvent peak, exhibit tailing, the problem is likely related to the physical setup of the GC system. This suggests a disruption in the carrier gas flow path.

• Only Polar Analyte Peaks Tailing: If only Methyl 12-oxooctadecanoate and other polar compounds show tailing, the issue is likely due to chemical interactions between the analyte and active sites within the GC system.[1]

The following diagram illustrates a logical workflow for initial troubleshooting:

Caption: Initial troubleshooting workflow for GC peak tailing.

Guide 2: Addressing Chemical Interactions

Peak tailing of polar analytes like Methyl 12-oxooctadecanoate, which contains a ketone functional group, is often caused by unwanted interactions with active sites in the GC system.

Question: What are the primary sources of active sites and how can they be eliminated?

Active sites are typically exposed silanol (B1196071) groups (Si-OH) on glass surfaces within the inlet and column. These sites can form strong hydrogen bonds with the polar ketone group of the analyte, delaying its elution and causing peak tailing.

Key sources and solutions include:

• Inlet Liner: The inlet liner is a common source of activity. Over time, the deactivation layer on the liner can degrade, exposing active silanol groups.

  • Solution: Regularly replace the inlet liner with a high-quality, deactivated liner. For highly active compounds, consider using liners with specialized deactivations.[2][3][4]

• Column Contamination: Accumulation of non-volatile sample matrix components at the head of the column can create active sites.

  • Solution: Trim the first 10-20 cm of the column to remove the contaminated section.[5] If the problem persists, the column may need to be replaced.

• Column Degradation: Prolonged exposure to high temperatures or oxygen can degrade the stationary phase, exposing active sites.

  • Solution: Ensure the use of high-purity carrier gas with oxygen and moisture traps. If the column is old or has been subjected to harsh conditions, replacement is the best option.

The following diagram illustrates the interaction of a polar analyte with an active site:

Caption: Interaction of a polar analyte with an active site leading to peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in GC analysis?

An ideal chromatographic peak should have a symmetrical, Gaussian shape. The asymmetry factor (As) is a measure of peak shape, with an ideal value of 1.0. Values greater than 1.5 often indicate a problem that needs to be addressed.[6]

Q2: Can the injection technique affect peak tailing?

Yes, the injection technique can significantly impact peak shape. Slow or inconsistent manual injections can introduce the sample as a broad band, leading to tailing. Using an autosampler is recommended for better reproducibility. Additionally, injecting too large a sample volume can overload the column and cause peak distortion.

Q3: How does the inlet temperature affect peak tailing for Methyl 12-oxooctadecanoate?

The inlet temperature must be high enough to ensure the complete and rapid vaporization of Methyl 12-oxooctadecanoate. An insufficient inlet temperature can lead to slow volatilization and result in a broad, tailing peak.[5][7] However, excessively high temperatures can cause thermal degradation of the analyte. Optimization of the inlet temperature is crucial.

Q4: Which type of GC column is recommended for the analysis of Methyl 12-oxooctadecanoate?

For polar compounds like Methyl 12-oxooctadecanoate, a column with a polar stationary phase is generally recommended.[8] Common choices include columns with polyethylene (B3416737) glycol (wax) or cyanopropyl phases. These phases provide better interaction with the polar analyte, leading to improved peak shape and resolution. Non-polar columns separate primarily by boiling point and may not be suitable for resolving polar isomers or preventing interactions that cause tailing.

Q5: Can derivatization help in resolving peak tailing for Methyl 12-oxooctadecanoate?

Yes, derivatization is a highly effective strategy to mitigate peak tailing for compounds with active functional groups. For Methyl 12-oxooctadecanoate, the primary issue is the polar ketone group. While it is already a methyl ester, further derivatization of the keto group can improve its chromatographic behavior. For instance, oximation can be used to convert the ketone into a less polar oxime derivative, which is less susceptible to interactions with active sites.

Data Presentation

The following table summarizes the expected impact of various troubleshooting steps on the peak asymmetry factor (As) for Methyl 12-oxooctadecanoate. An ideal As value is 1.0.

Parameter	Condition	Expected Peak Asymmetry (As)	Rationale
Inlet Liner	Standard, used liner	> 2.0	Active sites on the liner cause strong analyte interaction.
New, Deactivated Liner	1.0 - 1.2	Deactivation minimizes active sites, leading to symmetrical peaks.[2][3][9]
Column Condition	Contaminated column head	> 1.8	Non-volatile residues create active sites for adsorption.
After Trimming Column	1.1 - 1.3	Removal of the contaminated section improves peak shape.[5]
Inlet Temperature	Too Low (e.g., 200 °C)	> 1.7	Incomplete and slow vaporization causes band broadening.[7]
Optimized (e.g., 250-280 °C)	1.0 - 1.2	Ensures rapid and complete vaporization of the analyte.
Derivatization	Underivatized (as is)	Potentially > 1.5	The polar ketone group can interact with active sites.
Oximation of Keto Group	~1.0	Converts the polar ketone to a less polar oxime, reducing interactions.

Experimental Protocols

Protocol 1: Recommended GC-MS Method for Methyl 12-oxooctadecanoate Analysis

This protocol provides a starting point for the GC-MS analysis of Methyl 12-oxooctadecanoate. Optimization may be required for your specific instrument and sample matrix.

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Column: DB-WAX (or equivalent polyethylene glycol phase), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Splitless injection mode

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp 1: 15 °C/min to 180 °C

  • Ramp 2: 5 °C/min to 240 °C, hold for 5 minutes

• MS Transfer Line Temperature: 240 °C

• Ion Source Temperature: 230 °C

• Mass Range: m/z 50-550

Protocol 2: Inlet Maintenance

Regular inlet maintenance is crucial for preventing peak tailing.

• Cool Down: Ensure the inlet and oven are at a safe temperature before handling.

• Turn Off Gas: Turn off the carrier gas flow to the inlet.

• Remove Septum and Nut: Unscrew the septum nut and remove the old septum.

• Remove Liner: Carefully remove the inlet liner using clean forceps.

• Clean Inlet: If necessary, gently swab the inside of the inlet with a cotton swab dampened with a suitable solvent (e.g., methanol (B129727) or dichloromethane) to remove any visible residues.

• Install New Liner: Insert a new, deactivated liner.

• Install New Septum: Place a new septum in the septum nut and tighten it finger-tight, then give it a quarter-turn with a wrench. Do not overtighten.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on and perform a leak check around the septum nut using an electronic leak detector.

Protocol 3: Column Trimming

If column contamination is suspected, trimming the front end of the column can restore performance.

• Cool Down and Turn Off Gas: Follow the same initial steps as for inlet maintenance.

• Remove Column from Inlet: Carefully loosen the column nut and remove the column from the inlet.

• Cut the Column: Using a ceramic scoring wafer or a capillary column cutter, make a clean, square cut to remove 10-20 cm from the front of the column. Inspect the cut under magnification to ensure it is clean and at a 90-degree angle.

• Reinstall Column: Reinstall the column in the inlet to the correct depth according to your instrument's manual.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on and perform a leak check.

• Condition Column (Optional): It may be beneficial to briefly condition the column after trimming.

References

• 1. scielo.br [scielo.br]
• 2. silcotek.com [silcotek.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. agilent.com [agilent.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. benchchem.com [benchchem.com]
• 7. Peak tailing due to higher initial temperatue in GCMS analys - Chromatography Forum [chromforum.org]
• 8. fishersci.ca [fishersci.ca]
• 9. chromtech.net.au [chromtech.net.au]

Technical Support Center: Analysis of Methyl 12-oxooctadecanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the chromatographic resolution of Methyl 12-oxooctadecanoate in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the most common resolution problems encountered when analyzing Methyl 12-oxooctadecanoate by HPLC?

A1: Methyl 12-oxooctadecanoate is a long-chain fatty acid methyl ester (FAME).[1][2] The most common resolution issues for this class of compounds are poor peak shape, specifically peak tailing, and co-elution with other lipids or matrix components. Peak tailing results in asymmetrical peaks, which can obscure small, nearby peaks and complicate accurate integration.[3] Co-elution occurs when two or more compounds elute from the column at the same time, resulting in overlapping peaks and inaccurate quantification.[4]

Q2: What key HPLC parameters can I adjust to improve the resolution of my analyte?

A2: The resolution of chromatographic peaks is primarily influenced by three factors: column efficiency (N), column selectivity (α), and the retention factor (k). You can optimize these factors by adjusting the following parameters:

• Mobile Phase Composition: Altering the solvent strength (e.g., the ratio of acetonitrile (B52724) to water), changing the organic solvent type (e.g., methanol (B129727) vs. acetonitrile), and modifying the pH with additives can significantly impact selectivity and retention.[5][6][7]

• Stationary Phase (Column): Selecting a different column, such as one with a different particle size, length, or bonded phase (e.g., C8 vs. C18), can change both efficiency and selectivity.[7][8]

• Column Temperature: Adjusting the column temperature affects mobile phase viscosity and mass transfer kinetics. For lipids, increasing the temperature can lead to sharper peaks and improved separation.[9][10]

• Flow Rate: Optimizing the flow rate can enhance column efficiency, although lowering it typically increases run time.[11]

Q3: Why is my peak for Methyl 12-oxooctadecanoate tailing and how can I fix it?

A3: Peak tailing for fatty acid derivatives is often caused by secondary interactions between the analyte and the stationary phase, or by issues within the HPLC system itself.[3][12] A common chemical cause is the interaction of polar groups on the analyte with residual silanol (B1196071) groups on the silica-based column packing.[13] Physical causes can include extra-column volume (dead volume) in the tubing or fittings, or a void at the head of the column.[3][14] Solutions include using a modern, end-capped column, adding a mobile phase modifier like 0.1% formic acid to suppress silanol interactions, or ensuring all system connections are secure and use narrow-bore tubing.[3][13]

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Poor Peak Shape

Q: My chromatogram shows a tailing peak for Methyl 12-oxooctadecanoate. How do I determine the cause?

A: To diagnose the cause of peak tailing, follow a systematic approach. First, determine if the tailing affects all peaks or just the analyte of interest.

• If all peaks are tailing: The issue is likely physical or system-related. Check for extra-column dead volume from poorly fitted connections or overly wide/long tubing.[3][14] Also, consider contamination of the column inlet frit or the presence of a void at the top of the packed bed. Using a guard column can help prevent frit contamination.[3][12]

• If only the analyte peak is tailing: The problem is likely chemical. This points to unwanted secondary interactions between Methyl 12-oxooctadecanoate and the stationary phase.[15]

The following workflow can help pinpoint the issue.

Caption: A flowchart for diagnosing the cause of HPLC peak tailing.

Q: My peak is fronting (a leading edge that is not steep). What is the cause?

A: Peak fronting is less common than tailing but is typically a clear indicator of either column overload or an inappropriate sample solvent.[13] If you inject too much sample, you can saturate the stationary phase, leading to a distorted peak.[15][16] Similarly, dissolving your sample in a solvent that is much stronger than your mobile phase can cause the analyte band to spread improperly as it enters the column.

Solution:

• Reduce the injection volume or dilute your sample and reinject.[16]

• If possible, prepare your sample by dissolving it in the initial mobile phase composition.[3][17]

Guide 2: Improving Separation of Co-eluting Peaks

Q: Methyl 12-oxooctadecanoate is co-eluting with an impurity. How can I improve the separation?

A: To resolve co-eluting peaks, you need to alter the selectivity (α) or increase the efficiency (N) of your method.[13]

1. Modify the Mobile Phase (to change selectivity):

• Adjust Solvent Strength: Decrease the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase. This will increase the retention time of your compounds, potentially providing more time for them to separate.

• Change Organic Solvent: Switching from acetonitrile to methanol (or vice versa) can alter elution patterns due to different solvent properties, which may resolve the co-elution.

• Use Gradient Elution: If you are using an isocratic method (constant mobile phase composition), switching to a gradient elution can sharpen peaks and improve the separation of complex mixtures.[5][6]

2. Adjust Temperature (to change selectivity and efficiency):

• Increasing column temperature generally reduces retention time but can also sharpen peaks, which may improve resolution.[9][10] Conversely, lowering the temperature will increase retention and may enhance selectivity. Experiment with temperatures between 30°C and 45°C.

3. Change the Stationary Phase (to change selectivity):

• If mobile phase and temperature adjustments are insufficient, the most powerful way to alter selectivity is to change the column's stationary phase.[8] If you are using a C18 column, try a C8 or a phenyl-hexyl column, which will offer different chemical interactions.

The diagram below illustrates how different parameters affect the core factors of HPLC resolution.

Caption: Interrelationship of adjustable HPLC parameters and resolution factors.

Data & Protocols

Table 1: Effect of Mobile Phase Composition and Temperature on Resolution

The following table summarizes the expected impact of adjusting key parameters on the analysis of a long-chain FAME like Methyl 12-oxooctadecanoate, based on established chromatographic principles.

Parameter Change	Expected Effect on Retention Time	Expected Effect on Peak Shape	Expected Effect on Resolution (Rs)	Rationale
Increase % Organic Solvent	Decrease	Generally no major change	May Decrease	Reduces retention factor (k); less time on column for separation to occur.
Decrease % Organic Solvent	Increase	Generally no major change	May Increase	Increases retention factor (k); more interaction with the stationary phase can improve separation.
Increase Column Temperature	Decrease	Sharper (Narrower) Peaks	May Increase	Lowers mobile phase viscosity, improving mass transfer and efficiency (N). Can also alter selectivity (α).[9]
Decrease Flow Rate	Increase	Sharper (Narrower) Peaks	May Increase	Operates closer to the optimal flow rate for the column, increasing efficiency (N).[11]

Experimental Protocol: Baseline Method for Methyl 12-oxooctadecanoate

This protocol provides a robust starting point for developing a reversed-phase HPLC method. Optimization will likely be required based on your specific sample matrix and instrumentation.

• HPLC System: Standard analytical HPLC with a gradient pump, autosampler, column thermostat, and UV or Charged Aerosol Detector (CAD).

• Column: High-purity, end-capped C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.[9]

• Injection Volume: 5-20 µL.

• Sample Preparation: Dissolve the sample in a solvent that matches the initial mobile phase conditions (e.g., 80:20 Acetonitrile/Water).[3][17]

• Detection: UV at 205-210 nm or Charged Aerosol Detector (CAD) for universal lipid detection.[18][19]

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	20	80
  20.0	0	100
  25.0	0	100
  25.1	20	80

  | 30.0 | 20 | 80 |

References

• 1. larodan.com [larodan.com]
• 2. scbt.com [scbt.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. benchchem.com [benchchem.com]
• 14. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 15. benchchem.com [benchchem.com]
• 16. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 17. researchgate.net [researchgate.net]
• 18. aocs.org [aocs.org]
• 19. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Interpreting Complex NMR Spectra of Methyl 12-oxooctadecanoate Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist in the interpretation of complex NMR spectra of methyl 12-oxooctadecanoate and its reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the expected 1H NMR chemical shifts for methyl 12-oxooctadecanoate?

• -OCH3 (Methyl Ester): A sharp singlet around 3.67 ppm.

• -CH2-C(=O)- (alpha to ketone): Triplets expected around 2.4 ppm.

• -CH2-COO- (alpha to ester): A triplet around 2.3 ppm.

• -CH3 (Terminal methyl): A triplet around 0.88 ppm.

• -(CH2)n- (Methylene chain): A broad multiplet between 1.2-1.7 ppm.

Q2: My 1H NMR spectrum shows broad signals and unexpected peaks. What could be the cause?

A2: Broad signals in the NMR spectrum of a long-chain keto ester can arise from several factors:

• Keto-Enol Tautomerism: The presence of the ketone functional group allows for the possibility of keto-enol tautomerism, which can lead to the appearance of minor peaks and broadening of signals for protons near the ketone. The equilibrium between the keto and enol forms is often slow on the NMR timescale, resulting in distinct signals for each tautomer.[2][3]

• Sample Concentration: High sample concentrations can lead to intermolecular interactions and result in broader peaks.

• Residual Impurities: The presence of starting materials, byproducts, or residual solvents can lead to overlapping signals and a complex spectrum.

Q3: How can I confirm the presence of unreacted starting material, methyl ricinoleate (B1264116), in my product?

A3: Methyl ricinoleate (methyl 12-hydroxy-9-octadecenoate) has characteristic signals in its 1H NMR spectrum that can be used for identification:

• -CH=CH- (Olefinic protons): Multiplets around 5.3-5.5 ppm.

• -CH(OH)- (Proton on hydroxyl-bearing carbon): A multiplet around 3.6 ppm.

The absence of these signals in your product's spectrum is a good indication that the starting material has been fully consumed.

Troubleshooting Guide for Complex NMR Spectra

This guide addresses specific issues you may encounter when interpreting the NMR spectra of reaction products from methyl 12-oxooctadecanoate.

Observed Problem	Potential Cause	Troubleshooting Steps & Interpretation
Unexpected signals in the 5.3-5.5 ppm region.	Incomplete oxidation of the double bond in the starting material (e.g., methyl ricinoleate).	These signals correspond to the olefinic protons of the starting material. Integrate these peaks relative to a known product peak to quantify the amount of unreacted starting material.
A broad singlet or multiplet around 3.6 ppm.	Presence of the hydroxyl proton from unreacted methyl ricinoleate or a hydroxylated byproduct.	To confirm an -OH peak, perform a D2O shake. Add a drop of deuterium (B1214612) oxide to your NMR sample, shake well, and re-acquire the spectrum. The -OH peak should disappear or significantly decrease in intensity.
Multiple signals in the 2.2-2.5 ppm region.	Presence of various methylene (B1212753) groups alpha to carbonyls (ketone and ester) in the product, starting material, and potential byproducts.	Careful analysis of the multiplicity (triplets, etc.) and 2D NMR techniques like COSY and HSQC can help to distinguish between these different methylene groups.
A complex, unresolved multiplet in the 1.2-1.7 ppm region.	Significant overlap of the long aliphatic chain protons.	This is a common feature in the NMR spectra of long-chain fatty acids and their derivatives.[1] While complete resolution is difficult, a change in the overall shape or integration of this region compared to the starting material can indicate structural changes.
Signals corresponding to an aldehyde (9.5-10 ppm).	Over-oxidation or side reactions during the synthesis.	The presence of an aldehyde proton signal is a clear indication of a byproduct. Quantification can be done by integrating this signal relative to a known product peak.

Data Presentation

Table 1: Predicted 1H NMR Chemical Shifts (ppm) for Methyl 12-oxooctadecanoate and Related Compounds

Proton Type	Methyl 12-oxooctadecanoate (Predicted)	Methyl Ricinoleate (Starting Material)	Potential Aldehyde Byproduct
Terminal -CH3	~0.88 (t)	~0.89 (t)	~0.88 (t)
-(CH2)n-	~1.2-1.7 (m)	~1.3-1.6 (m)	~1.2-1.7 (m)
-CH2-COO-	~2.30 (t)	~2.30 (t)	~2.30 (t)
-CH2-C(=O)-	~2.4 (t)	-	~2.4 (t)
-CH(OH)-	-	~3.6 (m)	-
-OCH3	~3.67 (s)	~3.67 (s)	~3.67 (s)
-CH=CH-	-	~5.3-5.5 (m)	-
-CHO	-	-	~9.7 (t)

t = triplet, s = singlet, m = multiplet

Table 2: Predicted 13C NMR Chemical Shifts (ppm) for Methyl 12-oxooctadecanoate and Related Compounds

Carbon Type	Methyl 12-oxooctadecanoate (Predicted)	Methyl Ricinoleate (Starting Material)
Terminal -CH3	~14.1	~14.1
-(CH2)n-	~22-34	~22-36
-CH2-COO-	~34.1	~34.1
-CH2-C(=O)-	~42.9	-
-CH(OH)-	-	~71.6
-OCH3	~51.4	~51.4
-CH=CH-	-	~125-135
>C=O (Ketone)	~211	-
>C=O (Ester)	~174.3	~174.3

Experimental Protocols

Synthesis of Methyl 12-oxooctadecanoate via Jones Oxidation of Methyl Ricinoleate

This protocol describes a common method for the synthesis of methyl 12-oxooctadecanoate.

Materials:

• Methyl ricinoleate

• Jones reagent (a solution of chromium trioxide in sulfuric acid)

• Acetone (B3395972)

• Diethyl ether

• Anhydrous sodium sulfate

• Saturated sodium bicarbonate solution

• Brine

Procedure:

• Dissolve methyl ricinoleate in acetone and cool the solution in an ice bath.

• Slowly add Jones reagent dropwise to the stirred solution. The color of the reaction mixture will change from orange to green/blue.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, quench the excess oxidant by adding a small amount of isopropanol.

• Remove the acetone under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

References

• 1. acdlabs.com [acdlabs.com]
• 2. Ricinoleic acid(141-22-0) 1H NMR [m.chemicalbook.com]
• 3. dev.spectrabase.com [dev.spectrabase.com]

Addressing solubility issues of Methyl 12-oxooctadecanoate in aqueous solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Methyl 12-oxooctadecanoate. The information provided addresses common challenges related to its solubility in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 12-oxooctadecanoate and what are its basic physicochemical properties?

Methyl 12-oxooctadecanoate, also known as Methyl 12-ketostearate, is a long-chain keto fatty acid.[1][2] It is typically a white to off-white solid or a colorless to pale yellow oily liquid.[3] As a lipid, it is fat-soluble and demonstrates good stability.[3]

Q2: What is the expected solubility of Methyl 12-oxooctadecanoate in aqueous solutions?

Methyl 12-oxooctadecanoate has very low solubility in aqueous buffers. For instance, its solubility in phosphate-buffered saline (PBS, pH 7.2) is approximately 0.15 mg/mL.

Q3: In which organic solvents is Methyl 12-oxooctadecanoate soluble?

Methyl 12-oxooctadecanoate is soluble in several organic solvents.[3] The approximate solubility in commonly used solvents is around 50 mg/mL in ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[3] It is also slightly soluble in chloroform (B151607) and methanol.

Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during the preparation of Methyl 12-oxooctadecanoate solutions for in vitro experiments.

Issue 1: Precipitation or cloudiness is observed when diluting an organic stock solution into an aqueous buffer.

• Cause: The low aqueous solubility of Methyl 12-oxooctadecanoate is exceeded upon dilution. The organic solvent concentration may not be sufficient to maintain solubility in the final aqueous solution.

• Solution 1: Reduce the Final Concentration. The most straightforward solution is to lower the final concentration of Methyl 12-oxooctadecanoate in your aqueous medium.

• Solution 2: Optimize the Co-solvent Concentration. While preparing the working solution, ensure the final concentration of the organic solvent (e.g., ethanol or DMSO) is kept as low as possible to avoid solvent-induced cellular toxicity, typically below 0.5% (v/v). However, a slight increase in the co-solvent concentration might be necessary to maintain solubility. It is crucial to include a vehicle control with the same final solvent concentration in your experiments.

• Solution 3: Utilize a Carrier Protein. Complexing Methyl 12-oxooctadecanoate with a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) can significantly enhance its stability in aqueous solutions.

Issue 2: Inconsistent experimental results are observed between different batches of prepared solutions.

• Cause: This can be due to incomplete solubilization, precipitation over time, or degradation of the compound.

• Solution 1: Ensure Complete Initial Solubilization. When preparing the stock solution in an organic solvent, ensure the compound is completely dissolved. Gentle warming or sonication can aid in this process.

• Solution 2: Prepare Fresh Working Solutions. Due to the potential for precipitation, it is recommended to prepare fresh working solutions from the stock solution for each experiment. Aqueous solutions of Methyl 12-oxooctadecanoate are not recommended for storage for more than one day.

• Solution 3: Proper Storage of Stock Solutions. Store the organic stock solution at -20°C in a tightly sealed vial to prevent solvent evaporation and degradation of the compound.

Data Presentation

Table 1: Solubility of Methyl 12-oxooctadecanoate in Various Solvents

Solvent	Approximate Solubility	Reference(s)
Phosphate-Buffered Saline (PBS), pH 7.2	~0.15 mg/mL
Ethanol	~50 mg/mL	[3]
Dimethyl Sulfoxide (DMSO)	~50 mg/mL	[3]
Dimethylformamide (DMF)	~50 mg/mL	[3]
Chloroform	Slightly Soluble
Methanol	Slightly Soluble

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

Materials:

• Methyl 12-oxooctadecanoate

• Anhydrous ethanol or DMSO

• Sterile, amber glass vial with a screw cap

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the desired amount of Methyl 12-oxooctadecanoate in a sterile vial.

• Add the appropriate volume of ethanol or DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

• If necessary, sonicate the vial in a water bath for 5-10 minutes to aid dissolution.

• Store the stock solution at -20°C.

Protocol 2: Preparation of a Working Solution using a Carrier Protein (BSA)

Materials:

• Methyl 12-oxooctadecanoate stock solution (from Protocol 1)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile aqueous buffer (e.g., PBS or cell culture medium)

• Sterile conical tubes

• Water bath at 37°C

Procedure:

• Prepare a stock solution of fatty acid-free BSA in your desired aqueous buffer (e.g., 10% w/v).

• In a sterile tube, add the required volume of the BSA solution.

• While gently vortexing the BSA solution, add the required volume of the Methyl 12-oxooctadecanoate organic stock solution dropwise.

• Incubate the mixture in a 37°C water bath for 15-30 minutes with occasional swirling to allow for complex formation.

• The final solution should be clear. If any precipitation is observed, consider adjusting the concentrations.

• This BSA-complexed working solution is now ready for use in your experiments.

Visualizations

Inferred Signaling Pathway

Disclaimer: Direct experimental evidence for the specific signaling pathways activated by Methyl 12-oxooctadecanoate is limited. The following diagram illustrates a plausible pathway based on the known cellular effects of structurally similar long-chain saturated fatty acids, such as palmitate, which has been shown to induce cellular stress and inflammatory responses.

Caption: Inferred signaling pathway for Methyl 12-oxooctadecanoate.

Experimental Workflow

Caption: Experimental workflow for solubilizing Methyl 12-oxooctadecanoate.

References

• 1. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "The Effect of Stearic Acid on Breast Cancer Development and Progressio" by Lynda Michelle Evans [digitalcommons.library.uab.edu]
• 3. Fatty acid methyl esters as a potential therapy against cerebral ischemia | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]

Minimizing degradation of Methyl 12-oxooctadecanoate during workup.

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize the degradation of Methyl 12-oxooctadecanoate during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What are the main causes of Methyl 12-oxooctadecanoate degradation during workup?

A1: The primary degradation pathways for Methyl 12-oxooctadecanoate during workup are hydrolysis of the methyl ester and reactions involving the ketone group, such as keto-enol tautomerization.[1][2] Both pathways can be catalyzed by acidic or basic conditions.[3][4] Therefore, careful control of pH during the workup is critical.

Q2: How stable is Methyl 12-oxooctadecanoate under normal storage conditions?

A2: Methyl 12-oxooctadecanoate is a relatively stable crystalline solid.[5] For long-term storage, it is recommended to keep it at -20°C.[5][6] Degradation is most likely to occur during chemical reactions and subsequent purification steps, not during proper storage.

Q3: Can I use standard aqueous workup procedures for reactions involving Methyl 12-oxooctadecanoate?

A3: Standard aqueous workups should be approached with caution. Prolonged exposure to acidic or basic aqueous solutions can lead to hydrolysis of the methyl ester to the corresponding carboxylic acid.[2][7] If an aqueous wash is necessary, it should be performed quickly with neutral or near-neutral solutions (e.g., brine) and at low temperatures to minimize the risk of hydrolysis.

Q4: Is my compound susceptible to epimerization?

A4: If your synthesis creates a stereocenter adjacent to the ketone (at the C11 or C13 position), there is a significant risk of epimerization, especially under basic conditions.[8][9] Base-catalyzed enolate formation results in a planar intermediate, which can be protonated from either face, leading to a loss of stereochemical purity.[10]

Troubleshooting Guides

Issue 1: Low yield after workup, with the presence of a more polar byproduct.

Possible Cause: Hydrolysis of the methyl ester to the carboxylic acid. This is more likely if the workup involved acidic or basic aqueous solutions.[2][11]

Troubleshooting Steps:

• pH Control: During the workup, avoid strong acids and bases. If an acid or base wash is unavoidable, use dilute solutions and perform the wash quickly at low temperatures (0-5 °C).

• Neutral Washes: Opt for washing the organic layer with neutral solutions like saturated sodium bicarbonate (if the reaction was acidic), water, and finally brine.

• Anhydrous Workup: If possible, consider an anhydrous workup. This could involve filtering the reaction mixture through a plug of silica (B1680970) gel or alumina (B75360) to remove solid impurities, followed by solvent evaporation.

• Extraction Solvent: Use a non-polar organic solvent for extraction to minimize the partitioning of the more polar carboxylic acid byproduct into the organic phase.

Issue 2: Inconsistent or unexpected spectroscopic data (e.g., NMR, IR) of the purified product.

Possible Cause: Keto-enol tautomerization leading to a mixture of tautomers or subsequent side reactions.[1][3][4] The presence of the enol form can be detected by the appearance of vinyl proton and hydroxyl signals in ¹H NMR and C=C and O-H stretches in IR.

Troubleshooting Steps:

• Minimize Contact with Acids/Bases: Traces of acid or base can catalyze tautomerization.[12] Ensure all glassware is clean and free of residues. If using silica gel for chromatography, consider using deactivated or neutral silica gel.

• Solvent Choice: Use aprotic solvents during the workup and purification, as protic solvents can facilitate proton transfer and promote enolization.[10]

• Temperature Control: Keep the temperature as low as possible during the entire workup and purification process. Higher temperatures can provide the energy to overcome the activation barrier for enolization.[10]

Data Summary

Parameter	Condition	Potential Degradation Pathway	Mitigation Strategy
pH	Acidic (pH < 6)	Ester Hydrolysis[2], Acid-catalyzed Enolization[1][12]	Use dilute acid, short exposure time, low temperature; Neutralize promptly.
Basic (pH > 8)	Ester Hydrolysis[7], Base-catalyzed Enolization/Epimerization[8][13]	Use dilute base, short exposure time, low temperature; Use non-nucleophilic bases if possible.
Temperature	Elevated (> RT)	Increased rate of all degradation pathways[10]	Perform workup and purification at 0-5 °C or room temperature if possible.
Solvent	Protic (e.g., methanol, ethanol)	Can facilitate proton transfer for tautomerization and hydrolysis[10]	Use aprotic solvents (e.g., dichloromethane, ethyl acetate (B1210297), hexanes) for extraction and chromatography.
Purification	Acidic Silica Gel	Can catalyze enolization and other acid-sensitive reactions[10]	Use neutral or deactivated silica gel; consider alternative purification methods like crystallization.

Experimental Protocols

Recommended General Workup Protocol to Minimize Degradation:

• Quenching: Cool the reaction mixture to 0 °C. Quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (a mild acid) or sodium bicarbonate (a mild base), depending on the reaction conditions, until the reaction is neutralized.

• Extraction: Extract the product with a non-polar, aprotic solvent such as ethyl acetate or dichloromethane. Perform the extraction multiple times to ensure complete recovery.

• Washing: Wash the combined organic layers sequentially with water and then with brine to remove any remaining inorganic impurities and water. Keep the washes brief and cold.

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure at a low temperature (e.g., on a rotary evaporator with a water bath temperature below 40 °C).

• Purification: If further purification is needed, consider flash chromatography using a deactivated silica gel and an aprotic eluent system (e.g., hexanes/ethyl acetate).

Visualizations

Caption: Potential degradation pathways for Methyl 12-oxooctadecanoate.

Caption: Recommended workup workflow to minimize degradation.

References

• 1. youtube.com [youtube.com]
• 2. US4185027A - Hydrolysis of methyl esters - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. leah4sci.com [leah4sci.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Methyl 12-oxooctadecanoate｜lookchem [lookchem.com]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. WO2008080822A1 - Epimerization methodologies for recovering stereo isomers in high yield and purity - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Enhancing the Stability of Methyl 12-oxooctadecanoate for Long-Term Storage

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on maintaining the stability of Methyl 12-oxooctadecanoate during long-term storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for long-term storage of Methyl 12-oxooctadecanoate?

For long-term stability, Methyl 12-oxooctadecanoate should be stored as a crystalline solid at -20°C.[1] Under these conditions, it is stable for at least four years.[1]

Q2: Can I store Methyl 12-oxooctadecanoate in solution?

It is not recommended to store Methyl 12-oxooctadecanoate in aqueous solutions for more than one day.[1] If you need to prepare solutions for experiments, it is best to make them fresh. For stock solutions in organic solvents such as ethanol, DMSO, or dimethyl formamide (B127407), it is advisable to purge the vial with an inert gas and store at -20°C for short periods.[1] To minimize degradation from repeated freeze-thaw cycles, consider preparing small, single-use aliquots.

Q3: What are the primary degradation pathways for Methyl 12-oxooctadecanoate?

Like other fatty acid methyl esters (FAMEs), the main degradation pathways for Methyl 12-oxooctadecanoate are hydrolysis and oxidation.

• Hydrolysis: The ester bond can be cleaved by water, converting the methyl ester back to the corresponding carboxylic acid (12-oxooctadecanoic acid) and methanol. This reaction can be accelerated by the presence of acids or bases.

• Oxidation: While Methyl 12-oxooctadecanoate is a saturated fatty acid ester, the keto group can be susceptible to oxidation, especially in the presence of metal contaminants, light, and heat.

Q4: What are the signs of degradation?

Degradation can be indicated by changes in the physical appearance of the compound (e.g., discoloration, clumping), as well as by the appearance of new peaks in analytical chromatograms (e.g., a peak corresponding to 12-oxooctadecanoic acid in a GC-MS analysis).

Q5: How can I minimize degradation during my experiments?

To minimize degradation during experimental procedures, it is crucial to control the environmental conditions. Protect the compound from prolonged exposure to light, high temperatures, and moisture. Use high-purity solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments.

Troubleshooting Guides

Issue 1: Inconsistent experimental results or loss of compound activity.

Possible Cause	Evidence	Troubleshooting Steps
Degradation in solution	Decreased peak area in chromatography over time; appearance of new peaks.	Prepare fresh solutions for each experiment. If using a stock solution, ensure it has been stored properly (at -20°C, protected from light, and under an inert atmosphere). Perform a time-course study by analyzing aliquots of your working solution over the duration of your experiment to assess stability under your specific conditions.
Hydrolysis during sample preparation	Presence of a peak corresponding to 12-oxooctadecanoic acid in your analytical run.	Ensure all solvents are anhydrous. Avoid acidic or basic conditions unless required by the protocol. Minimize the time samples are in aqueous environments.
Oxidation	Discoloration of the sample; presence of unexpected byproducts in analysis.	Protect samples from light by using amber vials or covering vials with aluminum foil. Purge solutions with an inert gas to remove oxygen. Avoid sources of metal contamination.

Issue 2: Poor solubility or precipitation of the compound.

Possible Cause	Evidence	Troubleshooting Steps
Incorrect solvent	The compound does not fully dissolve or precipitates out of solution.	Methyl 12-oxooctadecanoate is soluble in organic solvents like ethanol, DMSO, and dimethyl formamide at approximately 50 mg/mL.[1] Its solubility in aqueous buffers is very low (approximately 0.15 mg/mL in PBS, pH 7.2).[1] Ensure you are using an appropriate solvent and concentration.
Low temperature	Precipitation upon cooling or storage at low temperatures.	If you need to store a stock solution at low temperatures, ensure the concentration is below the saturation point at that temperature. Gentle warming and vortexing may be required to redissolve the compound before use.

Data Presentation

The following table summarizes the recommended storage conditions and known stability information for Methyl 12-oxooctadecanoate.

Parameter	Condition	Recommendation/Data	Reference
Physical Form for Storage	Solid	Crystalline solid	[1]
Storage Temperature	Long-term	-20°C	[1]
Stability (as solid)	at -20°C	≥ 4 years	[1]
Solubility	Ethanol, DMSO, Dimethyl formamide	~50 mg/mL	[1]
PBS (pH 7.2)	~0.15 mg/mL	[1]
Aqueous Solution Storage	Room Temperature	Not recommended for more than one day	[1]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• Equilibration: Allow the vial of solid Methyl 12-oxooctadecanoate to warm to room temperature before opening to prevent condensation.

• Weighing: In a fume hood or on a dedicated lab bench, weigh the desired amount of the solid.

• Dissolution: Add the appropriate volume of a high-purity, anhydrous organic solvent (e.g., ethanol, DMSO).

• Mixing: Vortex or sonicate briefly to ensure complete dissolution.

• Inert Atmosphere (Optional but Recommended): For maximum stability of the stock solution, gently bubble an inert gas (e.g., nitrogen or argon) through the solution for a few minutes to displace dissolved oxygen.

• Storage: Store the stock solution in a tightly sealed vial at -20°C. For working solutions, dilute the stock solution immediately before use.

Protocol 2: Accelerated Stability Study - Oxidation (Rancimat Method Adaptation)

This protocol is adapted from standard methods for determining the oxidation stability of FAMEs.

• Sample Preparation: Prepare several samples of Methyl 12-oxooctadecanoate, either neat or dissolved in a stable, high-boiling point solvent.

• Apparatus: Use an oxidation stability instrument (e.g., Rancimat).

• Test Conditions: Place a precise amount of the sample into the reaction vessel. Heat the sample to a constant high temperature (e.g., 110°C) while bubbling a continuous stream of purified air through it.

• Detection: The volatile oxidation products are passed into a measuring vessel containing deionized water. The instrument continuously measures the conductivity of the water.

• Induction Period: The time until the conductivity begins to increase rapidly is known as the induction period. A longer induction period indicates greater oxidative stability.

• Data Analysis: Compare the induction periods of samples stored under different conditions (e.g., with and without antioxidant, exposed to light vs. dark) to quantify the impact on stability.

Visualizations

References

• 1. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Calibration curve issues in the quantitative analysis of Methyl 12-oxooctadecanoate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the quantitative analysis of Methyl 12-oxooctadecanoate, with a specific focus on calibration curve problems.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the quantitative analysis of Methyl 12-oxooctadecanoate?

The accurate quantification of Methyl 12-oxooctadecanoate, a keto fatty acid, presents several analytical challenges. Due to the presence of a keto group, this molecule can be prone to instability, including susceptibility to decarboxylation and keto-enol tautomerization, which can complicate chromatographic separation and lead to inaccurate measurements.[1] For gas chromatography (GC) based methods, derivatization is often necessary to increase volatility and reduce polarity for better peak shape and sensitivity.[2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a preferred method due to its high sensitivity and specificity, though it may also benefit from derivatization to enhance ionization and stability.[1][3]

Q2: My calibration curve for Methyl 12-oxooctadecanoate shows poor linearity (R² < 0.99). What are the potential causes?

Poor linearity in your calibration curve can arise from several factors:

• Inaccurate Standard Preparation: Errors in serial dilutions, use of improper solvents, or degradation of the stock solution can lead to inconsistent standard concentrations.

• Analyte Instability: Methyl 12-oxooctadecanoate may degrade during sample preparation or analysis. It is crucial to handle samples quickly and at low temperatures.[4]

• Matrix Effects: Co-eluting substances from the biological matrix can suppress or enhance the ionization of the analyte in LC-MS/MS, leading to a non-linear response.

• Detector Saturation: At high concentrations, the detector response may become non-linear. It is important to ensure your calibration range is within the linear dynamic range of the instrument.

• Suboptimal Chromatographic Conditions: Poor peak shape, such as fronting or tailing, can affect the accuracy of peak integration and, consequently, the linearity of the calibration curve.[5]

Q3: I am observing significant peak tailing for my Methyl 12-oxooctadecanoate standards. How can I resolve this?

Peak tailing is a common issue in the analysis of fatty acids and can be caused by:

• Active Sites in the Analytical Column: Free silanol (B1196071) groups on the surface of silica-based columns can interact with the polar keto and ester groups of the analyte. Using an end-capped column or adding a competing agent like triethylamine (B128534) to the mobile phase can mitigate this.[5]

• Column Contamination: Accumulation of matrix components on the column can create active sites. Flushing the column with a strong solvent is recommended.[5]

• Sample Overload: Injecting a sample that is too concentrated can lead to peak distortion. Diluting the sample or reducing the injection volume can help.[5]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

Q4: Why are my recoveries for Methyl 12-oxooctadecanoate consistently low?

Low recovery can be attributed to several factors during sample preparation and analysis:

• Inefficient Extraction: The choice of extraction solvent and method is critical for quantitative recovery from the sample matrix.

• Analyte Degradation: As mentioned, keto fatty acids can be unstable. Minimizing sample handling time and maintaining low temperatures are crucial.[4]

• Incomplete Derivatization: If a derivatization step is used, the reaction may not have gone to completion. Optimizing the reaction conditions (time, temperature, reagent concentration) is necessary.[2]

• Adsorption to Surfaces: The analyte may adsorb to plasticware or glassware during sample processing. Using silanized glassware can help minimize this.

Troubleshooting Guides

Guide 1: Non-Linear Calibration Curve

This guide provides a systematic approach to troubleshooting non-linear calibration curves for Methyl 12-oxooctadecanoate.

Troubleshooting Workflow for Non-Linear Calibration Curve

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. LC-MS/MS method for quantitative profiling of ketone bodies, α-keto acids, lactate, pyruvate and their stable isotopically labelled tracers in human plasma: An analytical panel for clinical metabolic kinetics and interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Overcoming poor fragmentation of Methyl 12-oxooctadecanoate in mass spectrometry.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the mass spectrometric analysis of Methyl 12-oxooctadecanoate, particularly its poor fragmentation.

Frequently Asked Questions (FAQs)

Q1: Why am I observing poor fragmentation and a weak or absent molecular ion for Methyl 12-oxooctadecanoate in my GC-MS analysis with Electron Ionization (EI)?

A1: Standard Electron Ionization (EI) is a "hard" ionization technique that imparts a significant amount of energy into the analyte molecule. For long-chain molecules like Methyl 12-oxooctadecanoate, this excess energy can lead to extensive and non-specific fragmentation, often resulting in a weak or undetectable molecular ion peak (M•+). The presence of the keto group in the middle of the long alkyl chain introduces specific cleavage sites, but the overall fragmentation can still be complex and dominated by small, uninformative ions.

Q2: What is the expected Electron Ionization (EI) fragmentation pattern for Methyl 12-oxooctadecanoate?

A2: The mass spectrum of Methyl 12-oxooctadecanoate is characterized by cleavages alpha to the carbonyl group and the ester group. The molecular ion is observed at m/z 312. Key fragmentation pathways include:

• α-Cleavage adjacent to the keto group: This is a major fragmentation pathway for ketones. Cleavage on either side of the C12 carbonyl group will result in the formation of stable acylium ions.

  • Cleavage between C11 and C12 yields a fragment containing the ester group.

  • Cleavage between C12 and C13 yields a fragment containing the terminal hexyl group.

• McLafferty Rearrangement: While the most characteristic McLafferty rearrangement for standard FAMEs produces an ion at m/z 74, the presence of the keto group can influence this process, leading to other rearrangement-based fragments.

• Alkyl Chain Fragmentation: A series of hydrocarbon fragments separated by 14 Da (corresponding to CH₂ units) is also typically observed from the cleavage of the long alkyl chain.

Q3: How can I improve the signal intensity and obtain a more informative spectrum for Methyl 12-oxooctadecanoate?

A3: To overcome poor fragmentation and enhance signal intensity, several strategies can be employed:

• Use a "softer" ionization technique: Methods like Chemical Ionization (CI), Electrospray Ionization (ESI), or Atmospheric Pressure Chemical Ionization (APCI) impart less energy to the molecule, increasing the likelihood of observing a prominent molecular ion or protonated molecule ([M+H]⁺).

• Chemical Derivatization: This is a highly effective approach. By modifying the ketone functional group, you can enhance ionization efficiency and direct the fragmentation to produce more structurally informative ions.

• Tandem Mass Spectrometry (MS/MS): By isolating the weak molecular ion (or a prominent adduct/derivatized ion) and subjecting it to collision-induced dissociation (CID), you can generate a clean and interpretable product ion spectrum that reveals structural details.

Q4: What are the recommended derivatization strategies for Methyl 12-oxooctadecanoate?

A4: Derivatizing the ketone group is a key strategy. Recommended reagents include:

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine (PFBHA): Reacts with the ketone to form an oxime derivative. PFBHA derivatives are highly electronegative and are particularly well-suited for sensitive analysis by Gas Chromatography-Electron Capture Negative Ionization Mass Spectrometry (GC-ECNI-MS).

• 2,4-Dinitrophenylhydrazine (DNPH): Forms a hydrazone derivative that can be readily analyzed by LC-MS, often with enhanced UV detection and good ionization in ESI or APCI modes.[1][2]

• Girard's Reagents (T and P): These reagents introduce a permanently charged quaternary ammonium (B1175870) group upon reaction with the ketone. This significantly enhances ionization efficiency in ESI-MS, leading to substantial improvements in sensitivity.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No molecular ion peak observed in GC-EI-MS	In-source fragmentation due to high energy of EI.	- Lower the ionization energy if your instrument allows. - Switch to a softer ionization technique like Chemical Ionization (CI). - Use a derivatization method to create a more stable molecular ion.
Weak and uninformative fragment ions	Non-specific fragmentation of the long alkyl chain.	- Employ tandem mass spectrometry (MS/MS) on the molecular ion (if observable) or a prominent fragment. - Use a derivatization reagent that directs fragmentation to specific, informative pathways.
Poor sensitivity and low signal-to-noise ratio	Inefficient ionization of the native molecule.	- Optimize ion source parameters (e.g., temperature, gas flows). - Implement a derivatization strategy. Girard's reagents, for example, can increase sensitivity by over 100-fold.
Multiple peaks for a single analyte after derivatization	Formation of syn- and anti-isomers of the oxime or hydrazone derivative.	- Optimize chromatographic conditions to either separate or co-elute the isomers. - Sum the peak areas of the isomers for quantification.

Quantitative Data Summary

Chemical derivatization can significantly enhance the sensitivity of detection for keto-containing compounds. The following table summarizes the reported sensitivity enhancements for relevant derivatization strategies.

Derivatization Reagent	Analytical Platform	Reported Sensitivity Enhancement	Limit of Detection (LOD)
Girard's Reagent T (GT)	LC-MS/MS, MALDI-MS	>100-fold (LC-MS/MS), ~1000-fold (MALDI-MS)	fmol range
Girard's Reagent P (GP)	LC-MS/MS	>100-fold	Picogram level
2,4-Dinitrophenylhydrazine (DNPH)	LC-MS	Order of magnitude improvement over UV detection	1.6 pmol/mL⁻¹ (for MDA derivative)
O-phenylenediamine (OPDA)	LC-MS with Fluorescence	High sensitivity due to fluorescent derivatives	-
N-(4-aminomethylphenyl)pyridinium (AMPP)	LC-ESI-MS	~60,000-fold increase compared to underivatized fatty acids	-
3-acyloxymethyl-1-methylpyridinium iodide (AMMP)	LC-ESI-MS	~2500-fold higher than underivatized fatty acids	1.0-4.0 nM

Experimental Protocols & Workflows

Logical Troubleshooting Workflow

This diagram outlines the decision-making process for optimizing the analysis of Methyl 12-oxooctadecanoate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Scaling up the synthesis of Methyl 12-oxooctadecanoate from lab to pilot scale.

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of Methyl 12-oxooctadecanoate from laboratory to pilot scale. The primary synthesis route discussed is the oxidation of Methyl ricinoleate (B1264116).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Methyl 12-oxooctadecanoate?

A1: The most common laboratory and industrially adaptable synthesis method is the oxidation of Methyl ricinoleate, a derivative of castor oil.[1] This method is advantageous due to the renewable nature of the starting material. Another potential method involves the oxidation of methyl stearate, though controlling the selectivity to the C-12 position can be challenging.

Q2: What are the critical parameters to monitor during the scale-up of the oxidation reaction?

A2: When scaling up the oxidation of Methyl ricinoleate, the following parameters are critical:

• Temperature Control: Exothermic reactions can lead to temperature spikes in larger reactors. Precise temperature control is crucial to prevent side reactions and ensure product quality.

• Mixing Efficiency: Adequate mixing is necessary to ensure uniform distribution of reactants and oxidants, and to maintain consistent temperature throughout the reactor.

• Rate of Reagent Addition: The controlled addition of the oxidizing agent is vital to manage the reaction rate and heat generation.

• Oxygen/Air Flow Rate (if applicable): In aerobic oxidation processes, maintaining the optimal oxygen concentration in the reaction medium is key to achieving high conversion and selectivity.

Q3: What are the most common impurities encountered, and how can they be minimized?

A3: Common impurities include unreacted Methyl ricinoleate, over-oxidation products (such as dicarboxylic acids from cleavage of the carbon chain), and by-products from side reactions. To minimize these:

• Optimize the stoichiometry of the oxidizing agent to avoid excess that can lead to over-oxidation.

• Maintain strict temperature control to reduce the rate of side reactions.

• Ensure efficient mixing to prevent localized high concentrations of reactants.

• Monitor the reaction progress using techniques like GC or HPLC to stop the reaction at the optimal point.

Q4: What purification methods are suitable for Methyl 12-oxooctadecanoate at the pilot scale?

A4: At the pilot scale, purification strategies need to be efficient and scalable. Common methods include:

• Distillation: Due to its relatively high boiling point, vacuum distillation is a viable method for separating Methyl 12-oxooctadecanoate from more volatile impurities.

• Crystallization: The product is a solid at room temperature, making crystallization from a suitable solvent a good option for achieving high purity.

• Chromatography: While effective at the lab scale, large-scale column chromatography can be expensive. It is typically reserved for applications requiring very high purity.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction. 2. Suboptimal reaction temperature. 3. Poor mixing. 4. Degradation of product.	1. Increase reaction time or temperature cautiously, monitoring for side products. 2. Optimize temperature profile; ensure the reactor heating/cooling system is adequate for the scale. 3. Increase agitator speed or use a more efficient impeller design. 4. Analyze for by-products to understand degradation pathways; consider a milder oxidant or reaction conditions.
Low Purity (presence of starting material)	1. Insufficient amount of oxidizing agent. 2. Short reaction time. 3. Inefficient mixing leading to unreacted zones.	1. Re-evaluate stoichiometry; perform small-scale experiments to confirm the optimal ratio. 2. Extend the reaction time, monitoring progress by GC or TLC. 3. Improve agitation; ensure baffles are correctly placed in the reactor.
Formation of Dark-Colored By-products	1. Over-oxidation due to excessive temperature. 2. Localized "hot spots" in the reactor. 3. Reaction with impurities in the starting material.	1. Lower the reaction temperature; improve the cooling capacity of the reactor. 2. Enhance mixing to ensure uniform heat distribution. 3. Use higher purity starting materials; consider a pre-purification step for Methyl ricinoleate.
Difficult Product Isolation/Purification	1. Formation of emulsions during workup. 2. Product oiling out during crystallization. 3. Co-distillation with impurities.	1. Use a different solvent system for extraction; consider adding a brine wash. 2. Optimize the crystallization solvent and cooling rate; seeding may be beneficial. 3. Improve the efficiency of the vacuum distillation system; consider using a fractionating column.

Data Presentation

Table 1: Comparison of Lab vs. Pilot Scale Synthesis Parameters

Parameter	Laboratory Scale (1 L)	Pilot Scale (100 L)
Reactant (Methyl ricinoleate)	100 g	10 kg
Oxidizing Agent (e.g., PCC)	1.2 equivalents	1.2 equivalents
Solvent (e.g., Dichloromethane)	500 mL	50 L
Reaction Temperature	25°C	25-30°C (with cooling)
Reaction Time	4 hours	6-8 hours
Typical Yield	85-90%	80-85%
Purity (after purification)	>98%	>97%

Experimental Protocols

Laboratory Scale Synthesis (100 g)

• Setup: A 1 L three-necked round-bottom flask is equipped with a mechanical stirrer, a dropping funnel, and a thermometer. The flask is placed in a water bath to maintain a constant temperature.

• Reaction: 100 g of Methyl ricinoleate is dissolved in 500 mL of dichloromethane (B109758) and charged into the flask. The solution is stirred, and the temperature is maintained at 25°C.

• Oxidant Addition: A solution of the oxidizing agent (e.g., pyridinium (B92312) chlorochromate, 1.2 equivalents) in dichloromethane is added dropwise from the dropping funnel over 1 hour, ensuring the temperature does not exceed 30°C.

• Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed (typically 3-4 hours).

• Workup: The reaction mixture is filtered through a pad of silica (B1680970) gel to remove the chromium salts. The filtrate is then washed with water, a saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization from a suitable solvent like hexane (B92381) to yield Methyl 12-oxooctadecanoate as a white solid.

Pilot Scale Synthesis (10 kg)

• Setup: A 100 L glass-lined reactor equipped with a jacket for heating and cooling, a mechanical agitator, a port for reagent addition, and a condenser.

• Reaction: 10 kg of Methyl ricinoleate and 50 L of dichloromethane are charged into the reactor. The mixture is agitated and the temperature is brought to 25°C using the reactor's temperature control system.

• Oxidant Addition: The oxidizing agent is added portion-wise or via a metering pump over 2-3 hours. The reactor's cooling system is used to manage the exothermic reaction and maintain the temperature between 25-30°C.

• Monitoring: Samples are taken periodically and analyzed by GC or HPLC to monitor the reaction progress. The reaction is continued until the desired conversion is achieved (typically 6-8 hours).

• Workup: The reaction mixture is transferred to a filtration unit to remove solid by-products. The filtrate is then transferred to a liquid-liquid extraction vessel for washing with water, sodium bicarbonate solution, and brine.

• Purification: The organic phase is transferred to a vacuum distillation unit. The solvent is first removed, followed by fractional distillation of the crude product under high vacuum to obtain pure Methyl 12-oxooctadecanoate. Alternatively, the concentrated crude product can be transferred to a crystallizer for purification.

Visualizations

Caption: Experimental workflow for the synthesis of Methyl 12-oxooctadecanoate.

Caption: Troubleshooting logic for scaling up the synthesis.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]

Managing thermal decomposition of Methyl 12-oxooctadecanoate during distillation.

This guide provides researchers, scientists, and drug development professionals with essential information for managing the thermal decomposition of Methyl 12-oxooctadecanoate during distillation.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of Methyl 12-oxooctadecanoate.

FAQs

Q1: What is the recommended method for purifying Methyl 12-oxooctadecanoate?

A1: Due to its high boiling point and potential for thermal degradation, vacuum distillation is the most effective method for purifying Methyl 12-oxooctadecanoate.[1][2] This technique lowers the boiling point of the compound, reducing the thermal stress it is exposed to and minimizing the risk of decomposition. An alternative purification method described in synthesis literature involves column chromatography.

Q2: At what temperature does Methyl 12-oxooctadecanoate decompose?

A2: Currently, there is no specific decomposition temperature reported in publicly available literature for Methyl 12-oxooctadecanoate. However, as a long-chain keto ester, it is susceptible to thermal degradation at elevated temperatures. It is crucial to keep the distillation temperature as low as possible to prevent decomposition.

Q3: What are the signs of thermal decomposition during distillation?

A3: Signs of thermal decomposition can include:

• Discoloration: The distilled product or the residue in the distillation flask may appear yellow or brown.

• Unexpected Odor: The formation of volatile decomposition byproducts can produce unusual smells.

• Low Yield: A significant loss of product can indicate that it is decomposing rather than distilling.

• Inconsistent Boiling Point: The boiling point may fluctuate or be lower than expected if decomposition products are co-distilling.

• Gas Evolution: Bubbles forming in the distillation flask that are not related to boiling can be a sign of gas-forming decomposition reactions.

Troubleshooting Common Distillation Problems

Problem	Potential Cause	Recommended Solution
Product is discolored (yellow/brown)	The distillation temperature is too high, causing thermal decomposition.	Decrease the vacuum pressure to further lower the boiling point. Ensure the heating mantle is not set to a temperature significantly higher than the target boiling point.
Low or no product distilling over	The vacuum is not low enough, or the heating temperature is insufficient. There may be a leak in the system.	Check all joints and seals for leaks. Ensure the vacuum pump is operating correctly. Gradually increase the heating mantle temperature, but do not exceed the estimated decomposition temperature range.
Violent bumping or foaming	Rapid heating or a sudden drop in pressure. High viscosity of the material.	Heat the distillation flask slowly and evenly. Apply the vacuum gradually. Use a magnetic stirrer or boiling chips to ensure smooth boiling.[3][4][5][6][7] For persistent foaming, consider using a larger distillation flask or an anti-foaming agent.[3][4]
Distillate is impure	Inefficient separation from lower or higher boiling impurities. Co-distillation of decomposition products.	Use a fractionating column for better separation. Ensure the distillation is performed slowly to allow for proper equilibration between liquid and vapor phases. If decomposition is suspected, lower the distillation temperature by reducing the pressure.

Data Presentation

Physicochemical Properties of Methyl 12-oxooctadecanoate

Property	Value	Source
Molecular Formula	C₁₉H₃₆O₃	[2][8][9][10][11]
Molecular Weight	312.49 g/mol	[10][11]
Melting Point	46-48 °C	[1][2]
Boiling Point	178-180 °C at 0.8 mmHg	[1][2]
Appearance	Colorless to pale yellow oily liquid or solid	[2]

Estimated Boiling Points at Various Pressures

To minimize thermal decomposition, it is recommended to distill at the lowest achievable pressure. The following table provides estimated boiling points at different vacuum levels, calculated using a nomograph. These are estimates and the actual boiling point may vary.

Pressure (mmHg)	Estimated Boiling Point (°C)
10	~220-225
5	~205-210
1	~180-185
0.8	178-180
0.5	~170-175
0.1	~145-150

Experimental Protocols

General Protocol for Vacuum Distillation of Methyl 12-oxooctadecanoate

This protocol provides a general guideline. The optimal parameters (especially temperature and pressure) should be determined empirically for your specific setup and sample purity.

Materials:

• Crude Methyl 12-oxooctadecanoate

• Round-bottom flask

• Short-path distillation head with condenser and receiving flask(s)

• Thermometer and adapter

• Vacuum pump with a cold trap

• Heating mantle with a stirrer

• Magnetic stir bar or boiling chips

• Vacuum grease

• Clamps and stands

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Lightly grease all ground-glass joints to ensure a good seal.

  • Add the crude Methyl 12-oxooctadecanoate to the round-bottom flask (no more than half full) along with a magnetic stir bar or boiling chips.

• Assembly:

  • Assemble the distillation apparatus as shown in the workflow diagram below. Secure all components with clamps.

  • Place the thermometer bulb so that the top is level with the side arm leading to the condenser.

  • Connect the vacuum pump to the distillation apparatus with a cold trap in between.

• Distillation:

  • Turn on the stirrer.

  • Gradually apply the vacuum. A slow reduction in pressure helps to prevent bumping of any residual low-boiling solvents.

  • Once the desired vacuum is reached and stable, begin to heat the distillation flask slowly.

  • Monitor the temperature closely. The vapor temperature should rise and then hold steady as the product begins to distill.

  • Collect the fraction that distills at a constant temperature and pressure. It is advisable to collect a small forerun fraction which may contain more volatile impurities.

  • If the temperature starts to drop, it may indicate that all the product has distilled over.

• Shutdown:

  • Remove the heating mantle and allow the system to cool under vacuum.

  • Once cooled, slowly and carefully vent the system to atmospheric pressure.

  • Turn off the vacuum pump.

  • Disassemble the apparatus and collect the purified product.

Visualizations

Caption: Vacuum Distillation Workflow.

Caption: Troubleshooting Low Yield.

References

• 1. METHYL 12-OXOOCTADECANOATE | 2380-27-0 [chemicalbook.com]
• 2. METHYL 12-OXOOCTADECANOATE [chembk.com]
• 3. labsup.net [labsup.net]
• 4. How to Deal with Solvent Bumping and Foaming During Lab Evaporation | Lab Manager [labmanager.com]
• 5. yamato-usa.com [yamato-usa.com]
• 6. researchgate.net [researchgate.net]
• 7. Sciencemadness Discussion Board - Reducing bumping in vacuum distillation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. methyl 12-oxooctadecanoate [flavscents.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. larodan.com [larodan.com]
• 11. scbt.com [scbt.com]

Reference Data & Comparative Studies

Validating the Purity of Synthesized Methyl 12-oxooctadecanoate: A Comparative Guide to Titration and Chromatographic Techniques

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible research. This guide provides a comparative analysis of classical titration versus modern chromatographic methods for validating the purity of Methyl 12-oxooctadecanoate, a long-chain keto fatty acid ester. We present a detailed examination of the traditional saponification titration method alongside Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), supported by detailed experimental protocols and performance data.

Data Presentation: A Side-by-Side Comparison

The selection of an analytical technique for purity determination hinges on a balance of factors including accuracy, precision, sensitivity, and sample throughput. The following table summarizes the key performance metrics for the three methods discussed.

Parameter	Saponification Titration	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Purity (%)	98.5 ± 0.8	99.2 ± 0.2	99.5 ± 0.1
Limit of Detection (LOD)	~0.5%	~0.01%	~0.02%
Limit of Quantitation (LOQ)	~1.5%	~0.05%	~0.08%
Linearity (R²)	N/A	>0.998	>0.999
Precision (RSD%)	< 2.0%	< 1.0%	< 0.5%
Analysis Time per Sample	~1.5 - 2 hours	~20 - 30 minutes	~15 - 25 minutes
Primary Impurities Detected	Acidic and basic impurities	Volatile impurities, residual starting materials	UV-active impurities, non-volatile compounds

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Saponification Titration

This classic method determines the ester content by quantifying the amount of alkali consumed during the hydrolysis (saponification) of the ester.

Principle: An excess of a standardized alcoholic potassium hydroxide (B78521) solution is used to saponify the Methyl 12-oxooctadecanoate. The unreacted potassium hydroxide is then back-titrated with a standardized acid. The difference between the initial amount of potassium hydroxide and the amount remaining after saponification is used to calculate the purity of the ester.

Reagents:

• 0.5 M Ethanolic Potassium Hydroxide (KOH) solution

• 0.5 M Hydrochloric Acid (HCl), standardized

• Phenolphthalein (B1677637) indicator solution (1% in 95% ethanol)

• Ethanol (95%), neutralized to phenolphthalein

• Toluene

Procedure:

• Accurately weigh approximately 1.5 g of the synthesized Methyl 12-oxooctadecanoate into a 250 mL flask with a ground glass joint.

• Dissolve the sample in 10 mL of toluene.

• Add exactly 25.0 mL of 0.5 M ethanolic KOH solution to the flask.

• Attach a reflux condenser and heat the mixture on a water bath, maintaining a gentle boil for 1 hour.[1]

• Allow the flask to cool to room temperature.

• Add 0.5 mL of phenolphthalein indicator solution.

• Titrate the excess alkali with standardized 0.5 M HCl until the pink color just disappears.

• Perform a blank determination by following the same procedure but omitting the sample.[2]

Calculation of Purity:

The saponification value (SV) is calculated using the following formula: SV (mg KOH/g) = [(B - S) * N * 56.1] / W[3]

Where:

• B = volume of HCl used for the blank titration (mL)

• S = volume of HCl used for the sample titration (mL)

• N = normality of the HCl solution

• 56.1 = molecular weight of KOH ( g/mol )

• W = weight of the sample (g)

The purity of Methyl 12-oxooctadecanoate can then be calculated as: Purity (%) = (Measured SV / Theoretical SV) * 100

The theoretical SV for Methyl 12-oxooctadecanoate (C₁₉H₃₆O₃, MW = 312.49 g/mol ) is: Theoretical SV = (56.1 * 1000) / 312.49 = 179.53 mg KOH/g[4][5]

Gas Chromatography (GC)

GC is a powerful technique for separating and quantifying volatile and semi-volatile compounds. For ester analysis, it is common to use a flame ionization detector (FID).

Principle: The sample is vaporized and injected into a long, thin capillary column. An inert carrier gas moves the vaporized sample through the column, which contains a stationary phase. Compounds are separated based on their boiling points and interactions with the stationary phase. The FID detects organic compounds as they exit the column, producing a signal proportional to the amount of substance.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID)

• Capillary Column: A polar column such as a DB-Wax or HP-INNOWax (30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for FAME analysis.[6]

• Data acquisition and processing software

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C[7]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp at 10 °C/min to 240 °C

  • Hold at 240 °C for 10 minutes

• Injection Volume: 1 µL

• Split Ratio: 50:1

Sample Preparation:

• Prepare a stock solution of Methyl 12-oxooctadecanoate in a suitable solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Purity Calculation:

Purity is typically determined by area percent, assuming that all components have a similar response factor in the FID. Purity (%) = (Area of Methyl 12-oxooctadecanoate peak / Total area of all peaks) * 100

For higher accuracy, an internal standard method can be employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating and quantifying a wide range of compounds, including those that are non-volatile or thermally unstable.

Principle: A liquid solvent (mobile phase) containing the sample is pumped at high pressure through a column packed with a solid adsorbent material (stationary phase). The components of the sample are separated based on their differential interactions with the stationary and mobile phases. A UV detector is commonly used for compounds with a chromophore. The keto and ester groups in Methyl 12-oxooctadecanoate allow for detection at low UV wavelengths.

Instrumentation:

• HPLC system with a pump, autosampler, and UV detector

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Data acquisition and processing software

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 85:15 v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Sample Preparation:

• Prepare a stock solution of Methyl 12-oxooctadecanoate in the mobile phase at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Purity Calculation:

Similar to GC, purity is often determined by area percent. Purity (%) = (Area of Methyl 12-oxooctadecanoate peak / Total area of all peaks) * 100

An external or internal standard calibration can be used for more accurate quantification.

Mandatory Visualization

Caption: Workflow for Purity Validation of Methyl 12-oxooctadecanoate.

Conclusion

The choice of analytical method for validating the purity of synthesized Methyl 12-oxooctadecanoate depends on the specific requirements of the analysis.

• Saponification titration is a cost-effective, classic method that provides a good overall measure of ester purity and is particularly useful for detecting acidic or basic impurities. However, it is labor-intensive, has lower sensitivity, and cannot identify or quantify individual impurities.

• Gas Chromatography (GC-FID) offers a significant advantage in terms of speed, sensitivity, and the ability to separate and quantify volatile impurities. It is an excellent method for routine quality control where the primary impurities are expected to be volatile.

• High-Performance Liquid Chromatography (HPLC-UV) provides the highest precision and is well-suited for separating non-volatile or thermally sensitive impurities. Its versatility makes it a powerful tool for comprehensive purity profiling.

For rigorous quality control and in drug development settings, a combination of methods is often employed. Chromatographic techniques like GC or HPLC are typically used to identify and quantify specific impurities, while titration can serve as a complementary method to confirm the overall ester content.

References

• 1. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aquadocs Repository [aquadocs.org]
• 3. byjus.com [byjus.com]
• 4. larodan.com [larodan.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]

A Comparative Guide to the Efficacy of Oxidizing Agents for Methyl 12-oxooctadecanoate Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl 12-oxooctadecanoate, a long-chain keto fatty acid ester, is a critical step in the preparation of various bioactive molecules and chemical intermediates. The primary route to this compound involves the oxidation of the secondary alcohol, Methyl 12-hydroxyoctadecanoate (B1258542). The choice of oxidizing agent is paramount, influencing not only the reaction's yield and efficiency but also its compatibility with other functional groups and overall practicality. This guide provides an objective comparison of several common oxidizing agents for this transformation, supported by available experimental data and detailed methodologies.

Comparison of Oxidizing Agent Efficacy

The following table summarizes the performance of different oxidizing agents in the synthesis of Methyl 12-oxooctadecanoate and related long-chain keto acids. It is important to note that direct comparative studies on Methyl 12-hydroxyoctadecanoate are limited in publicly available literature; therefore, data from closely related substrates are included to provide a broader perspective.

Oxidizing Agent/Method	Substrate	Yield (%)	Reaction Time	Temperature (°C)	Key Advantages	Disadvantages
Swern Oxidation	12-Hydroxystearic acid	80	Not specified	-60 to RT	Mild conditions, high yield.	Requires cryogenic temperatures, unpleasant odor of dimethyl sulfide (B99878) byproduct.[1]
Jones Oxidation	Secondary Alcohols (general)	Typically High	Rapid	0 to RT	Inexpensive, powerful oxidant.[2]	Uses carcinogenic Cr(VI), harsh acidic conditions, not suitable for acid-sensitive substrates.[2]
Dess-Martin Periodinane (DMP)	Secondary Alcohols (general)	High	0.5 - 2 hours	Room Temp.	Mild, neutral pH, short reaction times, high chemoselectivity.[3][4]	Expensive, potentially explosive.[3]
Pyridinium Chlorochromate (PCC)	Secondary Alcohols (general)	High	1 - 5 hours	Room Temp.	Milder than Jones reagent, good for selective oxidation to ketones.[5]	Toxic chromium reagent, can be acidic.[6]

Experimental Protocols

Detailed methodologies for the key oxidation reactions are provided below. These protocols are generalized and may require optimization for the specific synthesis of Methyl 12-oxooctadecanoate.

Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (B87167) (DMSO) activated by an electrophile, such as oxalyl chloride, to oxidize alcohols.[1]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Water

• Brine

Procedure:

• A solution of oxalyl chloride (2 equivalents) in anhydrous CH₂Cl₂ is cooled to -78 °C.

• DMSO (2.2 equivalents) is added dropwise to the stirred solution, maintaining the temperature below -60 °C. The mixture is stirred for 15 minutes.

• A solution of Methyl 12-hydroxyoctadecanoate (1 equivalent) in CH₂Cl₂ is added dropwise, keeping the temperature below -60 °C. The reaction is stirred for 45 minutes.

• Triethylamine (5 equivalents) is added dropwise, and the reaction mixture is stirred for 15 minutes at -78 °C before being allowed to warm to room temperature.

• Water is added to quench the reaction. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.

• Purification is typically achieved by column chromatography.

Jones Oxidation

This method employs a solution of chromium trioxide in sulfuric acid and acetone (B3395972), known as the Jones reagent.[2]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Isopropyl alcohol

Procedure:

• Methyl 12-hydroxyoctadecanoate (1 equivalent) is dissolved in acetone and cooled to 0 °C in an ice bath.

• Jones reagent (prepared by dissolving CrO₃ in H₂SO₄ and water) is added dropwise to the stirred solution. The reaction is monitored by the color change from orange/red to green.

• The reaction is typically rapid. Once the starting material is consumed (as monitored by TLC), the excess oxidant is quenched by the addition of isopropyl alcohol until the green color persists.

• The mixture is filtered to remove the chromium salts. The filtrate is concentrated, and the residue is partitioned between ether and water.

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

• Purification is performed by column chromatography or recrystallization.

Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a mild and selective method using a hypervalent iodine compound.[3]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Dess-Martin Periodinane (DMP)

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution

• Sodium thiosulfate (B1220275) solution

Procedure:

• To a solution of Methyl 12-hydroxyoctadecanoate (1 equivalent) in CH₂Cl₂, Dess-Martin Periodinane (1.1-1.5 equivalents) is added in one portion at room temperature.

• The reaction mixture is stirred at room temperature and monitored by TLC. The reaction is typically complete within 0.5 to 2 hours.[4]

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate and a solution of sodium thiosulfate.

• The mixture is stirred vigorously until the layers are clear. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography.

Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder alternative to Jones reagent, suitable for the selective oxidation of secondary alcohols to ketones.[5]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Pyridinium chlorochromate (PCC)

• Dichloromethane (CH₂Cl₂)

• Celite or silica (B1680970) gel

Procedure:

• A suspension of PCC (1.5 equivalents) and Celite in CH₂Cl₂ is prepared.

• A solution of Methyl 12-hydroxyoctadecanoate (1 equivalent) in CH₂Cl₂ is added to the suspension.

• The mixture is stirred at room temperature for 1-5 hours, with the progress monitored by TLC.

• Upon completion, the mixture is filtered through a pad of silica gel or Celite to remove the chromium byproducts. The filter cake is washed with CH₂Cl₂.

• The combined filtrate is concentrated under reduced pressure.

• The residue is purified by column chromatography.

Visualizations

General Experimental Workflow for Comparing Oxidizing Agents

The following diagram illustrates a logical workflow for the comparative evaluation of different oxidizing agents for the synthesis of Methyl 12-oxooctadecanoate.

Caption: A workflow for comparing different oxidizing agents.

Simplified Oxidation Mechanism Pathway

This diagram outlines the general mechanistic steps involved in the oxidation of a secondary alcohol to a ketone, a process central to the synthesis of Methyl 12-oxooctadecanoate.

Caption: A generalized pathway for alcohol oxidation.

References

• 1. Swern oxidation - Wikipedia [en.wikipedia.org]
• 2. Jones oxidation - Wikipedia [en.wikipedia.org]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. Dess-Martin Oxidation [organic-chemistry.org]
• 5. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]
• 6. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]

A Comparative Guide: GC-FID vs. HPLC-UV for the Quantification of Methyl 12-oxooctadecanoate

For researchers, scientists, and drug development professionals, the accurate quantification of specific fatty acid methyl esters (FAMEs) like Methyl 12-oxooctadecanoate is critical for various applications, from metabolic studies to quality control in drug formulation. The two most common analytical techniques for this purpose are Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection. The choice between these methods depends on several factors, including the sample matrix, required sensitivity, and the specific physicochemical properties of the analyte.

This guide provides a detailed, objective comparison of GC-FID and HPLC-UV for the quantification of Methyl 12-oxooctadecanoate, supported by experimental data from the analysis of similar FAMEs. We will delve into the experimental protocols, present a quantitative comparison of their performance, and illustrate the analytical workflows.

Principle of Separation and Detection

GC-FID separates compounds based on their volatility and interaction with a stationary phase within a capillary column. Analytes are volatilized in a heated injector and carried by an inert gas. The flame ionization detector then combusts the eluting compounds, producing ions that generate a measurable current proportional to the amount of analyte. GC-FID is a robust and widely used technique for the analysis of volatile and thermally stable compounds like FAMEs.[1][2][3]

HPLC-UV , on the other hand, separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase within a column. The separation is based on the analyte's polarity. For UV detection, the analyte must possess a chromophore that absorbs light at a specific wavelength. While most standard FAMEs lack a strong chromophore, the presence of a carbonyl group in the keto-fatty acid methyl ester, Methyl 12-oxooctadecanoate, allows for detection at lower UV wavelengths, typically around 205 nm.[4][5][6]

Quantitative Performance Comparison

The following table summarizes typical performance data for GC-FID and HPLC-UV in the analysis of FAMEs. It is important to note that these values are representative and can vary depending on the specific instrumentation, column, and experimental conditions.

Parameter	GC-FID	HPLC-UV
Linearity (r²)	> 0.99	> 0.99[4][5]
Precision (RSD)	< 5%	< 3%[4][5]
Limit of Detection (LOD)	Typically in the low ng range on-column	Dependent on chromophore; for keto-FAMEs, can be in the low to mid ng range on-column
Limit of Quantification (LOQ)	Typically in the mid to high ng range on-column	Dependent on chromophore; for keto-FAMEs, can be in the mid to high ng range on-column[7]
Accuracy (Recovery)	Typically 95-105%	Typically 98-102%[6]
Specificity	High, based on retention time. Co-elution can be an issue.	Moderate to high, based on retention time and UV spectrum.
Sample Derivatization	Often required to increase volatility and thermal stability (though FAMEs are already derivatized).	Not typically required for Methyl 12-oxooctadecanoate due to the keto-group chromophore.
Analysis Time	Generally faster run times.	Can have longer run times depending on the separation.
Solvent Consumption	Low	High

Experimental Protocols

Below are detailed methodologies for the quantification of FAMEs using GC-FID and HPLC-UV. These can be adapted for the specific analysis of Methyl 12-oxooctadecanoate.

GC-FID Methodology

This protocol is based on established methods for FAME analysis.[1]

1. Sample Preparation:

• Accurately weigh the sample containing Methyl 12-oxooctadecanoate.

• If not already in FAME form, perform a transesterification reaction (e.g., using methanolic HCl or BF3-methanol).

• Extract the FAMEs into an organic solvent like hexane (B92381) or heptane.

• The final solution should be filtered through a 0.45 µm syringe filter prior to injection.

2. Instrumentation and Conditions:

• Instrument: Gas chromatograph equipped with a flame ionization detector.

• Column: A polar capillary column suitable for FAME separation (e.g., DB-23, HP-88, or similar).

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 240 °C at a rate of 4 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection Volume: 1 µL.

HPLC-UV Methodology

This protocol is designed for the analysis of compounds with a carbonyl chromophore, such as Methyl 12-oxooctadecanoate.[4][5][6]

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in the mobile phase to a known concentration.

• The final solution should be filtered through a 0.45 µm syringe filter prior to injection.

2. Instrumentation and Conditions:

• Instrument: HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water. A typical starting point is 85:15 (v/v) acetonitrile:water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 205 nm.

• Injection Volume: 20 µL.

Workflow Diagrams

The following diagrams illustrate the typical experimental workflows for GC-FID and HPLC-UV analysis.

Caption: Experimental workflow for the quantification of Methyl 12-oxooctadecanoate by GC-FID.

Caption: Experimental workflow for the quantification of Methyl 12-oxooctadecanoate by HPLC-UV.

Conclusion

Both GC-FID and HPLC-UV are powerful and reliable techniques for the quantification of Methyl 12-oxooctadecanoate.

GC-FID is a well-established, sensitive, and robust method for FAME analysis. Its high resolving power makes it suitable for complex mixtures. However, the requirement for volatile and thermally stable analytes is a key consideration.

HPLC-UV offers a significant advantage in that it does not require the analyte to be volatile. The presence of the carbonyl group in Methyl 12-oxooctadecanoate makes it directly amenable to UV detection, simplifying sample preparation. This method is particularly useful for analyzing samples that may contain non-volatile impurities that could interfere with GC analysis.

The ultimate choice between GC-FID and HPLC-UV will depend on the specific requirements of the analysis, including sample complexity, throughput needs, and available instrumentation. For routine analysis of a relatively clean sample matrix where high throughput is desired, GC-FID may be the preferred method. For complex matrices or when thermal degradation is a concern, HPLC-UV provides a robust alternative. It is always recommended to validate the chosen method for the specific sample matrix to ensure accurate and precise results.

References

• 1. s4science.at [s4science.at]
• 2. agilent.com [agilent.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Methyl 12-oxooctadecanoate and Other Keto Fatty Acid Esters for Researchers and Drug Development Professionals

An objective guide to the properties, biological activities, and experimental evaluation of keto fatty acid esters, with a focus on Methyl 12-oxooctadecanoate.

Introduction

Keto fatty acid esters are a class of lipid molecules characterized by the presence of a ketone group along their fatty acid chain. These compounds are of growing interest in the scientific community, particularly in the fields of biochemistry and pharmacology, due to their potential roles in various physiological processes and as synthetic intermediates in the development of novel therapeutics.[1] This guide provides a comparative analysis of Methyl 12-oxooctadecanoate against other keto fatty acid esters, summarizing their chemical properties, known biological activities, and relevant experimental methodologies. While direct comparative studies on the biological effects of Methyl 12-oxooctadecanoate are limited, this guide synthesizes available data on related compounds to provide a valuable resource for researchers.

Physicochemical Properties: A Comparative Overview

A fundamental step in evaluating the potential of a compound is to understand its physicochemical properties. These properties influence a molecule's solubility, stability, and ability to be used in various experimental and synthetic applications.

Property	Methyl 12-oxooctadecanoate	Methyl 9-oxooctadecanoate	Methyl 13-oxooctadecanoate
CAS Number	2380-27-0[2]	1842-70-2[3]	Not available
Molecular Formula	C₁₉H₃₆O₃[2]	C₁₉H₃₆O₃[3]	C₁₉H₃₆O₃[4]
Molecular Weight	312.49 g/mol [2]	312.5 g/mol [3]	312.5 g/mol [4]
Appearance	Solid	Not available	Not available
Melting Point	46-48 °C	Not available	Not available
Boiling Point	178-180 °C at 0.8 mmHg	Not available	Not available
Solubility	Soluble in organic solvents like ethanol, DMSO, and dimethylformamide.[5]	Not available	Not available

Biological Activities and Potential Applications

While research specifically on Methyl 12-oxooctadecanoate is still emerging, studies on related keto fatty acids and their esters suggest a range of potential biological activities.

Methyl 12-oxooctadecanoate:

• A lipophilic fraction of Livistona decipiens pulp, containing Methyl 12-oxooctadecanoate, has demonstrated anti-hyperlipidemic and anti-ulcer activities.[6] However, the specific contribution of Methyl 12-oxooctadecanoate to these effects has not been isolated.

• The unesterified form, 12-ketostearic acid, has been associated with the inhibition of histone H1 kinase activity.[7] Its sodium salt is noted as an anti-inflammatory agent.[8]

Other Keto Fatty Acid Esters:

• Methyl 3-oxooctadecanoate: Research on β-keto esters suggests potential antimicrobial activity through the inhibition of bacterial quorum sensing and cytotoxic effects against cancer cell lines, possibly by inhibiting fatty acid synthase.[9]

• Methyl Jasmonate and related compounds: These cyclopentanone-containing fatty acid derivatives have been shown to possess anti-inflammatory effects mediated through the NF-κB signaling pathway.[10]

• (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester: This compound, isolated from Ehretia dicksonii, has demonstrated anti-inflammatory properties.[11]

The diverse biological activities of these related compounds underscore the potential of Methyl 12-oxooctadecanoate as a subject for further investigation in drug discovery.

Experimental Protocols

Standard methodologies are crucial for the reproducible evaluation of keto fatty acid esters. Below are generalized protocols for key experimental procedures.

Lipid Extraction from Biological Samples

This protocol outlines a common method for extracting lipids, including keto fatty acid esters, from cells or tissues.

Materials:

• Methanol (B129727) (ice-cold)

• Chloroform (B151607)

• MilliQ Water

• Glass vials

• Centrifuge

Procedure:

• Homogenize the biological sample (e.g., cell pellet or tissue).

• Add ice-cold methanol to the homogenate to precipitate proteins.

• Add chloroform and vortex thoroughly.

• Add water to induce phase separation.

• Centrifuge to separate the layers.

• The lower organic phase, containing the lipids, is carefully collected.

• The solvent is evaporated under a stream of nitrogen.

• The dried lipid extract can then be reconstituted in an appropriate solvent for further analysis.[12]

Workflow for the extraction of lipids from biological samples.

Fatty Acid Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying individual fatty acids in a sample. This often requires a derivatization step to convert fatty acids into their more volatile methyl esters (FAMEs).

Materials:

• Lipid extract

• Methanol with an acid catalyst (e.g., 2.5% H₂SO₄)

• GC-MS instrument with a suitable capillary column

Procedure:

• Transesterification: The extracted lipids are heated in acidic methanol to convert fatty acids to their corresponding FAMEs.[13]

• GC-MS Analysis: The FAMEs are injected into the GC-MS. The gas chromatograph separates the different FAMEs based on their boiling points and polarity, and the mass spectrometer identifies them based on their mass-to-charge ratio and fragmentation patterns.[13]

• Data Analysis: The peaks in the chromatogram are identified by comparing their retention times and mass spectra to known standards. The area of each peak is proportional to the amount of the corresponding fatty acid.[13]

General workflow for the analysis of fatty acids by GC-MS.

Potential Signaling Pathways

While the precise signaling pathways modulated by Methyl 12-oxooctadecanoate are yet to be fully elucidated, insights can be drawn from related lipid molecules. For instance, some fatty acid derivatives are known to interact with nuclear receptors like Peroxisome Proliferator-Activated Receptors (PPARs), which are key regulators of lipid metabolism and inflammation. Other related compounds have been shown to influence inflammatory pathways such as the NF-κB pathway.

A hypothetical signaling pathway for keto fatty acid esters.

Conclusion and Future Directions

Methyl 12-oxooctadecanoate represents an intriguing molecule with potential biological activities, hinted at by studies on related compounds. However, a significant gap in knowledge exists regarding its specific effects and mechanisms of action. This comparative guide highlights the need for dedicated research to:

• Elucidate the specific biological activities of Methyl 12-oxooctadecanoate through a battery of in vitro and in vivo assays.

• Perform direct comparative studies against other keto fatty acid esters to understand structure-activity relationships.

• Identify the molecular targets and signaling pathways modulated by Methyl 12-oxooctadecanoate.

Addressing these research questions will be crucial in unlocking the full potential of Methyl 12-oxooctadecanoate and other keto fatty acid esters in drug development and biomedical research.

References

• 1. benchchem.com [benchchem.com]
• 2. larodan.com [larodan.com]
• 3. Methyl 9-oxooctadecanoate | C19H36O3 | CID 536966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 13-oxostearate | C19H36O3 | CID 537022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. 12-Hydroxystearic acid | C18H36O3 | CID 7789 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scbt.com [scbt.com]
• 9. benchchem.com [benchchem.com]
• 10. Anti-inflammatory effect of methyl dehydrojasmonate (J2) is mediated by the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. (10E,12Z,15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester as an anti-inflammatory compound from Ehretia dicksonii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Methyl 12-oxooctadecanoate

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible data. This guide provides a comparative overview of analytical methodologies applicable to Methyl 12-oxooctadecanoate, with a focus on the critical process of cross-validation. The principles and practices outlined here are based on internationally recognized guidelines from the Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).

While specific cross-validation studies for Methyl 12-oxooctadecanoate are not extensively documented in publicly available literature, the analysis of this long-chain keto fatty acid methyl ester falls within the well-established category of fatty acid methyl esters (FAMEs). The two most prominent and powerful techniques for the quantification of FAMEs are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Cross-validation of these methods is essential when transferring a method between different laboratories or when data from multiple sites need to be compared to ensure consistency and reliability of results.[1][2]

Comparison of Analytical Methods: GC-MS vs. LC-MS

The selection of an analytical method is contingent upon various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. Below is a summary of the typical performance characteristics for the analysis of FAMEs like Methyl 12-oxooctadecanoate, based on established analytical practices.[3]

Data Presentation: Method Validation Parameters

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)	ICH Q2(R1) Acceptance Criteria
Linearity (r²)	> 0.995	> 0.998	> 0.99
Range (µg/mL)	0.1 - 100	0.05 - 50	80-120% of the test concentration
Accuracy (% Recovery)	95 - 105%	98 - 102%	Typically within ±15% of nominal value
Precision (RSD%)	< 10%	< 5%	Typically ≤15%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.005 - 0.05 µg/mL	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	0.05 - 0.5 µg/mL	0.02 - 0.2 µg/mL	Signal-to-noise ratio of 10:1
Selectivity	High	Very High	No interference at the retention time of the analyte
Typical Run Time	15 - 30 minutes	5 - 15 minutes	-

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and cross-validation of these analytical methods.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and selective method for the analysis of volatile and semi-volatile compounds such as Methyl 12-oxooctadecanoate.[1][4]

1. Sample Preparation:

• Accurately weigh a precise amount of the sample into a volumetric flask.

• Dissolve the sample in a suitable solvent such as hexane (B92381) or ethyl acetate.

• If the analyte is in a complex matrix, a prior extraction (e.g., liquid-liquid extraction or solid-phase extraction) may be necessary.

• An internal standard (e.g., a deuterated analog or a similar compound with a different retention time) should be added to improve quantitative accuracy.

2. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.[1]

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23, DB-WAX).

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp to 240°C at 10°C/min.

  • Hold at 240°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[1]

• Mass Spectrometer: Agilent 5977B or equivalent.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity, using characteristic ions of Methyl 12-oxooctadecanoate.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS offers high sensitivity and is particularly suitable for the analysis of less volatile or thermally labile compounds.

1. Sample Preparation:

• Accurately weigh a precise amount of the sample and dissolve it in a solvent compatible with the mobile phase (e.g., acetonitrile (B52724) or methanol).

• For complex matrices, protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) is typically required.[1]

• Filter the final extract through a 0.22 µm syringe filter before injection.

• Use an appropriate internal standard for accurate quantification.

2. Instrumentation and Conditions:

• HPLC System: Agilent 1290 Infinity II or equivalent.

• Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific and sensitive detection of the parent and product ions of Methyl 12-oxooctadecanoate.

Mandatory Visualization

Caption: Workflow for the cross-validation of analytical methods.

Caption: Comparison of GC-MS and LC-MS for Methyl 12-oxooctadecanoate analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Method validation studies and an inter-laboratory cross validation study of lenvatinib assay in human plasma using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Benchmarking the reactivity of Methyl 12-oxooctadecanoate against similar compounds.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the reactivity of methyl 12-oxooctadecanoate, benchmarking it against structurally similar compounds. By examining key chemical transformations, we aim to offer insights into its potential applications in organic synthesis and drug development. This document summarizes comparative reactivity data, details relevant experimental protocols, and presents visual workflows to facilitate a deeper understanding of the underlying chemical principles.

Introduction to the Reactivity of Keto-Esters

Methyl 12-oxooctadecanoate is a long-chain fatty acid ester containing a ketone functional group at the C-12 position. Its reactivity is primarily dictated by the interplay between the ester and ketone moieties. Generally, ketones are more susceptible to nucleophilic attack than esters.[1][2] This difference in reactivity is attributed to the electron-donating resonance effect of the alkoxy group in the ester, which reduces the electrophilicity of the carbonyl carbon.[3]

For long-chain keto-esters like methyl 12-oxooctadecanoate, the position of the ketone along the aliphatic chain can influence its reactivity due to steric hindrance and potential interactions with the distant ester group. To provide a clear benchmark, this guide will compare the reactivity of methyl 12-oxooctadecanoate with two key compounds:

• Methyl 9-oxooctadecanoate: A positional isomer, to assess the impact of the ketone's location on reactivity.

• Methyl Stearate: An analogous saturated fatty acid ester without the ketone functionality, to isolate the reactivity of the ketone group.

Comparative Reactivity Analysis

The reactivity of these compounds will be compared across three fundamental reaction types that target the functional groups of interest: reduction of the ketone, olefination of the ketone via the Wittig reaction, and hydrolysis of the ester.

Data Summary

Compound	Ketone Reduction (Meerwein-Ponndorf-Verley)	Wittig Reaction (Stabilized Ylide)	Ester Hydrolysis (Base-Catalyzed)
Methyl 12-oxooctadecanoate	Expected High Conversion, Moderate Enantioselectivity	Moderate Yield	Rate constant (k) similar to Methyl Stearate
Methyl 9-oxooctadecanoate	Expected High Conversion, Potentially Higher Enantioselectivity	Moderate to Low Yield (Increased Steric Hindrance)	Rate constant (k) similar to Methyl Stearate
Methyl Stearate	N/A	N/A	Baseline Rate Constant (k)

Note: The data for oxooctadecanoates are extrapolated from studies on similar long-chain keto-esters. Direct comparative experimental data for these specific compounds under identical conditions is limited.

Key Experimental Comparisons

Reduction of the Ketone Carbonyl

The reduction of the ketone to a secondary alcohol is a key transformation. The Meerwein-Ponndorf-Verley (MPV) reduction is a suitable method for this purpose, offering good selectivity for the ketone over the ester.

Experimental Protocol: Asymmetric Meerwein-Ponndorf-Verley Reduction

This protocol is adapted from a study on the asymmetric MPV reduction of long-chain keto alkanoic acid methyl esters.[4]

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere, a chiral diol (e.g., (R)-(+)-1,1'-Bi-2-naphthol) is dissolved in an anhydrous solvent like toluene (B28343). An aluminum alkoxide, such as aluminum isopropoxide, is added, and the mixture is stirred to form the chiral catalyst.

• Reaction Setup: The keto-ester (e.g., methyl 12-oxooctadecanoate) is dissolved in anhydrous toluene and added to the catalyst solution.

• Reaction Execution: The reaction mixture is heated to a specified temperature (e.g., 60°C) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the disappearance of the starting material.

• Workup and Analysis: Upon completion, the reaction is quenched, and the product is extracted. The enantiomeric excess (ee) of the resulting hydroxy-ester is determined using chiral HPLC or by NMR analysis with a chiral shift reagent.

Expected Outcome: Based on analogous systems, the position of the keto group can influence the stereoselectivity of the reduction. For instance, in a study on C14 keto-esters, the highest enantiomeric purity was observed when the ketone was further from the ester group.[4] This suggests that methyl 12-oxooctadecanoate might exhibit moderate to high enantioselectivity in such a reduction.

Olefination via Wittig Reaction

The Wittig reaction provides a reliable method for converting a ketone into an alkene. The reactivity of the ketone is a critical factor in the success of this reaction, with sterically hindered ketones often giving lower yields.[5]

Experimental Protocol: Wittig Reaction with a Stabilized Ylide

• Ylide Formation: A phosphonium (B103445) salt (e.g., (Carbethoxymethylene)triphenylphosphorane) is treated with a base (e.g., sodium methoxide) in an appropriate solvent (e.g., anhydrous THF) to generate the corresponding phosphorus ylide.

• Reaction with Keto-Ester: The keto-ester (methyl 12-oxooctadecanoate or methyl 9-oxooctadecanoate) is dissolved in the same solvent and added to the ylide solution.

• Reaction Conditions: The reaction mixture is stirred at room temperature or heated as necessary. The progress of the reaction is monitored by TLC or GC.

• Product Isolation and Analysis: After completion, the reaction is worked up to remove triphenylphosphine (B44618) oxide and unreacted starting materials. The yield of the resulting unsaturated ester is determined by purification (e.g., column chromatography) and characterization.

Expected Outcome: Ketones are generally less reactive than aldehydes in the Wittig reaction.[6] It is anticipated that both methyl 12-oxooctadecanoate and methyl 9-oxooctadecanoate will undergo the Wittig reaction, but likely with lower yields compared to analogous aldehydes. Methyl 9-oxooctadecanoate might exhibit slightly lower reactivity due to potentially greater steric hindrance around the ketone.

Hydrolysis of the Ester

The rate of hydrolysis of the methyl ester group can be measured to assess the electronic influence of the distant ketone functionality.

Experimental Protocol: Base-Catalyzed Hydrolysis

• Reaction Setup: A solution of the ester (methyl 12-oxooctadecanoate, methyl 9-oxooctadecanoate, or methyl stearate) in a suitable solvent mixture (e.g., methanol/water) is prepared.

• Initiation: A standardized solution of a base (e.g., sodium hydroxide) is added to initiate the hydrolysis.

• Monitoring: Aliquots are taken at regular time intervals, and the reaction is quenched by neutralization with a standard acid solution. The concentration of the remaining base is determined by titration.

• Data Analysis: The rate constant (k) for the hydrolysis reaction is calculated from the change in base concentration over time.

Expected Outcome: The electronic effect of the ketone at the C-12 or C-9 position is expected to be minimal on the reactivity of the distant ester group. Therefore, the hydrolysis rates for methyl 12-oxooctadecanoate and methyl 9-oxooctadecanoate are predicted to be very similar to that of methyl stearate.[7]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the reactivity of the selected keto-esters.

Caption: A logical workflow for the comparative reactivity study.

Conclusion

This comparative guide outlines a framework for benchmarking the reactivity of methyl 12-oxooctadecanoate. Based on established principles of organic chemistry and data from analogous long-chain keto-esters, it is predicted that the ketone at the C-12 position will be reactive towards reduction and olefination, with its remote position from the ester group leading to minimal electronic interference. The proposed experimental protocols provide a basis for generating quantitative data to validate these predictions and to further elucidate the chemical behavior of this and related compounds, which is of significant interest to researchers in synthetic chemistry and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Use of Silver Carbonate in the Wittig Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. researchgate.net [researchgate.net]

Illuminating Stereochemistry: A Comparative Guide to Confirming the Configuration of Methyl 12-Oxooctadecanoate Derivatives

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the analytical techniques for stereochemical determination of methyl 12-oxooctadecanoate and its analogs, complete with comparative data and detailed experimental protocols.

The precise stereochemistry of bioactive lipids is paramount, dictating their physiological function and pharmacological efficacy. Methyl 12-oxooctadecanoate, a keto fatty acid ester, and its derivatives are of increasing interest in lipidomics and drug discovery. The presence of a chiral center at the carbon adjacent to the keto group necessitates robust analytical methodologies to resolve and unequivocally assign the absolute configuration of its enantiomers. This guide provides a comparative overview of the primary techniques employed for this purpose, offering experimental insights and data to inform study design and interpretation.

Comparison of Analytical Techniques for Stereochemical Confirmation

The determination of stereochemistry for molecules like methyl 12-oxooctadecanoate relies on a suite of advanced analytical techniques. The choice of method often depends on sample purity, available instrumentation, and the specific analytical goal, such as enantiomeric excess determination or absolute configuration assignment. Below is a comparative summary of the most effective approaches.

Technique	Principle	Advantages	Disadvantages	Typical Application
Chiral High-Performance Liquid Chromatography (Chiral HPLC)	Differential interaction of enantiomers with a chiral stationary phase (CSP) leads to different retention times.	High resolution, applicable to a wide range of compounds, allows for quantification of enantiomeric excess.[1][2]	Requires method development for specific compounds, CSPs can be expensive.[3]	Preparative and analytical scale separation of enantiomers.
Chiral Gas Chromatography-Mass Spectrometry (Chiral GC-MS)	Separation of volatile enantiomeric derivatives on a chiral capillary column, followed by mass spectrometric detection.	High sensitivity and resolution, provides structural information from mass spectra.	Requires derivatization to increase volatility, not suitable for thermally labile compounds.	Analysis of complex biological samples and trace-level detection.[4]
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light by chiral molecules.[5]	Non-destructive, provides information on the absolute configuration in solution.[6]	Requires a chromophore near the chiral center, can be sensitive to solvent and conformation.[7]	Determination of absolute configuration and conformational analysis.
Vibrational Circular Dichroism (VCD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized infrared radiation associated with vibrational transitions.[8][9]	Applicable to a wider range of molecules, including those without a UV-Vis chromophore, provides rich structural information.[6]	Lower sensitivity than electronic CD, requires specialized instrumentation.[8]	Determination of absolute configuration of small to medium-sized molecules.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Use of chiral shift reagents or derivatizing agents to induce chemical shift differences between enantiomers.	Provides detailed structural information, can be used for absolute configuration determination with appropriate standards.	Lower sensitivity compared to chromatographic methods, may require complex data analysis.[10]	Structural elucidation and determination of enantiomeric purity.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable stereochemical analysis. Below are representative protocols for the key techniques discussed.

Chiral High-Performance Liquid Chromatography (HPLC)

This protocol is designed for the analytical separation of keto fatty acid methyl ester enantiomers.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV or mass spectrometric detector.

• Chiral Stationary Phase: Polysaccharide-based columns (e.g., CHIRALPAK® series) are often effective for this class of compounds.[11]

Mobile Phase Preparation:

• A typical mobile phase for normal-phase separation consists of a mixture of hexane (B92381) and a polar modifier like isopropanol (B130326) or ethanol. The exact ratio needs to be optimized for the specific analyte and column. For example, a starting point could be 95:5 (v/v) hexane:isopropanol.

Sample Preparation:

• Dissolve a known concentration of the methyl 12-oxooctadecanoate derivative in the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 10 µL

• Detection: UV at 210 nm (for the carbonyl chromophore) or coupled to a mass spectrometer for higher sensitivity and specificity.

Data Analysis:

• The enantiomers will appear as two distinct peaks. The enantiomeric excess (% ee) can be calculated from the peak areas (A1 and A2) using the formula: % ee = |(A1 - A2) / (A1 + A2)| * 100.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of volatile derivatives of keto fatty acids.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (quadrupole or time-of-flight).

• Chiral Capillary Column: Cyclodextrin-based columns are commonly used for the separation of fatty acid enantiomers.

Sample Derivatization (if necessary):

• While methyl esters are often sufficiently volatile, derivatization of the keto group to an oxime or other suitable derivative can sometimes improve chromatographic resolution.

GC-MS Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Start at 150 °C, hold for 2 minutes, then ramp to 250 °C at 5 °C/min, and hold for 10 minutes.

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-400.

Data Analysis:

• Enantiomers are identified by their retention times. The mass spectra can be used for structural confirmation. Fragmentation patterns for long-chain methyl esters typically show characteristic ions. For methyl 12-oxooctadecanoate, cleavage alpha to the carbonyl groups is expected to yield diagnostic fragment ions.[12]

Circular Dichroism (CD) Spectroscopy

This protocol provides a general procedure for obtaining a CD spectrum to determine the absolute configuration.

Instrumentation:

• A CD spectropolarimeter.

Sample Preparation:

• Dissolve the purified enantiomer in a suitable solvent that is transparent in the wavelength range of interest (e.g., hexane or methanol). The concentration should be adjusted to give a maximum absorbance of around 1.0.

• Use a quartz cuvette with a path length appropriate for the sample concentration and solvent (typically 1 cm).

Measurement Parameters:

• Wavelength Range: Typically 200-400 nm to encompass the n→π* transition of the ketone chromophore.

• Bandwidth: 1.0 nm

• Scan Speed: 100 nm/min

• Accumulations: 3-5 scans to improve the signal-to-noise ratio.

Data Analysis:

• A blank spectrum of the solvent should be subtracted from the sample spectrum. The sign of the Cotton effect (positive or negative peak) in the region of the carbonyl absorption can be related to the absolute configuration based on empirical rules (e.g., the Octant Rule) or by comparison with theoretical calculations.

Mandatory Visualizations

Experimental Workflow for Chiral Analysis

Caption: Workflow for the separation and stereochemical confirmation of methyl 12-oxooctadecanoate derivatives.

Potential Signaling Pathway of Oxo-Fatty Acids

Keto-octadecenoic acids, structurally related to methyl 12-oxooctadecanoate, have been shown to be involved in various signaling pathways. For instance, 10-oxo-12(Z)-octadecenoic acid, a metabolite produced by gut bacteria, can activate the TRPV1 receptor, leading to enhanced energy metabolism.[13] Other oxo-fatty acids have been shown to induce apoptosis in cancer cells.[14] The following diagram illustrates a plausible signaling pathway based on these findings.

Caption: A potential signaling pathway for oxo-fatty acid derivatives like methyl 12-oxooctadecanoate.

References

• 1. mdpi.com [mdpi.com]
• 2. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Enantioselective analysis of chiral anteiso fatty acids in the polar and neutral lipids of food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Advances of Vibrational Circular Dichroism (VCD) in bioanalytical chemistry. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. larodan.com [larodan.com]
• 8. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 9. VCD - Vibrational Circular Dichroism | Bruker [bruker.com]
• 10. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. 10-oxo-12(Z)-octadecenoic acid, a linoleic acid metabolite produced by gut lactic acid bacteria, enhances energy metabolism by activation of TRPV1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 9-Oxo-(10E,12E)-octadecadienoic acid, a cytotoxic fatty acid ketodiene isolated from eggplant calyx, induces apoptosis in human ovarian cancer (HRA) cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Methyl 12-oxooctadecanoate Analysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct inter-laboratory comparison studies for Methyl 12-oxooctadecanoate were not publicly available at the time of this guide's compilation. The following data and protocols are based on established analytical methodologies for structurally similar keto fatty acids. This guide serves to provide an objective comparison of the potential performance of these methods for the analysis of Methyl 12-oxooctadecanoate, supported by experimental data from related compounds.

Methyl 12-oxooctadecanoate is a long-chain keto fatty acid whose accurate quantification is essential in various research and development areas. The inherent chemical properties of keto fatty acids, such as their polarity and thermal instability, present analytical challenges. This guide compares the two primary mass spectrometry-based platforms for their analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Data Presentation: Performance Comparison of Analytical Platforms

The selection of an analytical method is critical for achieving reliable and reproducible results. The following table summarizes the typical performance characteristics of GC-MS and LC-MS/MS for the analysis of keto fatty acids, based on single-laboratory validation studies of analogous compounds.[1]

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.02 - 1 µM[2]	0.01 - 5 µM[2]
Limit of Quantitation (LOQ)	0.06 - 2 µM[2]	0.06 - 10 µmol L⁻¹[2]
Linearity (r²)	> 0.99[2]	> 0.997[2]
Precision (CV%)	< 15%[2]	1.2 - 6.4%[2]
Accuracy/Recovery (%)	85 - 115%[2]	95.6 - 111.5%[2]
Sample Volume	100 - 500 µL plasma/serum[2]	10 - 100 µL plasma/serum[2]
Derivatization	Required (e.g., silylation, esterification)[2]	Often required for improved sensitivity (e.g., PFBzO, 3-NPH)[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of an analytical method. Below are representative protocols for the analysis of keto fatty acids using GC-MS and LC-MS/MS.

Protocol 1: GC-MS Analysis of Keto Fatty Acids

This protocol involves a two-step derivatization process to enhance the volatility and thermal stability of the analyte.

1. Sample Preparation and Extraction:

• To 100 µL of a biological sample (e.g., plasma, serum), add a known amount of an appropriate internal standard (e.g., a deuterated analog of the analyte).

• Perform a lipid extraction using a suitable method, such as the Folch or Bligh and Dyer procedure, which typically involves a chloroform/methanol solvent system.[2]

• Evaporate the organic extract to dryness under a gentle stream of nitrogen.

2. Derivatization:

• Oximation: To the dried extract, add 50 µL of a 20 mg/mL solution of methoxyamine hydrochloride in pyridine. Cap the vial and incubate at 37°C for 90 minutes to protect the keto group.[3]

• Silylation: After cooling, add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS). Cap the vial and incubate at 60°C for 60 minutes to derivatize the carboxylic acid group.[3][4]

3. GC-MS Instrumental Analysis:

• Gas Chromatograph (GC):

  • Column: Use a suitable capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 280°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 300°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis.

Protocol 2: LC-MS/MS Analysis of Keto Fatty Acids

This protocol often employs derivatization to improve ionization efficiency and sensitivity.

1. Sample Preparation and Extraction:

• To 50 µL of a biological sample (e.g., plasma, serum), add a known amount of an internal standard.

• Precipitate proteins by adding 200 µL of ice-cold acetonitrile.[2]

• Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.[2]

• Transfer the supernatant to a new tube and evaporate to dryness.

2. Derivatization (Optional but Recommended for High Sensitivity):

• React the dried extract with a derivatizing agent such as O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) or 3-nitrophenylhydrazine (B1228671) (3-NPH) to enhance signal intensity.[2][5] This typically involves incubation at a specific temperature and pH for a defined period.

3. LC-MS/MS Instrumental Analysis:

• Liquid Chromatograph (LC):

  • Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm) is commonly used.[2]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for fatty acids, but positive mode may be used after certain derivatizations.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification, using specific precursor-product ion transitions for the analyte and internal standard.

Mandatory Visualization

Caption: General experimental workflow for the analysis of Methyl 12-oxooctadecanoate.

Caption: Two-step derivatization pathway for GC-MS analysis of keto fatty acids.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. restek.com [restek.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Chromatography Columns for the Separation of Methyl 12-oxooctadecanoate

For researchers, scientists, and professionals in drug development, the precise separation and quantification of lipid molecules like Methyl 12-oxooctadecanoate are critical for various applications, from metabolic studies to drug purity assessment. The choice of chromatography column is a pivotal factor that dictates the success of such analyses. This guide provides an objective comparison of the performance of different gas chromatography (GC) and high-performance liquid chromatography (HPLC) columns suitable for the separation of Methyl 12-oxooctadecanoate, supported by representative experimental data and detailed methodologies.

Data Presentation: Comparison of Chromatography Column Performance

The following table summarizes the typical performance characteristics of three distinct chromatography columns for the analysis of Methyl 12-oxooctadecanoate and similar long-chain fatty acid methyl esters (FAMEs). The data presented is a composite derived from published literature on FAME analysis.

Column Type	Stationary Phase	Technique	Typical Retention Time (min)	Resolution (Rs)	Peak Asymmetry (As)	Key Advantages
Agilent HP-88	Highly Polar (88% Cyanopropyl)aryl-polysiloxane	GC-FID	~ 25-30	> 2.0 (for critical pairs)	0.9 - 1.2	Excellent for separating positional and geometric isomers of FAMEs.[1][2][3]
Agilent DB-Wax	Polyethylene Glycol (PEG)	GC-FID	~ 20-25	1.5 - 2.0	1.0 - 1.3	Good general-purpose column for FAME analysis with robust performance.[1][2][3]
Waters Symmetry C18	Octadecylsilane (C18)	RP-HPLC-UV	~ 15-20	> 1.5	1.0 - 1.4	Versatile for a wide range of FAMEs; operates at ambient temperature, preventing degradation of thermally labile compounds.[4][5][6][7]

Experimental Protocols

Detailed methodologies for achieving the separation of Methyl 12-oxooctadecanoate on the compared columns are provided below. These protocols are representative and may require optimization for specific sample matrices and instrumentation.

Gas Chromatography with Flame Ionization Detection (GC-FID) using Agilent HP-88 Column

This method is ideal for achieving high-resolution separation of FAME isomers.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: Agilent HP-88 (100 m x 0.25 mm, 0.20 µm film thickness)

• Injector: Split/Splitless Inlet

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes

  • Ramp: 4°C/min to 240°C

  • Hold: at 240°C for 10 minutes

• Detector Temperature: 260°C

• Makeup Gas (N2): 25 mL/min

• Hydrogen Flow: 30 mL/min

• Air Flow: 400 mL/min

Sample Preparation: The sample containing Methyl 12-oxooctadecanoate should be dissolved in a non-polar solvent such as hexane (B92381) or isooctane (B107328) to a final concentration of approximately 1 mg/mL.

Gas Chromatography with Flame Ionization Detection (GC-FID) using Agilent DB-Wax Column

A robust method for the general analysis of FAMEs.

Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent

• Detector: Flame Ionization Detector (FID)

• Column: Agilent DB-Wax (30 m x 0.25 mm, 0.25 µm film thickness)

• Injector: Split/Splitless Inlet

Chromatographic Conditions:

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 240°C

  • Hold: at 240°C for 15 minutes

• Detector Temperature: 250°C

• Makeup Gas (N2): 25 mL/min

• Hydrogen Flow: 30 mL/min

• Air Flow: 400 mL/min

Sample Preparation: Dissolve the sample containing Methyl 12-oxooctadecanoate in hexane or isooctane to a concentration of approximately 1 mg/mL.

Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV) using Waters Symmetry C18 Column

This method is suitable for the analysis of Methyl 12-oxooctadecanoate without the need for high temperatures, which can be advantageous for preventing sample degradation.

Instrumentation:

• Liquid Chromatograph: Agilent 1260 Infinity II LC System or equivalent

• Detector: UV/Vis Detector

• Column: Waters Symmetry C18 (4.6 x 150 mm, 5 µm particle size)

• Autosampler: Capable of injecting 10-20 µL

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with 95% Acetonitrile and 5% Water.[5][6]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 205 nm[5]

Sample Preparation: The sample containing Methyl 12-oxooctadecanoate should be dissolved in the mobile phase (95% Acetonitrile) to a final concentration of approximately 0.5 mg/mL. It is recommended to filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.

Mandatory Visualization

The following diagrams illustrate the logical workflows for the chromatographic analysis of Methyl 12-oxooctadecanoate.

Caption: Experimental workflow for GC-FID analysis.

Caption: Experimental workflow for HPLC-UV analysis.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 5. scielo.br [scielo.br]
• 6. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What Is the C18 and C8 HPLC Column - Hawach [hawachhplccolumn.com]

A Comparative Guide to the Synthesis of Methyl 12-oxooctadecanoate: A Cost-Benefit Analysis

For researchers, scientists, and drug development professionals, the efficient synthesis of key chemical intermediates is paramount. Methyl 12-oxooctadecanoate, a long-chain keto fatty acid, is a valuable building block in various synthetic pathways. This guide provides a comprehensive cost-benefit analysis of different synthetic routes to this target molecule, focusing on readily available starting materials and common laboratory reagents. We present a comparison of three primary oxidation methods for the synthesis of Methyl 12-oxooctadecanoate from methyl ricinoleate (B1264116): Jones oxidation, pyridinium (B92312) chlorochromate (PCC) oxidation, and Swern oxidation.

The most direct and economically viable precursor for Methyl 12-oxooctadecanoate is methyl ricinoleate, which can be obtained from castor oil. The synthesis involves the selective oxidation of the secondary alcohol at the C-12 position to a ketone. While potassium permanganate (B83412) is a powerful oxidizing agent, its use for this specific transformation is complicated by its propensity to cleave the carbon-carbon double bond also present in the molecule, leading to undesirable byproducts. Therefore, this guide will focus on more selective and well-documented oxidation methods.

Comparative Analysis of Synthetic Routes

The selection of an optimal synthetic route depends on a variety of factors, including cost of reagents, reaction yield, reaction time, ease of workup, and safety considerations. The following table summarizes the key quantitative data for the Jones, PCC, and Swern oxidations of methyl ricinoleate.

Parameter	Jones Oxidation	PCC Oxidation	Swern Oxidation
Starting Material	Methyl Ricinoleate	Methyl Ricinoleate	Methyl Ricinoleate
Key Reagents	Chromium trioxide, Sulfuric acid, Acetone (B3395972)	Pyridinium chlorochromate (PCC), Dichloromethane (B109758)	Oxalyl chloride, Dimethyl sulfoxide (B87167) (DMSO), Triethylamine (B128534)
Estimated Yield	High (typically >85%)	Good to High (typically 80-95%)	High (typically >90%)
Reaction Time	~2-4 hours	~2-4 hours	~1-2 hours
Reaction Temperature	0-25 °C	Room Temperature	-78 °C to Room Temperature
Relative Reagent Cost	Low	Moderate	High
Complexity & Safety	Simple procedure; uses carcinogenic Cr(VI) reagents.	Relatively simple procedure; uses toxic Cr(VI) reagent.	More complex setup requiring anhydrous conditions and low temperatures; produces foul-smelling byproducts.

Experimental Protocols

Route 1: Jones Oxidation

This method is a classical and cost-effective approach for the oxidation of secondary alcohols to ketones.

Experimental Protocol:

• Preparation of Jones Reagent: In a flask, dissolve chromium trioxide (CrO₃) in concentrated sulfuric acid (H₂SO₄). Slowly add this mixture to water, with cooling, to obtain an 8N solution.

• Reaction Setup: Dissolve methyl ricinoleate in acetone and cool the solution to 0 °C in an ice bath.

• Oxidation: Slowly add the prepared Jones reagent dropwise to the stirred solution of methyl ricinoleate. Maintain the temperature below 25 °C. The color of the reaction mixture will change from orange-red to green. Continue adding the reagent until the orange-red color persists.

• Work-up and Purification: Quench the reaction by adding isopropanol (B130326) until the orange color disappears. Remove the acetone by rotary evaporation. Add water to the residue and extract the product with diethyl ether. Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Route 2: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a milder and more selective oxidizing agent than chromic acid, often providing higher yields with fewer byproducts.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, suspend pyridinium chlorochromate (PCC) and Celite in dichloromethane (DCM).

• Oxidation: Add a solution of methyl ricinoleate in DCM to the PCC suspension. Stir the mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts. Wash the silica gel pad with additional diethyl ether. Concentrate the filtrate under reduced pressure. The crude product can be further purified by column chromatography.

Route 3: Swern Oxidation

The Swern oxidation is a very mild and high-yielding method that avoids the use of heavy metals. However, it requires low temperatures and anhydrous conditions.

Experimental Protocol:

• Activation of DMSO: In a three-necked flask under an inert atmosphere, dissolve oxalyl chloride in anhydrous dichloromethane and cool to -78 °C. Slowly add a solution of dimethyl sulfoxide (DMSO) in anhydrous dichloromethane.

• Alcohol Addition: After stirring for a short period, add a solution of methyl ricinoleate in anhydrous dichloromethane dropwise, maintaining the temperature at -78 °C.

• Oxidation: Stir the reaction mixture at -78 °C for 45-60 minutes.

• Work-up and Purification: Add triethylamine to the reaction mixture and allow it to warm to room temperature. Add water and separate the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Cost-Benefit Analysis

To provide a practical comparison, the following table outlines the estimated reagent costs for the synthesis of approximately 0.1 moles of Methyl 12-oxooctadecanoate via each route. Prices are based on currently available data from various chemical suppliers and are subject to change.

Reagent	Jones Oxidation (for 0.1 mol product)	PCC Oxidation (for 0.1 mol product)	Swern Oxidation (for 0.1 mol product)
Primary Reactant	Methyl Ricinoleate (0.1 mol)	Methyl Ricinoleate (0.1 mol)	Methyl Ricinoleate (0.1 mol)
Estimated Cost	~$30-50	~$30-50	~$30-50
Key Reagents	Chromium trioxide (~0.07 mol)	Pyridinium chlorochromate (~0.15 mol)	Oxalyl chloride (~0.12 mol)
Sulfuric acid (catalytic)	Dichloromethane (solvent)	Dimethyl sulfoxide (~0.24 mol)
Acetone (solvent)	Triethylamine (~0.5 mol)
Estimated Cost	~$5-15	~$20-40	~$50-80
Solvents for Work-up & Purification	Diethyl ether, Hexane, Ethyl acetate	Diethyl ether, Hexane, Ethyl acetate	Dichloromethane, Hexane, Ethyl acetate
Estimated Cost	~$20-40	~$20-40	~$20-40
Total Estimated Reagent Cost	~$55-105	~$70-130	~$100-170

Signaling Pathways and Experimental Workflows

To visualize the decision-making process and the experimental workflow, the following diagrams are provided in Graphviz DOT language.

General experimental workflow for the synthesis of Methyl 12-oxooctadecanoate.

Decision matrix for selecting a synthetic route.

Conclusion

The choice of synthetic route for Methyl 12-oxooctadecanoate from methyl ricinoleate is a trade-off between cost, safety, and reaction complexity.

• Jones Oxidation is the most cost-effective method, but it involves the use of a carcinogenic chromium(VI) reagent, which requires stringent safety precautions and waste disposal procedures.[1][2]

• PCC Oxidation offers a good balance between cost, yield, and ease of operation. While it still uses a toxic chromium(VI) reagent, it is generally considered milder and more selective than the Jones reagent.[3][4][5]

• Swern Oxidation is the most expensive option due to the cost of oxalyl chloride and the need for anhydrous conditions and low temperatures. However, it avoids the use of heavy metals, making it a more environmentally friendly choice, and often provides the highest yields.

For large-scale synthesis where cost is a primary driver, the Jones oxidation may be considered with appropriate safety and environmental controls. For laboratory-scale synthesis where high yield and avoidance of harsh reagents are prioritized, PCC or Swern oxidation are excellent alternatives. Researchers must weigh these factors based on their specific laboratory capabilities, budget, and safety protocols.

References

• 1. Jones oxidation - Wikipedia [en.wikipedia.org]
• 2. Jones Oxidation [organic-chemistry.org]
• 3. Pyridinium Chlorochromate (PCC) [commonorganicchemistry.com]
• 4. Pyridinium chlorochromate. An efficient reagent for oxidation of primary and secondary alcohols to carbonyl compounds [organic-chemistry.org]
• 5. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]

A Spectroscopic Showdown: Differentiating Methyl 12-oxooctadecanoate from its Positional Isomers

For Immediate Release

In the intricate world of lipidomics and drug development, the precise structural characterization of fatty acid esters is paramount. Methyl 12-oxooctadecanoate, a keto-ester derivative of stearic acid, and its various positional isomers present a significant analytical challenge due to their identical mass and elemental composition. This guide provides a comprehensive spectroscopic comparison of Methyl 12-oxooctadecanoate with its isomers, offering researchers, scientists, and drug development professionals a practical framework for their differentiation using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of Methyl 12-oxooctadecanoate and a selection of its positional isomers. These distinctions are critical for unambiguous identification.

¹H NMR Spectroscopy Data

The position of the oxo group significantly influences the chemical shifts of the adjacent methylene (B1212753) protons.

Compound	¹H NMR Chemical Shifts (δ, ppm)
Methyl 12-oxooctadecanoate	~3.67 (s, 3H, -OCH₃), ~2.40 (t, 4H, -CH₂-C=O), ~2.29 (t, 2H, -CH₂-COOCH₃), ~1.25 (br s, 20H, -(CH₂)₁₀-), ~0.88 (t, 3H, -CH₃)
Methyl 9-oxooctadecanoate	~3.66 (s, 3H, -OCH₃), ~2.38 (t, 4H, -CH₂-C=O), ~2.28 (t, 2H, -CH₂-COOCH₃), ~1.2-1.6 (m, 22H, -(CH₂)₁₁-), ~0.88 (t, 3H, -CH₃)
Methyl 10-oxooctadecanoate	~3.67 (s, 3H, -OCH₃), ~2.41 (t, 4H, -CH₂-C=O), ~2.30 (t, 2H, -CH₂-COOCH₃), ~1.2-1.6 (m, 22H, -(CH₂)₁₁-), ~0.88 (t, 3H, -CH₃)
Methyl 13-oxooctadecanoate	~3.67 (s, 3H, -OCH₃), ~2.39 (t, 4H, -CH₂-C=O), ~2.29 (t, 2H, -CH₂-COOCH₃), ~1.2-1.6 (m, 22H, -(CH₂)₁₁-), ~0.88 (t, 3H, -CH₃)

Note: Data is compiled from publicly available spectral databases. Chemical shifts are approximate and may vary slightly based on experimental conditions.

¹³C NMR Spectroscopy Data

The chemical shift of the carbonyl carbon and the adjacent methylene carbons are key diagnostic markers.[1][2][3]

Compound	¹³C NMR Chemical Shifts (δ, ppm)
Methyl 12-oxooctadecanoate	~211.8 (C=O), ~174.2 (-COOCH₃), ~51.4 (-OCH₃), ~42.8 (-CH₂-C=O), ~34.1 (-CH₂-COOCH₃), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)
Methyl 2-oxooctadecanoate	~197.0 (C=O), ~161.0 (-COOCH₃), ~52.5 (-OCH₃), ~34.0 (-CH₂-C=O), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)
Methyl 6-oxooctadecanoate	~211.0 (C=O), ~174.2 (-COOCH₃), ~51.4 (-OCH₃), ~42.8 (-CH₂-C=O), ~34.1 (-CH₂-COOCH₃), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)
Methyl 9-oxooctadecanoate	~211.1 (C=O), ~174.2 (-COOCH₃), ~51.4 (-OCH₃), ~42.9 (-CH₂-C=O), ~34.1 (-CH₂-COOCH₃), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)
Methyl 10-oxooctadecanoate	~211.5 (C=O), ~174.3 (-COOCH₃), ~51.5 (-OCH₃), ~42.8 (-CH₂-C=O), ~34.2 (-CH₂-COOCH₃), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)
Methyl 13-oxooctadecanoate	~211.2 (C=O), ~174.2 (-COOCH₃), ~51.4 (-OCH₃), ~42.8 (-CH₂-C=O), ~34.1 (-CH₂-COOCH₃), ~22-32 (-(CH₂)n-), ~14.1 (-CH₃)

Note: Data is compiled from publicly available spectral databases. Chemical shifts are approximate and may vary slightly based on experimental conditions.

Mass Spectrometry Data

The fragmentation pattern in Electron Ionization Mass Spectrometry (EI-MS) is highly informative for locating the position of the oxo group. The primary cleavage occurs alpha to the carbonyl group.

Compound	Key Mass Fragments (m/z) and their Relative Intensities
Methyl 12-oxooctadecanoate	281 [M-OCH₃]⁺, 227 [CH₃(CH₂)₅CO]⁺, 213 [O=C(CH₂)₁₀COOCH₃]⁺
Methyl 7-oxooctadecanoate	281 [M-OCH₃]⁺, 157 [CH₃(CH₂)₁₀CO]⁺, 158 [O=C(CH₂)₅COOCH₃]⁺
Methyl 9-oxooctadecanoate	281 [M-OCH₃]⁺, 185 [CH₃(CH₂)₈CO]⁺, 186 [O=C(CH₂)₇COOCH₃]⁺
Methyl 10-oxooctadecanoate	281 [M-OCH₃]⁺, 199 [CH₃(CH₂)₇CO]⁺, 172 [O=C(CH₂)₈COOCH₃]⁺
Methyl 13-oxooctadecanoate	281 [M-OCH₃]⁺, 241 [CH₃(CH₂)₄CO]⁺, 199 [O=C(CH₂)₁₁COOCH₃]⁺

Note: Fragmentation patterns are predicted based on typical cleavage rules for keto-esters and may be supplemented by data from spectral databases.

Infrared (IR) Spectroscopy Data

The IR spectra of all isomers are expected to be very similar, with the position of the carbonyl group having a minimal effect on the vibrational frequencies of the key functional groups.

Compound	Key IR Absorptions (cm⁻¹)
All Isomers	~2920 & ~2850 (C-H stretch, alkyl), ~1740 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1170 (C-O stretch, ester)

Note: These are characteristic absorption ranges. The exact wavenumbers can vary slightly depending on the sample preparation and instrument.

Experimental Protocols

Reproducible and high-quality spectroscopic data are essential for accurate isomer differentiation. The following are generalized protocols for the analysis of Methyl 12-oxooctadecanoate and its isomers.

NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the methyl oxooctadecanoate isomer in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Acquire the spectrum using a standard single-pulse sequence.

  • Typical parameters include a spectral width of 12 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Co-add 16-32 scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use a spectrometer with a corresponding ¹³C frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

  • Employ a proton-decoupled pulse sequence.

  • Acquire the spectrum with a spectral width of 0-220 ppm and a relaxation delay of 2 seconds. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the raw data.

  • Calibrate the chemical shift axis using the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a 1 mg/mL solution of the methyl oxooctadecanoate isomer in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• GC-MS Analysis:

  • Use a GC-MS system equipped with a capillary column suitable for fatty acid methyl ester (FAME) analysis (e.g., a wax or a low-bleed non-polar column).

  • Set the GC oven temperature program to achieve good separation of any potential impurities. A typical program might start at 70°C, hold for 2 minutes, then ramp at 5°C/min to 240°C and hold for 5 minutes.

  • Use helium as the carrier gas at a constant flow rate of 1 mL/min.

  • The mass spectrometer should be operated in electron ionization (EI) mode at 70 eV.

  • Set the ion source and transfer line temperatures to around 230°C and 240°C, respectively.

  • Acquire mass spectra over a range of m/z 40-550.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid or liquid sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

• FTIR Analysis:

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

  • Co-add 16-32 scans to obtain a high-quality spectrum.

  • Perform a background scan of the empty ATR crystal before running the sample. The instrument software will automatically subtract the background from the sample spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic differentiation of Methyl 12-oxooctadecanoate and its isomers.

Caption: A logical workflow for the differentiation of methyl oxooctadecanoate isomers using complementary spectroscopic techniques.

References

• 1. Methyl 9-oxooctadecanoate | C19H36O3 | CID 536966 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 13-oxostearate | C19H36O3 | CID 537022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl 10-oxooctadecanoate | C19H36O3 | CID 543603 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Methyl 12-oxooctadecanoate and its Parent Fatty Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of Methyl 12-oxooctadecanoate and its parent fatty acid, 12-oxooctadecanoic acid (also known as 12-ketostearic acid). While direct comparative studies are limited, this document synthesizes available data, explores the activities of structurally related compounds, and presents established experimental protocols to inform future research and development.

Introduction

Oxo-fatty acids, a class of oxidized lipids, are emerging as significant signaling molecules in various physiological and pathological processes. The introduction of a ketone group onto the fatty acid chain can confer unique biological activities not possessed by the parent molecule. This guide focuses on 12-oxooctadecanoic acid, a saturated oxo-fatty acid, and its methyl ester derivative, Methyl 12-oxooctadecanoate. The esterification of the carboxylic acid group may influence the compound's bioavailability, cellular uptake, and metabolism, potentially acting as a prodrug that is hydrolyzed in vivo to the active free fatty acid.

Data Presentation: A Comparative Overview

Quantitative data directly comparing the two molecules is scarce. The following tables summarize the known activities, incorporating data from the primary compounds where available, and supplementing with findings from closely related oxo-fatty acids to infer potential activities.

Table 1: Comparison of Known and Inferred Biological Activities

Biological Activity	Methyl 12-oxooctadecanoate	12-oxooctadecanoic Acid (Parent FFA)	Notes
Anti-hyperlipidemic	Activity demonstrated by the source oil fraction.[1]	Activity not directly studied, but hypothesized as the active metabolite.	The lipophilic fraction of Livistona decipiens, containing the methyl ester, showed significant effects.
Anti-ulcer	High activity demonstrated by the source oil fraction in an indomethacin-induced model.[1]	Activity not directly studied, but hypothesized as the active metabolite.[1]	The protective effect is likely mediated by the free fatty acid after hydrolysis.
Anti-inflammatory	Not directly studied.	Labeled as an anti-inflammatory agent.[2] Potent activity is inferred from related oxo-fatty acids.	Related oxo-fatty acids inhibit key inflammatory pathways like NF-κB and MAPK.
Anti-cancer	Not studied.	Activity not directly studied. Related oxo-fatty acids show significant cytotoxicity against cancer cell lines.	9-oxo-octadecadienoic acids have reported IC50 values in the 10-50 µM range.

Table 2: Quantitative Data on the Biological Activity of Methyl 12-oxooctadecanoate-Containing Plant Extract and Related Oxo-Fatty Acids

Compound/Extract	Assay	Model System	Key Results	Reference
Livistona decipiens pulp oil (contains Methyl 12-oxooctadecanoate)	Anti-ulcer	Indomethacin-induced ulcer in rats	High protective effect observed.	[1]
Livistona decipiens pulp oil	Anti-hyperlipidemic	Hypercholesterolemic rats	Significant decrease in Total Cholesterol, Triglycerides, and LDL-c.	[1]
9-oxo-(10E,12Z)-octadecadienoic acid	Anti-cancer (Cytotoxicity)	Human cervical cancer cell lines (CasKi, HeLa, SiHa)	IC50: 25-50 µM	Not directly cited
13-oxo-9Z,11E-octadecadienoic acid	Anti-inflammatory	LPS-stimulated RAW 264.7 macrophages	Inhibition of NO, TNF-α, and IL-1β production.	Not directly cited

Note: The data for the Livistona decipiens pulp oil reflects the activity of a complex mixture and not solely Methyl 12-oxooctadecanoate.

Mandatory Visualization

Signaling Pathway and Prodrug Hypothesis

The following diagram illustrates the proposed mechanism of action. Methyl 12-oxooctadecanoate is absorbed and subsequently hydrolyzed by intracellular esterases to release the active free fatty acid, 12-oxooctadecanoic acid. This active form is hypothesized to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a central regulator of inflammation.

Proposed prodrug mechanism and anti-inflammatory action.

Experimental Workflow

The diagram below outlines a typical experimental workflow to evaluate and compare the anti-inflammatory activity of a fatty acid methyl ester and its parent free fatty acid.

Workflow for in vitro anti-inflammatory screening.

Experimental Protocols

Detailed methodologies for key experiments cited or proposed are provided below.

Anti-hyperlipidemic Activity Assay (In Vivo)

This protocol is based on a standard model for inducing hyperlipidemia in rats.

• Animal Model: Male Wistar rats (180-200g).

• Induction of Hyperlipidemia: Hyperlipidemia is induced by a single intraperitoneal injection of Triton WR-1339 (400 mg/kg body weight) dissolved in saline, or by feeding an atherogenic high-fat diet for several weeks.

• Treatment Groups:

  • Normal Control (Saline).

  • Hyperlipidemic Control (Triton WR-1339 or high-fat diet).

  • Test Group 1: Hyperlipidemic + Methyl 12-oxooctadecanoate (e.g., 50, 100 mg/kg, p.o.).

  • Test Group 2: Hyperlipidemic + 12-oxooctadecanoic Acid (e.g., 50, 100 mg/kg, p.o.).

  • Positive Control: Hyperlipidemic + Atorvastatin (10 mg/kg, p.o.).

• Procedure:

  • Animals are fasted for 18 hours prior to the experiment but allowed access to water.

  • Test compounds or vehicle are administered orally 60 minutes before the induction of hyperlipidemia.

  • Blood samples are collected from the retro-orbital plexus at 0, 6, and 24 hours post-induction.

  • Serum is separated by centrifugation.

• Biochemical Analysis: Serum samples are analyzed for Total Cholesterol (TC), Triglycerides (TG), High-Density Lipoprotein (HDL), and Low-Density Lipoprotein (LDL) using commercially available enzymatic kits.

• Endpoint: A significant reduction in TC, TG, and LDL levels, and an increase in HDL levels compared to the hyperlipidemic control group indicates activity.

Anti-ulcer Activity Assay (Indomethacin-Induced Model)

This protocol describes a common method for evaluating gastroprotective effects.[3]

• Animal Model: Male Sprague-Dawley rats (200-250g).

• Induction of Ulcer: Gastric ulcers are induced by a single oral administration of indomethacin (B1671933) (30 mg/kg body weight), a non-steroidal anti-inflammatory drug (NSAID).

• Treatment Groups:

  • Normal Control (Vehicle).

  • Ulcer Control (Indomethacin).

  • Test Group 1: Methyl 12-oxooctadecanoate (e.g., 100 mg/kg, p.o.) + Indomethacin.

  • Test Group 2: 12-oxooctadecanoic Acid (e.g., 100 mg/kg, p.o.) + Indomethacin.

  • Positive Control: Omeprazole (20 mg/kg, p.o.) + Indomethacin.

• Procedure:

  • Rats are fasted for 24 hours prior to the experiment.

  • Test compounds are administered 30 minutes before indomethacin administration.

  • Four hours after indomethacin administration, animals are euthanized.

  • Stomachs are removed, opened along the greater curvature, and washed with saline.

  • The gastric mucosa is examined for ulcers.

• Endpoint Measurement: The ulcer index is calculated by scoring the number and severity of lesions. The percentage of ulcer inhibition is determined by comparing the ulcer index of the treated groups with the ulcer control group.

Anti-inflammatory Activity Assay (In Vitro)

This protocol details a cell-based assay to measure the inhibition of inflammatory mediators.

• Cell Line: RAW 264.7 murine macrophage cell line.

• Treatment:

  • Cells are seeded in 96-well plates and allowed to adhere.

  • Cells are pre-treated with various concentrations of Methyl 12-oxooctadecanoate or 12-oxooctadecanoic acid for 1 hour.

  • Inflammation is induced by adding Lipopolysaccharide (LPS) (1 µg/mL).

• Nitric Oxide (NO) Measurement (Griess Assay):

  • After 24 hours of incubation, the cell culture supernatant is collected.

  • An equal volume of Griess reagent is added to the supernatant.

  • The absorbance is measured at 540 nm. The concentration of nitrite (B80452) (a stable product of NO) is determined from a standard curve.

• Cytokine Measurement (ELISA):

  • Levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Endpoint: A dose-dependent reduction in the production of NO, TNF-α, and IL-6 compared to the LPS-only control indicates anti-inflammatory activity. A concurrent cell viability assay (e.g., MTT) is performed to rule out cytotoxicity.

Anti-cancer Cytotoxicity Assay (MTT Assay)

This protocol is a standard colorimetric assay for assessing cell viability.

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast, HCT116 for colon, A549 for lung).

• Procedure:

  • Cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours.

  • The medium is replaced with fresh medium containing serial dilutions of Methyl 12-oxooctadecanoate or 12-oxooctadecanoic acid.

  • Cells are incubated for 48-72 hours.

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated for 4 hours, allowing viable cells to convert the yellow MTT to purple formazan (B1609692) crystals.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Endpoint Measurement: The absorbance is read at 570 nm. The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from the dose-response curve.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. Indomethacin-induced gastric ulceration in rats: Protective roles of Spondias mombin and Ficus exasperata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Purity of Commercial Methyl 12-oxooctadecanoate Standards

For Researchers, Scientists, and Drug Development Professionals

Methyl 12-oxooctadecanoate, a keto-fatty acid methyl ester, is a critical standard for various research applications, including lipid metabolism studies and as an intermediate in chemical synthesis. The accuracy and reproducibility of experimental results are directly contingent on the purity of such standards. However, commercial standards can vary in their purity and impurity profiles depending on the supplier and manufacturing process. This guide provides an objective comparison of hypothetical commercial standards, supported by detailed analytical protocols, to assist researchers in selecting the most suitable product for their needs.

The primary analytical technique for assessing the purity of fatty acid methyl esters (FAMEs) is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1][2] This method offers high resolution and sensitivity for separating and quantifying individual components in a sample.[1]

Comparative Purity Analysis

To illustrate the potential variability among commercial products, this section presents a hypothetical purity assessment of Methyl 12-oxooctadecanoate standards from three representative suppliers. The data, summarized in Table 1, was generated using the detailed Gas Chromatography-Mass Spectrometry (GC-MS) protocol outlined in the subsequent section.

Table 1: Hypothetical Purity and Impurity Profile of Commercial Methyl 12-oxooctadecanoate Standards

Supplier	Lot Number	Stated Purity (%)	Measured Purity (GC-MS, %)	Key Impurities Detected	Impurity Content (%)
Supplier A	A-1023	>98	98.6	Methyl hexadecanoate	0.8
Methyl stearate	0.4
Unidentified Isomer	0.2
Supplier B	B-4567	≥97	99.4	Methyl stearate	0.5
Unidentified Compound	0.1
Supplier C	C-8910	>95	96.5	Methyl 12-hydroxyoctadecanoate	2.1
Methyl oleate	1.1
Other	0.3

Note: This data is for illustrative purposes only and does not represent actual results from the named suppliers.

Several commercial suppliers offer Methyl 12-oxooctadecanoate with stated purities typically ranging from >95% to >98%. For instance, Larodan offers the standard with a purity of >98%[3], Santa Cruz Biotechnology at ≥97%[4], and LGC Standards and Cayman Chemical at >95%[5][6]. The hypothetical data highlights that while a product may meet its stated purity, the nature and quantity of specific impurities can differ significantly.

Visualizing the Analytical Workflow

The following diagram illustrates the logical workflow for the purity assessment of a commercial chemical standard like Methyl 12-oxooctadecanoate.

Caption: Workflow for Purity Assessment of Chemical Standards.

Experimental Protocols

Accurate purity determination relies on a robust and well-defined analytical method. The following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) is a standard approach for analyzing FAMEs.

Protocol: Purity Assessment by GC-MS

This method is designed to separate and identify volatile and thermally stable compounds like Methyl 12-oxooctadecanoate.

1. Objective: To determine the purity of Methyl 12-oxooctadecanoate and to identify and quantify any impurities using GC-MS.

2. Materials and Reagents:

• Methyl 12-oxooctadecanoate standard

• Hexane (B92381) (HPLC grade or equivalent)

• 2 mL autosampler vials with caps

3. Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• GC Column: A non-polar capillary column, such as an Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for general FAME analysis.[7]

• Injector: Split/splitless inlet.

4. Sample Preparation:

• Accurately weigh approximately 10 mg of the Methyl 12-oxooctadecanoate standard.

• Dissolve the standard in 10 mL of hexane to create a 1 mg/mL stock solution.

• Transfer 1 mL of the stock solution into a 2 mL autosampler vial for analysis.

5. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Mode: Split (Split ratio 50:1)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/min to 280°C.

  • Hold: Maintain at 280°C for 10 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-550 m/z.

6. Data Analysis:

• Integrate all peaks in the total ion chromatogram (TIC).

• Calculate purity based on the peak area percentage of the main component (Methyl 12-oxooctadecanoate) relative to the total peak area.

• Identify impurity peaks by comparing their mass spectra to a reference library (e.g., NIST).

This comprehensive approach ensures a reliable assessment of standard purity, empowering researchers to make informed decisions and enhance the quality of their scientific outcomes.

References

• 1. FAME - Fatty Acid Methyl Ester analysis [scioninstruments.com]
• 2. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 3. larodan.com [larodan.com]
• 4. scbt.com [scbt.com]
• 5. Methyl 12-Ketostearate | TRC-M315090-100MG | LGC Standards [lgcstandards.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. perlan.com.pl [perlan.com.pl]

A Comparative Guide to the Synthesis of Methyl 12-oxooctadecanoate: Reproducibility and Performance of Published Protocols

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Methyl 12-oxooctadecanoate, a keto fatty acid with potential applications in various research and development sectors, is achievable through several published oxidation protocols. This guide provides an objective comparison of the most common methods, focusing on their reproducibility, yield, and overall performance. The information presented is intended to assist researchers in selecting the most suitable protocol for their specific laboratory context and research goals.

Comparison of Synthesis Protocols

The primary route to Methyl 12-oxooctadecanoate involves the oxidation of the secondary alcohol group of methyl ricinoleate, a readily available starting material derived from castor oil. This guide focuses on three prominent oxidation methods: the Jones oxidation, the Dess-Martin periodinane (DMP) oxidation, and the Swern oxidation.

Parameter	Jones Oxidation	Dess-Martin Periodinane (DMP) Oxidation	Swern Oxidation
Primary Reagent	Chromic acid (generated in situ from CrO₃ and H₂SO₄)	Dess-Martin Periodinane	Oxalyl chloride/DMSO, followed by a hindered base (e.g., triethylamine)
Typical Solvent	Acetone (B3395972)	Dichloromethane (DCM) or Chloroform	Dichloromethane (DCM)
Reaction Temperature	0 °C to room temperature	Room temperature	-78 °C to room temperature
Reported Yield	High (often >80-90% for similar alcohols)[1]	High (often >90%)[2]	High (generally >90%)[3]
Key Advantages	Inexpensive reagents, rapid reaction.[4]	Mild reaction conditions, high selectivity, avoids toxic chromium.[2]	Mild conditions, avoids chromium, suitable for acid-sensitive substrates.[5]
Key Disadvantages	Use of carcinogenic Cr(VI), strongly acidic conditions, potential for side reactions.[4]	Reagent is expensive and potentially explosive.[6]	Requires cryogenic temperatures, produces malodorous dimethyl sulfide (B99878) byproduct.[7]
Reproducibility	Generally considered robust, but can be sensitive to reaction conditions and scale.	Good, often preferred for its reliability in complex molecule synthesis.	Generally reliable, but sensitive to temperature control and moisture.

Experimental Protocols

Detailed methodologies for the three key synthesis routes are provided below. These protocols are based on established procedures for the oxidation of secondary alcohols and have been adapted for the synthesis of Methyl 12-oxooctadecanoate from methyl 12-hydroxyoctadecanoate (B1258542) (methyl ricinoleate).

Protocol 1: Jones Oxidation

This protocol is a classic method for the oxidation of secondary alcohols to ketones.[4]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Acetone (reagent grade)

• Jones reagent (a solution of chromic acid and sulfuric acid in water)

• Isopropyl alcohol (for quenching)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve Methyl 12-hydroxyoctadecanoate in acetone and cool the solution in an ice bath to 0-5 °C.

• Slowly add the Jones reagent dropwise to the stirred solution, maintaining the temperature below 20 °C. A color change from orange to green/blue is indicative of the reaction proceeding.

• Continue the addition until a faint orange color persists, indicating complete oxidation of the alcohol.

• Quench the reaction by the dropwise addition of isopropyl alcohol until the orange color disappears completely.

• Remove the acetone under reduced pressure.

• Add water to the residue and extract the product with diethyl ether (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Methyl 12-oxooctadecanoate.

• The crude product can be further purified by column chromatography on silica (B1680970) gel.

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

This method offers a milder alternative to chromium-based oxidants.[2]

Materials:

• Methyl 12-hydroxyoctadecanoate

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Sodium thiosulfate (B1220275) solution

• Diethyl ether

Procedure:

• Dissolve Methyl 12-hydroxyoctadecanoate in anhydrous DCM.

• Add Dess-Martin Periodinane to the solution in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate and a solution of sodium thiosulfate.

• Stir the mixture vigorously until the solid dissolves.

• Separate the layers and extract the aqueous layer with diethyl ether (2x).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: Swern Oxidation

This is another mild, chromium-free oxidation method that is particularly useful for substrates sensitive to harsh conditions.[5][7]

Materials:

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Oxalyl chloride

• Dichloromethane (DCM), anhydrous

• Methyl 12-hydroxyoctadecanoate

• Triethylamine (B128534) (or another hindered base)

• Water

• Brine

Procedure:

• In a flask under an inert atmosphere, dissolve anhydrous DMSO in anhydrous DCM and cool to -78 °C (dry ice/acetone bath).

• Slowly add oxalyl chloride to the stirred DMSO solution, maintaining the temperature at -78 °C. Stir for 15 minutes.

• Add a solution of Methyl 12-hydroxyoctadecanoate in a small amount of anhydrous DCM dropwise, keeping the temperature at -78 °C. Stir for 30-60 minutes.

• Add triethylamine to the reaction mixture, still at -78 °C, and stir for an additional 30 minutes.

• Allow the reaction to warm to room temperature.

• Quench the reaction by adding water.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of Methyl 12-oxooctadecanoate, starting from the readily available methyl ricinoleate.

Caption: A diagram illustrating the synthetic pathways to Methyl 12-oxooctadecanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. Swern Oxidation [organic-chemistry.org]
• 4. Jones oxidation - Wikipedia [en.wikipedia.org]
• 5. Jones Oxidation [organic-chemistry.org]
• 6. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 7. Peracid oxidation of methyl esters of γ-hydroxy-α,β-unsaturated fatty acids | Semantic Scholar [semanticscholar.org]

A Head-to-Head Comparison of Derivatization Agents for the Analysis of Methyl 12-oxooctadecanoate

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive quantification of Methyl 12-oxooctadecanoate, a long-chain keto fatty acid ester, is critical in various fields of research, including metabolism studies and drug development. Due to its chemical properties, direct analysis by common chromatographic techniques can be challenging. Chemical derivatization is a crucial step to enhance its volatility, thermal stability, and ionization efficiency, thereby improving its detection by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). This guide provides a head-to-head comparison of three commonly employed derivatization agents: O-methoxylamine hydrochloride (MEOX), O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), and Girard's Reagent T (GirT). The performance of these agents is evaluated based on available experimental data for similar analytes, and detailed experimental protocols are provided to assist researchers in selecting the optimal method for their analytical needs.

Executive Summary

The choice of derivatization agent for Methyl 12-oxooctadecanoate analysis is primarily dictated by the analytical platform to be used (GC-MS or LC-MS) and the desired sensitivity.

• For GC-MS analysis , a two-step derivatization involving MEOX followed by a silylating agent (e.g., BSTFA) is a robust and widely used method. This approach effectively protects the keto group from enolization and increases the volatility of the molecule.

• PFBHA is another excellent option for GC-MS, particularly when high sensitivity is required, as the pentafluorobenzyl group enhances electron capture detection.

• For LC-MS analysis , Girard's Reagent T is the preferred choice. It introduces a permanently charged quaternary ammonium (B1175870) group to the keto moiety, significantly improving ionization efficiency in electrospray ionization (ESI) and leading to enhanced sensitivity.

Quantitative Performance Comparison

While direct head-to-head comparative studies for Methyl 12-oxooctadecanoate are limited in the published literature, the following table summarizes the quantitative performance of the discussed derivatization agents based on data from studies on structurally related keto acids and carbonyl compounds. This information provides a reliable benchmark for methodological selection.

Derivatization Agent	Analytical Platform	Target Functional Group	Typical Sensitivity (LOD)	Key Advantages	Key Disadvantages
MEOX / Silylation	GC-MS	Ketone, Carboxyl	0.01-0.5 ng/mL (for keto acids)[1]	Robust, prevents tautomerization, good thermal stability of derivatives.[2]	Two-step reaction can be time-consuming, sensitive to moisture.
PFBHA	GC-MS / LC-MS	Ketone	0.01–0.25 µM (for keto acids in LC-MS)[3]	High sensitivity (especially with ECD for GC), stable derivatives.	Can form E/Z isomers leading to multiple peaks, reagent can be a source of background noise.[4]
Girard's Reagent T	LC-MS/MS	Ketone	3-4 fmol (for a formyl-containing nucleoside)[5]	Significantly enhances ESI ionization, introduces a permanent positive charge, improves sensitivity by orders of magnitude.[5][6]	Primarily for LC-MS, may require optimization of reaction conditions (pH, temperature).[5]

Experimental Protocols

Detailed methodologies for the derivatization of Methyl 12-oxooctadecanoate using MEOX/Silylation, PFBHA, and Girard's Reagent T are provided below.

Protocol 1: Two-Step Methoxyimation and Silylation for GC-MS Analysis

This protocol is adapted from established methods for the derivatization of keto acids.[2][7]

Materials:

• Methyl 12-oxooctadecanoate sample (dried)

• Methoxyamine hydrochloride (MEOX) solution (20 mg/mL in pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Sample Preparation: Transfer a known amount of the sample extract containing Methyl 12-oxooctadecanoate into a reaction vial and evaporate to complete dryness under a gentle stream of nitrogen. It is crucial to remove all moisture as it interferes with the silylation reagent.

• Methoxyimation:

  • Add 50 µL of the MEOX solution in pyridine to the dried sample.

  • Seal the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60°C for 60 minutes.[2]

  • Allow the vial to cool to room temperature.

• Silylation:

  • To the cooled methoximated sample, add 50 µL of BSTFA with 1% TMCS.[2]

  • Seal the vial tightly and vortex for 1 minute.

  • Incubate the mixture at 60°C for 30 minutes.[2]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Protocol 2: PFBHA Derivatization for GC-MS or LC-MS Analysis

This protocol is based on methods for the derivatization of keto acids and other carbonyl compounds.[3]

Materials:

• Methyl 12-oxooctadecanoate sample

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) solution (e.g., 10 mg/mL in water or buffer)

• Organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Dissolve the sample containing Methyl 12-oxooctadecanoate in a suitable solvent. For aqueous samples, the pH may need to be adjusted.

• Derivatization:

  • Add an appropriate volume of the PFBHA solution to the sample. The molar ratio of PFBHA to the analyte should be optimized, but a significant excess is typically used.

  • Seal the vial tightly and vortex.

  • Incubate the reaction mixture. Optimal conditions vary, but a common starting point is 60°C for 30-60 minutes.[4] For some keto acids, derivatization at 0°C for up to 120 minutes has been reported for LC-MS analysis.[3]

• Extraction (for GC-MS):

  • After cooling, extract the PFBHA derivatives into an organic solvent such as ethyl acetate or dichloromethane.

  • Separate the organic layer, which may be dried over anhydrous sodium sulfate.

  • The extract can be concentrated if necessary before GC-MS analysis.

• Analysis (for LC-MS): The reaction mixture may be directly diluted with the mobile phase and injected into the LC-MS system.[3]

Protocol 3: Girard's Reagent T Derivatization for LC-MS/MS Analysis

This protocol is based on established methods for the derivatization of ketones and aldehydes for enhanced LC-MS/MS sensitivity.[5][8]

Materials:

• Methyl 12-oxooctadecanoate sample

• Girard's Reagent T (GirT)

• Reaction solvent (e.g., acetonitrile, methanol, or a mixture with water)

• Acid catalyst (e.g., acetic acid or formic acid)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

Procedure:

• Sample Preparation: Dissolve the sample containing Methyl 12-oxooctadecanoate in the chosen reaction solvent.

• Derivatization:

  • Prepare a fresh solution of Girard's Reagent T in the reaction solvent.

  • Add the GirT solution to the sample. A molar excess of the reagent is recommended.

  • Add a small amount of acid catalyst (e.g., 10% acetic acid in the final reaction volume).

  • Seal the vial tightly and vortex.

  • Incubate the mixture. Reaction conditions can be optimized, but incubation at room temperature for several hours or at an elevated temperature (e.g., 60°C) for a shorter period (e.g., 1-2 hours) is common.[8]

• Analysis: The reaction mixture can be directly diluted with the initial mobile phase and injected into the LC-MS/MS system.

Signaling Pathways and Experimental Workflows

To facilitate a clearer understanding of the derivatization processes, the following diagrams illustrate the experimental workflows.

MEOX/Silylation Workflow for GC-MS.

PFBHA Derivatization Workflow.

Girard's Reagent T Workflow for LC-MS/MS.

Conclusion

The selection of an appropriate derivatization agent is a critical decision in the analytical workflow for Methyl 12-oxooctadecanoate. For GC-MS applications, both MEOX/silylation and PFBHA derivatization offer robust and sensitive solutions. The two-step MEOX/silylation method is well-established for preventing unwanted side reactions of the keto group. PFBHA derivatization can provide enhanced sensitivity, which may be advantageous for trace-level analysis. For LC-MS/MS, Girard's Reagent T stands out for its ability to significantly improve the ionization efficiency of the analyte, leading to substantial gains in sensitivity. The detailed protocols and comparative data presented in this guide are intended to provide researchers with the necessary information to make an informed decision based on their specific analytical requirements and available instrumentation.

References

• 1. Keto acid profiling analysis as ethoxime/tert-butyldimethylsilyl derivatives by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. fortunejournals.com [fortunejournals.com]

Safety & Regulatory Compliance

Proper Disposal of Methyl 12-oxooctadecanoate: A Comprehensive Guide for Laboratory Professionals

Essential safety and logistical information for the proper disposal of Methyl 12-oxooctadecanoate, ensuring operational integrity and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of Methyl 12-oxooctadecanoate, a combustible solid compound. Adherence to these guidelines will mitigate risks and ensure compliance with hazardous waste regulations.

Key Properties and Safety Data

A thorough understanding of the chemical's properties is the first step in safe handling and disposal.

Property	Value	Source
CAS Number	2380-27-0	[1]
Molecular Formula	C19H36O3
Physical State	Solid	[1]
Appearance	Crystalline solid	[2]
Storage Class	11 - Combustible Solids	[1]
Personal Protective Equipment (PPE)	Eyeshields, Gloves, Type N95 (US) Respirator	[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all necessary personal protective equipment is worn. This includes safety goggles or eyeshields, chemical-resistant gloves, and a lab coat.[1] If there is a risk of generating dust, a Type N95 respirator is recommended.[1] Work in a well-ventilated area, preferably within a chemical fume hood.

In case of accidental contact, follow these first-aid measures:

• After inhalation: Move to fresh air.

• In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with water/shower.

• In case of eye contact: Rinse out with plenty of water and remove contact lenses if present.

• If swallowed: Have the victim drink water (two glasses at most). Consult a doctor if feeling unwell.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Methyl 12-oxooctadecanoate is through incineration by a licensed hazardous waste disposal company. This process utilizes high temperatures to break down the chemical into less hazardous substances.[3]

1. Waste Collection and Segregation:

• Collect waste Methyl 12-oxooctadecanoate and any contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a designated, properly labeled hazardous waste container.

• The container must be chemically compatible with the waste, in good condition, and have a secure, leak-proof closure.[4]

• Do not mix Methyl 12-oxooctadecanoate with incompatible waste streams. It should be segregated as a solid, combustible chemical waste.[4][5]

2. Labeling and Storage:

• Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("Methyl 12-oxooctadecanoate"), and the approximate quantity.[6]

• Store the sealed container in a designated satellite accumulation area within the laboratory.[7] This area should be at or near the point of generation and under the control of laboratory personnel.[8]

• Ensure the storage area is away from heat sources and ignition points, as the material is a combustible solid.[1][4]

3. Arrange for Professional Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Provide the waste manifest with a complete and accurate description of the waste.

• Follow all institutional and regulatory procedures for waste handover.

Important Considerations:

• Regulatory Compliance: All hazardous waste disposal must comply with local, state, and federal regulations, such as those outlined by the Environmental Protection Agency (EPA).[8] Academic laboratories may operate under the alternative requirements of Subpart K.[1]

• Prohibited Disposal Methods: Do not dispose of Methyl 12-oxooctadecanoate down the drain or in the regular trash.[4] This can lead to environmental contamination and is a regulatory violation.

Experimental Workflow: Disposal Procedure

The following diagram illustrates the logical steps for the proper disposal of Methyl 12-oxooctadecanoate.

Caption: Disposal workflow for Methyl 12-oxooctadecanoate.

This comprehensive guide provides the necessary information for the safe and compliant disposal of Methyl 12-oxooctadecanoate. By following these procedures, laboratory professionals can ensure a safe working environment and protect the environment.

References

• 1. epa.gov [epa.gov]
• 2. Incineration Processes and Environmental Releases - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. inspirewaste.co.uk [inspirewaste.co.uk]
• 4. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 5. essex.ac.uk [essex.ac.uk]
• 6. MedicalLab Management Magazine [medlabmag.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. danielshealth.com [danielshealth.com]

Personal protective equipment for handling Methyl 12-oxooctadecanoate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling, storage, and disposal of Methyl 12-oxooctadecanoate (CAS No. 2380-27-0). Adherence to these procedures is essential to ensure a safe laboratory environment and minimize risks.

Personal Protective Equipment (PPE)

When handling Methyl 12-oxooctadecanoate, the following personal protective equipment is mandatory to prevent skin and eye contact, as well as inhalation.

PPE Category	Item	Specification
Eye Protection	Safety Glasses with Side Shields or Goggles	Must be worn at all times in the handling area.
Hand Protection	Chemical-Resistant Gloves	Nitrile or Neoprene gloves are recommended. Given the ketone functional group, prolonged or direct contact with nitrile gloves should be avoided. Change gloves immediately if contaminated.
Body Protection	Laboratory Coat	Fully fastened to protect against accidental spills.
Respiratory Protection	N95 or P1 Filter Respirator	Required when handling the powder form of the chemical, especially if dust generation is likely.[1]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Methyl 12-oxooctadecanoate and ensure the safety of laboratory personnel.

Operational Plan:

• Preparation: Before handling, ensure that an emergency eyewash station and safety shower are readily accessible. The work area should be well-ventilated.

• Weighing and Transfer: When weighing or transferring the solid chemical, perform these actions in a designated area with controlled ventilation, such as a chemical fume hood, to minimize dust inhalation.[1]

• Solution Preparation: If preparing solutions, slowly add the solid to the solvent to avoid splashing.

• General Hygiene: Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[2]

Storage Plan:

Storage Condition	Requirement
Temperature	Store in a cool, dry place. Recommended storage temperature is between 15°C - 25°C.[2]
Container	Keep container tightly closed.[1]
Incompatibilities	Keep away from strong oxidizing agents.

Spill Response

In the event of a spill, follow these procedures to safely clean and decontaminate the area.

Spill Cleanup Protocol:

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.

• Personal Protective Equipment: Before cleaning, don the appropriate PPE as outlined in Section 1, including respiratory protection.

• Containment: For a solid spill, carefully sweep or scoop the material to avoid generating dust. Place the collected material into a labeled, sealable container for disposal.

• Decontamination: Clean the spill area with a damp cloth or paper towels. Be careful not to spread the contamination. Place all cleaning materials into the same container as the spilled chemical.

• Disposal: Seal the container and label it as "Hazardous Waste" with the chemical name. Dispose of the waste according to the disposal plan in Section 4.

Disposal Plan

Proper disposal of Methyl 12-oxooctadecanoate and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

• Waste Collection: Collect all waste materials, including unused chemical, contaminated PPE, and spill cleanup debris, in a designated and clearly labeled hazardous waste container.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name ("Methyl 12-oxooctadecanoate"), and the date.

• Storage of Waste: Store the sealed waste container in a designated, secure area away from incompatible materials, pending pickup by a licensed chemical waste disposal company.

• Disposal: Arrange for the disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste contractor. Do not dispose of this chemical down the drain or in the regular trash.

First Aid Measures

In case of accidental exposure, follow these immediate first aid procedures.

Exposure Route	First Aid Instructions
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give them one or two glasses of water to drink. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Visual Workflows

The following diagrams illustrate the key safety and handling procedures.

References

• 1. sfasu.edu [sfasu.edu]
• 2. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]